D-Saccharic acid 1,4-lactone hydrate

Core Science & Biosynthesis

An In-depth Technical Guide to the Chemical Properties of D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Saccharic acid 1,4-lactone hydrate (B1144303), a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables. It is a potent inhibitor of β-glucuronidase, an enzyme implicated in the development of certain cancers and the adverse effects of some drug metabolites. This technical guide provides a comprehensive overview of the chemical and physical properties of D-Saccharic acid 1,4-lactone hydrate, its biological activities, and its role in significant signaling pathways. Detailed experimental protocols for its synthesis, purification, and analysis are also presented to facilitate further research and drug development.

Chemical and Physical Properties

D-Saccharic acid 1,4-lactone hydrate, also known as D-glucaro-1,4-lactone, is a white, crystalline solid.[1] Its chemical and physical properties are summarized in the table below for easy reference.

Property	Value	Reference(s)
Synonyms	D-Glucaro-1,4-lactone, D-Saccharolactone	[2][3]
CAS Number	61278-30-6	[2]
Molecular Formula	C₆H₈O₇ • H₂O	[2]
Formula Weight	210.14 g/mol	[2]
Appearance	White to off-white solid/powder	[1][4]
Melting Point	80-82 °C	[4]
Purity	≥95%	[2]
UV/Vis. λmax	216 nm	[2]
Solubility
in Water	50 mg/mL (clear, colorless to faintly yellow)	[4]
in PBS (pH 7.2)	~10 mg/mL	[2]
in Ethanol	~20 mg/mL	[2]
in DMSO	~20 mg/mL	[2]
in Dimethyl Formamide (DMF)	~20 mg/mL	[2]
Storage	-20°C	[2]
Stability	≥ 4 years at -20°C	[3]
IC₅₀ for β-glucuronidase	45 µM (human enzyme), 48.4 µM	[3][5]

Biological Activity and Signaling Pathways

D-Saccharic acid 1,4-lactone hydrate is primarily recognized for its potent inhibition of the enzyme β-glucuronidase.[3] This enzyme is present in many tissues and is also produced by gut microflora.[6] Elevated β-glucuronidase activity is associated with an increased risk of various cancers, particularly hormone-dependent cancers like breast and prostate cancer, as it can deconjugate glucuronidated carcinogens, reactivating them.[6] By inhibiting this enzyme, D-Saccharic acid 1,4-lactone helps to increase the detoxification of carcinogens and tumor promoters.[6]

D-Glucuronic Acid Pathway

In mammals, D-Saccharic acid 1,4-lactone is an end-product of the D-glucuronic acid pathway. This pathway is a route for the metabolism of glucose.

Caption: Endogenous synthesis of D-Saccharic acid 1,4-lactone.

Inhibition of β-Glucuronidase and Detoxification

The primary mechanism of action of D-Saccharic acid 1,4-lactone is the inhibition of β-glucuronidase, which plays a crucial role in the detoxification process.

Caption: Role of D-Saccharic acid 1,4-lactone in detoxification.

Protection Against Oxidative Stress and Apoptosis

D-Saccharic acid 1,4-lactone hydrate has demonstrated protective effects against oxidative stress-induced cell death. It can ameliorate hyperglycemia-induced hepatic apoptosis through both intrinsic and extrinsic pathways and protect against renal injury by suppressing oxidative stress-related signaling involving NF-κB and PKC.

Caption: Protective mechanism of D-Saccharic acid 1,4-lactone.

Experimental Protocols

Synthesis of D-Saccharic Acid 1,4-Lactone from D-Glucaric Acid

While several patents describe the industrial production of D-saccharic acid, a common laboratory-scale synthesis of the 1,4-lactone involves the lactonization of D-glucaric acid.

Materials:

• D-Glucaric acid

• Strong acid cation-exchange resin (e.g., Rexyn 100(H))

• Deionized water

• Rotary evaporator

• Lyophilizer

Procedure:

• Prepare an aqueous solution of D-glucaric acid.

• Pass the solution through a column packed with a strong acid cation-exchange resin. This step facilitates the lactonization process.

• Collect the eluate containing the D-saccharic acid lactones.

• Concentrate the solution using a rotary evaporator under reduced pressure at a temperature below 40°C to avoid degradation.

• Lyophilize the concentrated solution to obtain D-Saccharic acid 1,4-lactone as a solid.

Note: This is a generalized procedure. Optimization of reaction time, temperature, and concentration may be required for higher yields.

Purification by Recrystallization

D-Saccharic acid 1,4-lactone hydrate can be purified by recrystallization to achieve higher purity.

Materials:

• Crude D-Saccharic acid 1,4-lactone hydrate

• Ethanol (95%)

• Deionized water

• Beakers and flasks

• Heating plate with magnetic stirrer

• Ice bath

• Buchner funnel and filter paper

• Vacuum flask

Procedure:

• Dissolve the crude D-Saccharic acid 1,4-lactone hydrate in a minimal amount of hot 95% ethanol.

• If the solution is colored or contains insoluble impurities, it can be treated with a small amount of activated charcoal and then hot filtered.

• Allow the solution to cool slowly to room temperature.

• Further cool the solution in an ice bath to maximize crystal formation.

• Collect the crystals by vacuum filtration using a Buchner funnel.

• Wash the crystals with a small amount of cold 95% ethanol.

• Dry the crystals under vacuum to obtain pure D-Saccharic acid 1,4-lactone hydrate.

Analytical Methods

Purity analysis of D-Saccharic acid 1,4-lactone hydrate is commonly performed using HPLC. A typical method would involve a C18 column with a mobile phase consisting of an aqueous buffer (e.g., phosphate (B84403) buffer at acidic pH) and an organic modifier like methanol (B129727) or acetonitrile. Detection is typically performed using a UV detector at around 210 nm.

• ¹H and ¹³C NMR Spectroscopy: NMR spectroscopy is essential for structural confirmation. The spectra should be recorded in a suitable deuterated solvent, such as D₂O or DMSO-d₆. The ¹H NMR spectrum will show characteristic signals for the protons on the lactone ring and the side chain. The ¹³C NMR spectrum will show signals for the carbonyl carbon of the lactone, the carboxylic acid carbon, and the carbons of the sugar backbone.

• Infrared (IR) Spectroscopy: The IR spectrum of D-Saccharic acid 1,4-lactone hydrate will exhibit characteristic absorption bands. A broad band in the region of 3500-3200 cm⁻¹ corresponds to the O-H stretching vibrations of the hydroxyl groups and the water of hydration. A strong absorption band around 1760 cm⁻¹ is indicative of the C=O stretching of the γ-lactone ring. Another carbonyl stretching band for the carboxylic acid will be observed around 1720 cm⁻¹.

• Mass Spectrometry (MS): Mass spectrometry can be used to confirm the molecular weight of the compound. Electrospray ionization (ESI) is a suitable technique. The mass spectrum will show a peak corresponding to the molecular ion [M-H]⁻ or [M+H]⁺.

β-Glucuronidase Inhibition Assay

This assay is used to determine the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate against β-glucuronidase. A common method uses p-nitrophenyl-β-D-glucuronide as a substrate.

Materials:

• β-Glucuronidase from a suitable source (e.g., bovine liver, E. coli)

• p-nitrophenyl-β-D-glucuronide (substrate)

• D-Saccharic acid 1,4-lactone hydrate (inhibitor)

• Phosphate buffer (e.g., 0.1 M, pH 7.0)

• Sodium carbonate solution (e.g., 0.2 M)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate in the appropriate buffer.

• Prepare serial dilutions of the inhibitor stock solution.

• In a 96-well plate, add the enzyme solution to each well.

• Add the different concentrations of the inhibitor to the respective wells. A control well should contain only the buffer instead of the inhibitor.

• Pre-incubate the enzyme and inhibitor for a specific time (e.g., 15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate the reaction by adding the substrate solution (p-nitrophenyl-β-D-glucuronide) to all wells.

• Incubate the plate for a defined period (e.g., 30 minutes) at the same temperature.

• Stop the reaction by adding the sodium carbonate solution. This will also develop the yellow color of the p-nitrophenol product.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition for each inhibitor concentration and determine the IC₅₀ value.

Caption: General experimental workflow for D-Saccharic acid 1,4-lactone.

Conclusion

D-Saccharic acid 1,4-lactone hydrate is a promising natural compound with significant therapeutic potential, primarily due to its potent inhibition of β-glucuronidase. Its role in detoxification and protection against oxidative stress-induced cellular damage makes it a valuable candidate for further investigation in cancer prevention and drug development. This technical guide provides a solid foundation of its chemical properties and biological activities, along with essential experimental protocols, to aid researchers and scientists in their future studies.

References

• 1. Enzymatic Assay of β-Glucuronidase (EC 3.2.1.31) from E. coli [sigmaaldrich.com]
• 2. rsc.org [rsc.org]
• 3. rsc.org [rsc.org]
• 4. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. caymanchem.com [caymanchem.com]

An In-depth Technical Guide to D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone hydrate (B1144303), a derivative of D-glucaric acid, is a molecule of significant interest in the fields of biochemistry and pharmacology. It is a well-established inhibitor of the enzyme β-glucuronidase, an activity that underpins its potential therapeutic applications and its use as a crucial tool in drug development research. This technical guide provides a comprehensive overview of the molecular structure, physicochemical properties, and biological activity of D-Saccharic acid 1,4-lactone hydrate, with a focus on detailed experimental methodologies.

Molecular Structure and Identification

D-Saccharic acid 1,4-lactone hydrate is the monohydrate form of the 1,4-lactone of D-saccharic acid. Its chemical structure is characterized by a five-membered lactone ring derived from the dicarboxylic acid, D-saccharic acid.

Table 1: Chemical Identifiers

Identifier	Value
IUPAC Name	2-(3,4-dihydroxy-5-oxooxolan-2-yl)-2-hydroxyacetic acid hydrate
Synonyms	D-Glucaro-1,4-lactone, D-Saccharolactone
CAS Number	61278-30-6
Chemical Formula	C₆H₈O₇ • H₂O[1][2][3][4]
Molecular Weight	210.14 g/mol [1][2][3][4]
SMILES	O.O[C@@H]1--INVALID-LINK--C(=O)O[C@@H]1--INVALID-LINK--C(O)=O
InChI	InChI=1S/C6H8O7.H2O/c7-1-2(8)6(12)13-4(1)3(9)5(10)11;/h1-4,7-9H,(H,10,11);1H2/t1-,2-,3+,4+;/m1./s1

Physicochemical Properties

The physicochemical properties of D-Saccharic acid 1,4-lactone hydrate are crucial for its handling, formulation, and application in experimental settings.

Table 2: Physicochemical Data

Property	Value
Appearance	White solid
Melting Point	91 - 93 °C
Solubility
Water	50 mg/mL
DMSO	20 mg/mL[1][3]
Ethanol	20 mg/mL[1][3]
DMF	20 mg/mL[1][3]
PBS (pH 7.2)	10 mg/mL[1][3]
UV/Vis (λmax)	216 nm
Purity	≥95%

Synthesis and Purification

The synthesis of D-Saccharic acid 1,4-lactone typically involves the oxidation of D-glucose followed by lactonization.

Experimental Protocol: Synthesis of D-Saccharic Acid from D-Glucose

A common method for the synthesis of D-saccharic acid is the nitric acid oxidation of D-glucose.[5][6]

• Oxidation: D-glucose is slowly added to pre-heated nitric acid (e.g., 70%) with stirring. The temperature is maintained at a controlled temperature (e.g., 55-60 °C) during the addition.

• Reaction: The reaction mixture is stirred for a period of time (e.g., 30 minutes) after the addition of glucose is complete.

• Work-up: The reaction mixture is cooled, and the pH is adjusted with a base (e.g., potassium hydroxide) to precipitate the potassium acid saccharate salt.

• Isolation: The precipitated salt is collected by filtration, washed, and dried.

Experimental Protocol: Lactonization and Purification

The conversion of D-saccharic acid to its 1,4-lactone can be achieved through acidification and dehydration.

• Acidification: The potassium salt of D-saccharic acid is dissolved in water and treated with an acid resin to obtain the free acid.

• Lactonization: The aqueous solution of D-saccharic acid is heated to promote intramolecular esterification (lactonization).

• Purification: The resulting D-Saccharic acid 1,4-lactone hydrate can be purified by recrystallization from a suitable solvent system. The purity can be assessed by techniques such as High-Performance Liquid Chromatography (HPLC).

Molecular Structure Elucidation

The precise three-dimensional structure of D-Saccharic acid 1,4-lactone hydrate can be determined using a combination of spectroscopic and crystallographic techniques.

Experimental Protocol: X-ray Crystallography

Single-crystal X-ray diffraction is the definitive method for determining the molecular structure of a crystalline solid.

• Crystal Growth: High-quality single crystals of D-Saccharic acid 1,4-lactone hydrate are grown from a supersaturated solution by slow evaporation of the solvent.

• Data Collection: A suitable crystal is mounted on a goniometer and irradiated with a monochromatic X-ray beam. The diffraction pattern is recorded as the crystal is rotated.

• Structure Solution and Refinement: The diffraction data is used to solve the phase problem and generate an initial electron density map. The atomic positions and thermal parameters are then refined to obtain the final crystal structure.

Experimental Protocol: Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy provides detailed information about the chemical environment of individual atoms within the molecule.

• Sample Preparation: A sample of D-Saccharic acid 1,4-lactone hydrate (typically 5-25 mg for ¹H NMR, 50-100 mg for ¹³C NMR) is dissolved in a deuterated solvent (e.g., D₂O, DMSO-d₆).

• Data Acquisition: ¹H and ¹³C NMR spectra are acquired on a high-field NMR spectrometer. Two-dimensional NMR experiments, such as COSY and HSQC, can be performed to aid in the assignment of signals.

• Spectral Analysis: The chemical shifts, coupling constants, and integration of the NMR signals are analyzed to confirm the molecular structure and stereochemistry of the molecule.

Biological Activity: Inhibition of β-Glucuronidase

The primary and most well-documented biological activity of D-Saccharic acid 1,4-lactone hydrate is its potent inhibition of the enzyme β-glucuronidase.[2][7] This enzyme is involved in the metabolism of various endogenous and exogenous compounds, including many drugs. By inhibiting β-glucuronidase, D-Saccharic acid 1,4-lactone can prevent the cleavage of glucuronide conjugates, which has important implications for drug efficacy and toxicity.

Table 3: Inhibitory Activity

Target Enzyme	IC₅₀ Value
Human β-glucuronidase	48.4 µM[7]

Signaling Pathway: β-Glucuronidase Inhibition

The inhibition of β-glucuronidase by D-Saccharic acid 1,4-lactone prevents the reactivation of glucuronidated drug metabolites in the gastrointestinal tract, thereby mitigating drug-induced toxicity.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]
• 4. scbt.com [scbt.com]
• 5. US2809989A - Process for making d-saccharic acid - Google Patents [patents.google.com]
• 6. US2436659A - Process of making d-saccharic acid - Google Patents [patents.google.com]
• 7. medchemexpress.com [medchemexpress.com]

D-Saccharic Acid 1,4-Lactone Hydrate: A Technical Guide on Its Mechanism of Action

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid found in various plants, is a well-documented inhibitor of β-glucuronidase. Emerging research has unveiled its multifaceted mechanism of action, extending beyond simple enzyme inhibition to encompass significant anti-apoptotic and metabolic regulatory functions. This technical guide provides an in-depth exploration of the core mechanisms of DSL, summarizing key quantitative data, detailing relevant experimental protocols, and visualizing the intricate signaling pathways involved. This document is intended to serve as a comprehensive resource for researchers and professionals in the fields of pharmacology, toxicology, and drug development.

Core Mechanisms of Action

D-Saccharic acid 1,4-lactone hydrate (B1144303) exerts its biological effects through three primary, interconnected mechanisms:

• Inhibition of β-Glucuronidase: The most established action of DSL is its potent inhibition of β-glucuronidase, an enzyme that deconjugates glucuronidated xenobiotics and endogenous compounds. This inhibition enhances detoxification processes by preventing the reabsorption of harmful substances in the enterohepatic circulation.

• Modulation of Apoptosis: DSL has demonstrated significant cytoprotective effects by inhibiting programmed cell death. It intervenes in both the intrinsic (mitochondrial) and extrinsic (death receptor-mediated) apoptotic pathways.

• Inhibition of Cytochrome P450 Enzymes: Recent studies have indicated that DSL can act as a potent inhibitor of several key cytochrome P450 (CYP450) isoforms, which are crucial for the metabolism of a vast array of xenobiotics, including therapeutic drugs.

Quantitative Data

The following tables summarize the available quantitative data for the inhibitory activities of D-Saccharic acid 1,4-lactone hydrate.

Table 1: Inhibition of β-Glucuronidase

Enzyme Source	IC50 Value (μM)	Reference
Human	45	[1]
Not Specified	48.4	[2][3][4]

Table 2: Inhibition of Cytochrome P450 (CYP) Isoforms

CYP Isoform	IC50 Value (mM)	Reference
CYP1A2	< 4	[5]
CYP2D6	< 4	[5]
CYP3A4	< 4	[5]
CYP2C8	< 4	[5]

Note: While specific IC50 values for CYP inhibition are not yet fully elucidated in the reviewed literature, the available data indicates strong inhibition.

Signaling Pathways and Visualizations

The following diagrams, generated using the DOT language, illustrate the key signaling pathways modulated by D-Saccharic acid 1,4-lactone hydrate.

β-Glucuronidase Inhibition and Detoxification

DSL's primary role in detoxification is to inhibit β-glucuronidase, thereby preventing the reactivation and reabsorption of toxins.

Caption: DSL inhibits β-glucuronidase, promoting the excretion of conjugated toxins.

Inhibition of Apoptotic Pathways

DSL interferes with both the extrinsic and intrinsic apoptotic pathways, protecting cells from premature death.[6][7]

Caption: DSL inhibits both intrinsic and extrinsic apoptotic signaling pathways.

Inhibition of CYP450-Mediated Metabolism

DSL's inhibition of key CYP450 enzymes can significantly alter the metabolism of various drugs and other xenobiotics.

Caption: DSL strongly inhibits key CYP450 enzymes, affecting xenobiotic metabolism.

Experimental Protocols

Detailed methodologies for key experiments are provided below to facilitate the replication and further investigation of DSL's mechanisms of action.

In Vitro Cytochrome P450 Inhibition Assay

This protocol outlines a typical procedure to determine the IC50 value of DSL for various CYP450 isoforms using human liver microsomes.

Objective: To quantify the inhibitory potential of D-Saccharic acid 1,4-lactone hydrate on specific CYP450 enzymes.

Materials:

• Human Liver Microsomes (HLM)

• D-Saccharic acid 1,4-lactone hydrate (Test Inhibitor)

• Known selective inhibitors for each CYP isoform (Positive Controls)

• CYP isoform-specific probe substrates (e.g., Phenacetin for CYP1A2, Dextromethorphan for CYP2D6, Midazolam for CYP3A4, Amodiaquine for CYP2C8)

• NADPH regenerating system (e.g., NADP+, glucose-6-phosphate, glucose-6-phosphate dehydrogenase)

• Potassium phosphate (B84403) buffer (pH 7.4)

• Acetonitrile (B52724) (ACN) or Methanol (for reaction termination)

• 96-well incubation plates

• LC-MS/MS system

Procedure:

• Preparation of Reagents:

  • Prepare stock solutions of DSL and positive control inhibitors in a suitable solvent (e.g., DMSO, Methanol).

  • Prepare working solutions of probe substrates and HLM in potassium phosphate buffer.

  • Prepare the NADPH regenerating system according to the manufacturer's instructions.

• Incubation Setup:

  • In a 96-well plate, add the potassium phosphate buffer, HLM, and a series of concentrations of DSL (or positive control inhibitor). Typically, a 7-point concentration curve is used. Include a vehicle control (solvent only).

  • Pre-incubate the plate at 37°C for 5-10 minutes.

• Initiation of Reaction:

  • Add the specific CYP probe substrate to each well to initiate the metabolic reaction.

  • Immediately after substrate addition, add the NADPH regenerating system to start the enzymatic process.

• Incubation:

  • Incubate the plate at 37°C for a predetermined time (e.g., 10-30 minutes), ensuring the reaction is in the linear range.

• Termination of Reaction:

  • Stop the reaction by adding a cold organic solvent, such as acetonitrile or methanol, often containing an internal standard for LC-MS/MS analysis.

• Sample Processing:

  • Centrifuge the plate to pellet the precipitated proteins.

  • Transfer the supernatant to a new plate for analysis.

• Analysis:

  • Analyze the formation of the specific metabolite from the probe substrate using a validated LC-MS/MS method.

• Data Analysis:

  • Calculate the percentage of inhibition for each DSL concentration relative to the vehicle control.

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve to determine the IC50 value.

Western Blot Analysis for Apoptosis Markers (Cleaved Caspase-3, Bcl-2, Bax)

This protocol provides a framework for detecting changes in the expression of key apoptotic proteins in cell lysates following treatment with DSL.

Objective: To qualitatively or semi-quantitatively assess the effect of DSL on the expression of pro- and anti-apoptotic proteins.

Materials:

• Cell culture reagents

• D-Saccharic acid 1,4-lactone hydrate

• Apoptosis-inducing agent (e.g., Staurosporine, as a positive control)

• Lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• BCA Protein Assay Kit

• SDS-PAGE gels (appropriate percentage for target proteins)

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat dry milk or BSA in TBST)

• Primary antibodies (e.g., anti-cleaved caspase-3, anti-Bcl-2, anti-Bax, anti-β-actin as a loading control)

• HRP-conjugated secondary antibodies

• Chemiluminescent substrate (ECL)

• Imaging system

Procedure:

• Cell Culture and Treatment:

  • Plate cells at an appropriate density and allow them to adhere overnight.

  • Treat cells with various concentrations of DSL for a specified time period. Include untreated controls and a positive control for apoptosis.

• Protein Extraction:

  • Wash cells with ice-cold PBS and lyse them using ice-cold lysis buffer.

  • Scrape the cells and collect the lysate. Centrifuge to pellet cell debris and collect the supernatant.

• Protein Quantification:

  • Determine the protein concentration of each lysate using a BCA assay.

• SDS-PAGE:

  • Normalize protein amounts for all samples and prepare them with Laemmli sample buffer.

  • Boil the samples for 5-10 minutes.

  • Load equal amounts of protein (e.g., 20-40 µg) per lane onto an SDS-PAGE gel.

  • Run the gel until adequate separation of proteins is achieved.

• Protein Transfer:

  • Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking:

  • Block the membrane with blocking buffer for at least 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation:

  • Incubate the membrane with the primary antibody (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Secondary Antibody Incubation:

  • Wash the membrane three times with TBST (Tris-buffered saline with Tween 20).

  • Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Detection:

  • Wash the membrane again three times with TBST.

  • Incubate the membrane with the ECL substrate according to the manufacturer's instructions.

• Imaging and Analysis:

  • Capture the chemiluminescent signal using an imaging system.

  • Perform densitometric analysis of the bands using appropriate software. Normalize the expression of target proteins to the loading control (β-actin). Calculate the Bax/Bcl-2 ratio to assess the pro-apoptotic balance.

Conclusion

D-Saccharic acid 1,4-lactone hydrate is a promising bioactive compound with a diverse pharmacological profile. Its well-established role as a β-glucuronidase inhibitor is complemented by its significant anti-apoptotic and CYP450 inhibitory activities. The convergence of these mechanisms suggests potential applications in detoxification, cancer chemoprevention, and as a modulator of drug metabolism. Further quantitative studies are warranted to precisely define its potency in apoptosis modulation and CYP450 inhibition to fully harness its therapeutic potential. The protocols and pathway diagrams presented in this guide offer a robust framework for future research in this area.

References

• 1. researchgate.net [researchgate.net]
• 2. Evaluation of Cytochrome P450 Inhibition in Human Liver Microsomes | Springer Nature Experiments [experiments.springernature.com]
• 3. Caspase Protocols in Mice - PMC [pmc.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. files01.core.ac.uk [files01.core.ac.uk]
• 6. caspase3 detection - SDS-PAGE and Western Blotting [protocol-online.org]
• 7. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide to the Biological Activity of D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSL), a derivative of D-glucaric acid found in various fruits and vegetables, is a promising bioactive compound with a range of pharmacological activities. This technical guide provides a comprehensive overview of the biological effects of DSL, with a focus on its potent β-glucuronidase inhibitory, antioxidant, and anti-apoptotic properties. This document details the underlying mechanisms of action, presents quantitative data from key studies, and provides detailed experimental protocols for the assays cited. Furthermore, signaling pathways and experimental workflows are visually represented to facilitate a deeper understanding of the compound's multifaceted biological profile.

Core Biological Activities

D-Saccharic acid 1,4-lactone hydrate exhibits several key biological activities that are of significant interest in the fields of pharmacology and drug development.

β-Glucuronidase Inhibition

DSL is a well-established and potent inhibitor of β-glucuronidase, an enzyme implicated in the development of certain cancers and the adverse effects of some drug metabolites.[1] By inhibiting this enzyme, DSL can prevent the de-glucuronidation of various toxins and carcinogens, thereby promoting their excretion from the body.

Antioxidant Properties

DSL demonstrates significant antioxidant activity, protecting cells from damage induced by oxidative stress. It has been shown to scavenge free radicals and restore the balance of intracellular antioxidant machinery, which is crucial in preventing the pathogenesis of numerous diseases.

Anti-apoptotic and Cytoprotective Effects

A substantial body of evidence highlights the ability of DSL to protect cells from apoptosis (programmed cell death) induced by various stimuli, including hyperglycemia and chemical toxins. This cytoprotective effect is mediated through the modulation of key signaling pathways involved in cell survival and death.

Quantitative Data Summary

The following tables summarize the quantitative data on the biological activities of D-Saccharic acid 1,4-lactone hydrate from various studies.

Activity	Assay/Model	Parameter	Value	Reference
β-Glucuronidase Inhibition	Human enzyme	IC50	45 µM	[2][3]
β-Glucuronidase Inhibition	-	IC50	48.4 µM	[1]

In Vivo Study: Alloxan-Induced Diabetes in Rats
Parameter	Control Group (Diabetic)	DSL-Treated Group (80 mg/kg)	Effect	Reference
Blood Glucose	Elevated	Restored to near normal	Hypoglycemic	[4]
Plasma Insulin	Decreased	Restored to near normal	Insulinotropic	[4]
Glycosylated Hb	Elevated	Restored to near normal	Anti-glycative	[4]
Intracellular Antioxidants	Disturbed	Restored to near normal	Antioxidant	[4]

In Vitro Study: tert-Butyl Hydroperoxide (TBHP)-Induced Cytotoxicity in Murine Hepatocytes
Parameter	TBHP-Treated Group	DSL-Treated Group (1.5 mg/mL)	Effect	Reference
Cell Viability	Reduced	Prevented reduction	Cytoprotective	[1]
Membrane Leakage	Enhanced	Counteracted	Membrane stabilization	[1]
Intracellular Antioxidants	Disturbed	Maintained normalcy	Antioxidant	[1]
Mitochondrial Membrane Potential	Disrupted	Maintained normalcy	Mitochondrial protection	[1]
Cytochrome c Release	Facilitated	Counteracted	Inhibition of apoptosis	[1]

Signaling Pathways

DSL exerts its anti-apoptotic effects by modulating both the extrinsic and intrinsic signaling pathways of apoptosis.

Inhibition of the Extrinsic (Death Receptor) Pathway

In the context of hyperglycemia-induced hepatic apoptosis, DSL has been shown to interfere with the TNF-α signaling cascade. By downregulating the expression of TNF-α and its receptor (TNF-R1), DSL prevents the activation of caspase-8 and the subsequent cleavage of Bid into t-Bid, a key step in linking the extrinsic and intrinsic pathways.

Caption: Inhibition of the TNF-α Mediated Extrinsic Apoptotic Pathway by DSL.

Modulation of the Intrinsic (Mitochondrial) Pathway

DSL also plays a crucial role in regulating the mitochondrial pathway of apoptosis. It has been observed to modulate the expression of Bcl-2 family proteins, preventing a decrease in the anti-apoptotic protein Bcl-2 and an increase in the pro-apoptotic protein Bax. This stabilization of the mitochondrial membrane potential inhibits the release of cytochrome c from the mitochondria into the cytosol, thereby preventing the activation of caspase-9 and the subsequent executioner caspase-3.

Caption: Modulation of the Intrinsic (Mitochondrial) Apoptotic Pathway by DSL.

Experimental Protocols

This section provides detailed methodologies for key experiments cited in this guide.

β-Glucuronidase Inhibition Assay

This protocol is adapted for a 96-well plate format.

Materials:

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• β-Glucuronidase enzyme solution

• p-Nitrophenyl-β-D-glucuronide (PNPG) as substrate

• 0.1 M Acetate (B1210297) buffer (pH 5.0)

• 0.2 M Sodium carbonate (Na₂CO₃) solution (stop solution)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a series of dilutions of DSL in acetate buffer.

• In a 96-well plate, add 50 µL of acetate buffer, 25 µL of the DSL dilution (or buffer for control), and 25 µL of the β-glucuronidase enzyme solution to each well.

• Incubate the plate at 37°C for 10 minutes.

• Initiate the reaction by adding 50 µL of PNPG solution to each well.

• Incubate the plate at 37°C for 30 minutes.

• Stop the reaction by adding 50 µL of 0.2 M Na₂CO₃ solution to each well.

• Measure the absorbance at 405 nm using a microplate reader.

• Calculate the percentage of inhibition using the following formula: % Inhibition = [(Abs_control - Abs_sample) / Abs_control] x 100

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the DSL concentration.

DPPH Radical Scavenging Assay

This protocol outlines the procedure for assessing the antioxidant capacity of DSL.

Materials:

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• 2,2-diphenyl-1-picrylhydrazyl (DPPH)

• Methanol (B129727)

• Ascorbic acid (positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare a 0.1 mM solution of DPPH in methanol.

• Prepare a series of dilutions of DSL and ascorbic acid in methanol.

• In a 96-well plate, add 100 µL of the DPPH solution to each well.

• Add 100 µL of the DSL dilutions, ascorbic acid dilutions, or methanol (for the blank) to the respective wells.

• Incubate the plate in the dark at room temperature for 30 minutes.

• Measure the absorbance at 517 nm using a microplate reader.

• Calculate the percentage of radical scavenging activity using the following formula: % Scavenging = [(Abs_blank - Abs_sample) / Abs_blank] x 100

• Determine the IC50 value by plotting the percentage of scavenging activity against the logarithm of the DSL concentration.

Western Blot Analysis of Apoptotic Proteins

This protocol provides a general workflow for detecting changes in the expression of Bcl-2, Bax, and Caspase-3.

Materials:

• Cell or tissue lysates

• Protein assay kit (e.g., BCA)

• SDS-PAGE gels

• Transfer buffer

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (anti-Bcl-2, anti-Bax, anti-Caspase-3)

• HRP-conjugated secondary antibody

• Chemiluminescent substrate

• Imaging system

Procedure:

• Protein Extraction and Quantification: Lyse cells or tissues in an appropriate lysis buffer containing protease inhibitors. Determine the protein concentration of the lysates using a protein assay kit.

• SDS-PAGE: Denature equal amounts of protein from each sample by boiling in Laemmli buffer. Separate the proteins by size on an SDS-PAGE gel.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane using a wet or semi-dry transfer system.

• Blocking: Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Primary Antibody Incubation: Incubate the membrane with the primary antibodies (e.g., anti-Bcl-2, anti-Bax, or anti-Caspase-3) diluted in blocking buffer overnight at 4°C with gentle agitation.

• Washing: Wash the membrane three times for 10 minutes each with TBST.

• Secondary Antibody Incubation: Incubate the membrane with the appropriate HRP-conjugated secondary antibody diluted in blocking buffer for 1 hour at room temperature.

• Washing: Repeat the washing step as described above.

• Detection: Incubate the membrane with a chemiluminescent substrate and capture the signal using an imaging system.

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).

In Vivo Model of Alloxan-Induced Diabetes in Rats

This protocol describes the induction of diabetes in rats for in vivo studies of DSL.

Materials:

• Male Wistar rats

• Alloxan (B1665706) monohydrate

• Sterile normal saline (0.9% NaCl)

• Glucometer and test strips

Procedure:

• Fast the rats overnight (12-16 hours) with free access to water.

• Prepare a fresh solution of alloxan monohydrate in cold sterile normal saline.

• Induce diabetes by a single intraperitoneal injection of alloxan (e.g., 120-150 mg/kg body weight).

• After injection, provide the rats with 5% glucose solution in their drinking water for the next 24 hours to prevent fatal hypoglycemia.

• After 72 hours, measure the fasting blood glucose levels. Rats with a blood glucose level above 250 mg/dL are considered diabetic and can be used for the study.

• Divide the diabetic rats into groups and administer DSL or vehicle orally for the duration of the study.

• Monitor blood glucose levels and other relevant parameters at regular intervals.

Experimental Workflow Diagram

The following diagram illustrates a typical workflow for investigating the hepatoprotective effects of DSL in an in vivo model.

Caption: In Vivo Experimental Workflow for Assessing Hepatoprotective Effects of DSL.

Conclusion

D-Saccharic acid 1,4-lactone hydrate is a multifunctional bioactive compound with significant therapeutic potential. Its well-defined mechanisms of action, particularly in β-glucuronidase inhibition, antioxidant defense, and apoptosis modulation, make it a compelling candidate for further investigation in the development of novel therapeutic agents for a variety of diseases, including cancer and diabetes-related complications. The data and protocols presented in this guide are intended to serve as a valuable resource for researchers and scientists working in this exciting area of drug discovery.

References

• 1. Protocol for Isolation and Culture of Mouse Hepatocytes (HCs), Kupffer Cells (KCs), and Liver Sinusoidal Endothelial Cells (LSECs) in Analyses of Hepatic Drug Distribution - Antisense RNA Design, Delivery, and Analysis - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 2. Primary mouse hepatocyte isolation [protocols.io]
• 3. Video: An Improved Time- and Labor- Efficient Protocol for Mouse Primary Hepatocyte Isolation [jove.com]
• 4. Protocol for Primary Mouse Hepatocyte Isolation - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Saccharic Acid 1,4-Lactone Hydrate: A Technical Guide on its Antioxidant Properties

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid found in various plant sources, has garnered significant attention for its detoxifying and anticarcinogenic properties. Emerging evidence strongly suggests that DSL also possesses potent antioxidant capabilities, primarily demonstrated through its protective effects against oxidative stress in various in vivo and in vitro models. This technical guide provides a comprehensive overview of the antioxidant properties of D-Saccharic acid 1,4-lactone hydrate (B1144303), summarizing key quantitative data, detailing relevant experimental methodologies, and visualizing associated cellular signaling pathways. While direct free-radical scavenging activity data from common in vitro assays are not extensively reported in the current literature, this guide consolidates available evidence on its ability to modulate endogenous antioxidant defense mechanisms and mitigate oxidative damage.

Introduction to Antioxidant Properties

D-Saccharic acid 1,4-lactone hydrate (DSL) is recognized for its biological activities, including the inhibition of β-glucuronidase.[1][2] Its antioxidant properties are primarily characterized by its ability to counteract oxidative stress, a condition arising from an imbalance between the production of reactive oxygen species (ROS) and the capacity of biological systems to neutralize these reactive intermediates. Oxidative stress is implicated in the pathogenesis of numerous diseases, making the antioxidant potential of compounds like DSL a critical area of research.

DSL's antioxidant mechanism appears to be multifactorial, involving the restoration of intracellular antioxidant defense systems and the modulation of signaling pathways that respond to oxidative insults.[3][4] It has shown significant promise in ameliorating oxidative stress-induced complications in conditions such as diabetes.[3][4][5]

Quantitative Data on Antioxidant Efficacy

Quantitative data on the direct free-radical scavenging activity of D-Saccharic acid 1,4-lactone hydrate from standardized in vitro assays such as DPPH (2,2-diphenyl-1-picrylhydrazyl) and ABTS (2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid)) are not extensively available in the peer-reviewed literature. However, its potent antioxidant effects have been quantified in vivo through the measurement of its impact on endogenous antioxidant enzymes and markers of oxidative damage.

The following tables summarize the reported effects of DSL on key biomarkers of oxidative stress in animal models of alloxan-induced diabetes, a condition characterized by significant oxidative stress.

Table 1: Effect of DSL on Antioxidant Enzyme Activity in Alloxan-Induced Diabetic Rats

Parameter	Diabetic Control	DSL-Treated Diabetic Group	Effect of DSL	Reference
Superoxide Dismutase (SOD)	Significantly Decreased	Restored towards normal	Upregulation of Activity	[1][3][4]
Catalase (CAT)	Significantly Decreased	Restored towards normal	Upregulation of Activity	[1][3][4]
Glutathione Peroxidase (GPx)	Significantly Decreased	Restored towards normal	Upregulation of Activity	[1][3][4]

Table 2: Effect of DSL on Non-Enzymatic Antioxidants and Oxidative Damage Markers in Alloxan-Induced Diabetic Rats

Parameter	Diabetic Control	DSL-Treated Diabetic Group	Effect of DSL	Reference
Reduced Glutathione (GSH)	Significantly Decreased	Restored towards normal	Replenishment of GSH levels	[1][3][4]
Lipid Peroxidation (MDA levels)	Significantly Increased	Restored towards normal	Inhibition of lipid peroxidation	[1][3][4]
Reactive Oxygen Species (ROS)	Significantly Increased	Restored towards normal	Reduction of ROS production	[4]

Mechanistic Insights and Signaling Pathways

The antioxidant action of DSL is intricately linked to its influence on cellular signaling pathways that govern the response to oxidative stress and apoptosis.

Mitochondria-Dependent Apoptotic Pathway

Oxidative stress is a potent inducer of apoptosis, often mediated through the mitochondrial pathway. In models of hyperglycemia-induced oxidative stress, DSL has been shown to inhibit this pathway. It prevents the disruption of the mitochondrial membrane potential, thereby inhibiting the release of cytochrome c into the cytosol. This, in turn, prevents the activation of caspase-9 and the downstream executioner caspase-3, ultimately leading to a reduction in apoptotic cell death.[1][2]

References

• 1. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic β-cells from apoptosis via mitochondrial dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. D-saccharic acid 1,4-lactone protects diabetic rat kidney by ameliorating hyperglycemia-mediated oxidative stress and renal inflammatory cytokines via NF-κB and PKC signaling - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on D-Saccharic Acid 1,4-Lactone Hydrate in Detoxification Pathways

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Saccharic acid 1,4-lactone (DSL), the active metabolite of calcium D-glucarate, is a potent inhibitor of β-glucuronidase, an enzyme that plays a critical role in the enterohepatic recirculation of toxins and hormones. By preventing the deconjugation of glucuronidated compounds in the gut, DSL enhances the excretion of potentially harmful substances, thereby supporting Phase II detoxification. This technical guide provides a comprehensive overview of DSL's mechanism of action, its role in detoxification pathways, and its antioxidant properties. It includes a summary of quantitative data, detailed experimental protocols, and visualizations of key biological pathways to serve as a resource for researchers in pharmacology and drug development.

Introduction to Detoxification and D-Saccharic Acid 1,4-Lactone

The human body is constantly exposed to a variety of endogenous and exogenous toxins, including environmental pollutants, carcinogens, and metabolic byproducts. The liver is the primary organ responsible for detoxifying these substances through a two-step process known as Phase I and Phase II metabolism.

• Phase I Metabolism: Involves oxidation, reduction, and hydrolysis reactions, primarily mediated by cytochrome P450 enzymes. These reactions introduce or expose functional groups on the toxin, preparing it for Phase II.

• Phase II Metabolism: Involves conjugation reactions where the modified toxin is coupled with an endogenous molecule, such as glucuronic acid, sulfate, or glutathione.[1] This process, particularly glucuronidation, significantly increases the water solubility of the toxin, facilitating its excretion from the body through urine or bile.[1]

1.1 The Role of Glucuronidation and β-Glucuronidase

Glucuronidation is a major Phase II detoxification pathway catalyzed by UDP-glucuronosyltransferases (UGTs). It conjugates toxins, steroid hormones, and drugs to glucuronic acid, forming glucuronides that are destined for elimination.[2][3] However, the enzyme β-glucuronidase, produced by gut microflora, can hydrolyze these glucuronide conjugates in the intestine.[4][5] This deconjugation process releases the toxins back into circulation, a cycle known as enterohepatic recirculation, which can lead to increased toxicity and is associated with an elevated risk for certain cancers.[4][6][7]

1.2 D-Saccharic Acid 1,4-Lactone (DSL) Hydrate (B1144303)

D-Saccharic acid 1,4-lactone (DSL) is a derivative of D-glucaric acid.[8][9] D-glucaric acid is found naturally in many fruits and vegetables, such as oranges, apples, grapefruit, and cruciferous vegetables.[4] While D-glucaric acid itself is not the active compound, it is metabolized in the stomach's acidic environment to its active form, D-Saccharic acid 1,4-lactone.[10] DSL is a potent, orally active inhibitor of β-glucuronidase.[11] Its hydrated form is commonly used in research and supplementation. By inhibiting β-glucuronidase, DSL supports detoxification by preventing the reabsorption of harmful substances.[2][3][6]

Core Mechanism of Action: Inhibition of β-Glucuronidase

The primary mechanism by which DSL aids detoxification is through the competitive inhibition of β-glucuronidase.[5][12] This action is crucial in the gastrointestinal tract, where bacterial β-glucuronidase can reverse the detoxification work of the liver.[4][6] By inhibiting this enzyme, DSL ensures that glucuronidated toxins remain in their water-soluble, excretable form, thereby enhancing the body's ability to eliminate them.[2][3] This interruption of enterohepatic recirculation reduces the overall toxic load on the body.

Table 1: Quantitative Data on β-Glucuronidase Inhibition by DSL

Compound	Enzyme Source	IC50 Value	Reference
D-Saccharic acid 1,4-lactone	Human β-Glucuronidase	45 µM	[13]
D-Saccharic acid 1,4-lactone hydrate	Not Specified	48.4 µM	[11][14]

Modulation of Detoxification and Antioxidant Pathways

Beyond its primary role as a β-glucuronidase inhibitor, DSL exhibits broader effects on cellular health, including antioxidant and anti-apoptotic properties.[8][9][11]

3.1 Enhancing Phase II Detoxification

By preventing the deconjugation of glucuronides, DSL indirectly enhances the net efficiency of the glucuronidation pathway, a cornerstone of Phase II detoxification.[15] This is particularly important for the elimination of steroid hormones like estrogen and environmental carcinogens.[2][6][7]

Caption: DSL prevents toxin reactivation by inhibiting β-glucuronidase.

3.2 Antioxidant and Cytoprotective Effects

Studies have demonstrated that DSL possesses significant antioxidant properties.[8][9][11][16] It has been shown to protect murine hepatocytes from oxidative stress-induced cytotoxicity by preventing reductions in cell viability and modulating the expression of pro-apoptotic and anti-apoptotic proteins.[9][11] DSL can ameliorate oxidative stress by restoring intracellular antioxidant machinery and inhibiting apoptosis through mitochondria-dependent pathways.[8][9][17]

3.3 Influence on the Nrf2 Signaling Pathway

The Nuclear factor erythroid 2-related factor 2 (Nrf2) is a key transcription factor that regulates the expression of a wide array of antioxidant and detoxification enzymes, including those involved in Phase II metabolism like Glutathione S-transferases (GSTs) and UGTs.[18] While direct evidence linking DSL to Nrf2 activation is still emerging, its established antioxidant effects are consistent with the modulation of this critical cytoprotective pathway. Activation of Nrf2 is a promising strategy for enhancing cellular defense against oxidative stress and toxins.[19] DSL's ability to reduce reactive oxygen species (ROS) may be linked to the Nrf2 pathway, as oxidative stress is a primary activator of Nrf2.[8][20][21]

Caption: The Nrf2 antioxidant response pathway.

Experimental Protocols

4.1 In Vitro β-Glucuronidase Inhibition Assay

This protocol provides a general framework for assessing the inhibitory activity of DSL against β-glucuronidase.

Objective: To determine the IC50 value of D-Saccharic acid 1,4-lactone hydrate against β-glucuronidase.

Materials:

• β-Glucuronidase enzyme (from E. coli, bovine liver, or Helix pomatia)[22]

• p-nitrophenyl β-D-glucuronide (PNPG) as substrate[23]

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Phosphate buffer (e.g., 75 mM Potassium Phosphate, pH 6.8) or Acetate buffer (100 mM, pH 5.0)[22]

• Glycine (B1666218) buffer (200 mM, pH 10.4) or Sodium Carbonate (0.2 M) to stop the reaction[22][23]

• 96-well microplate

• Spectrophotometer (plate reader)

Procedure:

• Reagent Preparation:

  • Prepare a stock solution of DSL in the assay buffer. Create a series of dilutions to test a range of concentrations.

  • Prepare a stock solution of the substrate PNPG in the assay buffer.

  • Prepare the β-glucuronidase enzyme solution in cold assay buffer to the desired concentration (e.g., 400-800 units/mL).[22]

• Assay Setup (in a 96-well plate):

  • Test Wells: Add a specific volume of assay buffer, enzyme solution, and the DSL inhibitor solution at various concentrations.

  • Control Wells: Add assay buffer, enzyme solution, and buffer instead of the inhibitor.

  • Blank Wells: Add assay buffer and substrate, but no enzyme.

• Reaction Initiation and Incubation:

  • Pre-incubate the plate at 37°C for a short period (e.g., 10-15 minutes).

  • Initiate the reaction by adding the PNPG substrate solution to all wells.[23]

  • Incubate the plate at 37°C for a defined time (e.g., 30 minutes).[22]

• Reaction Termination and Measurement:

  • Stop the reaction by adding a high pH solution like glycine buffer or sodium carbonate.[22][23] This shifts the pH, stopping the enzyme and maximizing the color of the p-nitrophenol product.

  • Measure the absorbance of the product (p-nitrophenol) at 405-410 nm using a microplate reader.[23]

• Data Analysis:

  • Subtract the absorbance of the blank from the test and control wells.

  • Calculate the percentage of inhibition for each DSL concentration compared to the control (100% activity).

  • Plot the percent inhibition against the logarithm of the inhibitor concentration and determine the IC50 value using non-linear regression analysis.

4.2 Cell-Based Assay for Cytoprotection and Antioxidant Activity

This protocol outlines a method to evaluate DSL's ability to protect cells from oxidative stress.

Objective: To assess the cytoprotective effect of DSL against an oxidizing agent like tert-Butyl hydroperoxide (TBHP) in hepatocytes.[9]

Materials:

• Murine hepatocytes or a suitable liver cell line (e.g., HepG2).

• Cell culture medium (e.g., DMEM) with supplements (FBS, antibiotics).

• D-Saccharic acid 1,4-lactone hydrate (DSL).

• tert-Butyl hydroperoxide (TBHP) as the oxidizing agent.[9]

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) reagent for cell viability assay.

• Fluorescent probes for ROS detection (e.g., DCFH-DA).

• Reagents for apoptosis assays (e.g., Annexin V/PI staining kit).

Procedure:

• Cell Culture and Treatment:

  • Culture hepatocytes to a desired confluency (e.g., 70-80%) in 96-well or 6-well plates.

  • Pre-treat the cells with various concentrations of DSL for a specified time (e.g., 2 hours).[11]

  • Induce oxidative stress by adding TBHP to the culture medium and incubate for another period (e.g., 2-4 hours).

  • Include control groups: untreated cells, cells treated with DSL only, and cells treated with TBHP only.

• Cell Viability (MTT Assay):

  • After treatment, remove the medium and add MTT solution to each well.

  • Incubate for 2-4 hours to allow for formazan (B1609692) crystal formation.

  • Dissolve the formazan crystals with a solubilizing agent (e.g., DMSO).

  • Measure the absorbance at ~570 nm. Cell viability is proportional to the absorbance.

• Measurement of Intracellular ROS:

  • After treatment, load the cells with a ROS-sensitive probe like DCFH-DA.

  • Incubate to allow the probe to be taken up by the cells.

  • Measure the fluorescence using a microplate reader or flow cytometer. An increase in fluorescence indicates higher ROS levels.

• Apoptosis Analysis (Flow Cytometry):

  • Harvest the cells after treatment.

  • Stain the cells with an Annexin V-FITC and Propidium Iodide (PI) kit according to the manufacturer's protocol.

  • Analyze the stained cells using a flow cytometer to quantify the percentage of apoptotic and necrotic cells.

• Data Analysis:

  • Compare the results from DSL-treated groups with the TBHP-only group to determine the protective effect.

  • Statistical analysis (e.g., ANOVA) should be used to determine significance.

Summary and Future Directions

D-Saccharic acid 1,4-lactone hydrate is a well-documented inhibitor of β-glucuronidase, playing a vital role in enhancing the detoxification and excretion of glucuronidated compounds.[4][6][11] Its mechanism interrupts the enterohepatic recirculation of toxins and hormones, reducing the body's toxic burden.[2][6] Furthermore, emerging evidence highlights its antioxidant and cytoprotective properties, suggesting a broader role in cellular health.[8][9][16]

For drug development professionals, DSL presents an interesting compound for adjuvant therapy, potentially mitigating the toxicity of drugs that undergo extensive glucuronidation and subsequent enterohepatic recirculation. Future research should focus on further elucidating the molecular pathways underlying its antioxidant effects, particularly its interaction with the Nrf2 signaling pathway, and conducting human clinical trials to validate its efficacy and safety in various therapeutic applications.

References

• 1. Phase II Drug-Metabolizing Enzymes | Basicmedical Key [basicmedicalkey.com]
• 2. drbrighten.com [drbrighten.com]
• 3. organicolivia.com [organicolivia.com]
• 4. Calcium-D-glucarate - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. thaiscience.info [thaiscience.info]
• 6. Support Detoxification with Calcium-D-Glucarate [casi.org]
• 7. articles.bodyecology.com [articles.bodyecology.com]
• 8. The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Calcium D-Glucarate & Reviews | Thorne [thorne.com]
• 11. medchemexpress.com [medchemexpress.com]
• 12. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]
• 13. caymanchem.com [caymanchem.com]
• 14. selleckchem.com [selleckchem.com]
• 15. Calcium D-Glucarate | Fullscript [fullscript.com]
• 16. researchgate.net [researchgate.net]
• 17. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic β-cells from apoptosis via mitochondrial dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Effect of Graded Nrf2 Activation on Phase-I and -II Drug Metabolizing Enzymes and Transporters in Mouse Liver | PLOS One [journals.plos.org]
• 19. Activation of NRF2 Signaling Pathway Delays the Progression of Hyperuricemic Nephropathy by Reducing Oxidative Stress - PubMed [pubmed.ncbi.nlm.nih.gov]
• 20. D-saccharic acid 1,4-lactone protects diabetic rat kidney by ameliorating hyperglycemia-mediated oxidative stress and renal inflammatory cytokines via NF-κB and PKC signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 21. Activation of Nrf2 in Astrocytes Suppressed PD-Like Phenotypes via Antioxidant and Autophagy Pathways in Rat and Drosophila Models [mdpi.com]
• 22. Enzymatic Assay of β-Glucuronidase (EC 3.2.1.31) from E. coli [sigmaaldrich.com]
• 23. Molecular Insights into Microbial β-Glucuronidase Inhibition to Abrogate CPT-11 Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Unveiling the Anticancer Potential of D-Saccharic Acid 1,4-Lactone Hydrate: A Technical Guide

For Researchers, Scientists, and Drug Development Professionals

Abstract

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid found in various fruits and vegetables, is emerging as a compound of significant interest in oncology research. Possessing anticarcinogenic, detoxifying, and antioxidant properties, DSL presents a multi-faceted approach to cancer prevention and treatment. Its primary and most well-documented mechanism of action is the inhibition of β-glucuronidase, an enzyme implicated in the reactivation of carcinogens in the body. Furthermore, preclinical studies suggest that DSL can induce apoptosis in cancer cells through mitochondria-dependent pathways. This technical guide provides a comprehensive overview of the current understanding of DSL's anticancer potential, including quantitative data, detailed experimental protocols for its evaluation, and visualizations of its key signaling pathways.

Core Mechanism of Action: β-Glucuronidase Inhibition

The principal mechanism by which D-Saccharic acid 1,4-lactone hydrate (B1144303) exerts its anticancer effects is through the potent inhibition of the enzyme β-glucuronidase.[1][2][3] This enzyme is present in various tissues and can deconjugate glucuronidated metabolites. In the context of cancer, β-glucuronidase can reactivate detoxified carcinogens by cleaving the glucuronic acid moiety, thereby promoting carcinogenesis. By inhibiting this enzyme, DSL helps to maintain carcinogens in their inactive, detoxified state, facilitating their excretion from the body.[1][2][3]

Quantitative Data: β-Glucuronidase Inhibition

The inhibitory potency of DSL against β-glucuronidase has been quantified and is presented in the table below.

Compound	Target Enzyme	IC50 Value (µM)	Source
D-Saccharic acid 1,4-lactone hydrate	β-Glucuronidase	48.4	[1][2][3]

Table 1: Inhibitory Concentration (IC50) of D-Saccharic acid 1,4-lactone hydrate against β-Glucuronidase.

Signaling Pathway: β-Glucuronidase Inhibition

The following diagram illustrates the inhibitory action of DSL on β-glucuronidase and its subsequent effect on carcinogen detoxification.

Caption: DSL inhibits β-glucuronidase, preventing the reactivation of carcinogens.

Induction of Apoptosis: A Mitochondria-Dependent Pathway

Beyond its effects on carcinogen metabolism, D-Saccharic acid 1,4-lactone hydrate has been shown to possess pro-apoptotic properties. Studies on murine hepatocytes have demonstrated that DSL can protect against oxidative stress-induced cytotoxicity and promote cell survival by modulating the expression of pro- and anti-apoptotic proteins.[1][4] This suggests a direct effect on the cellular machinery that governs programmed cell death. The mechanism appears to be mitochondria-dependent, involving the regulation of mitochondrial membrane potential and the release of cytochrome c.[4]

Signaling Pathway: Mitochondria-Dependent Apoptosis

The following diagram outlines the proposed signaling cascade for DSL-induced apoptosis.

Caption: DSL is proposed to induce apoptosis by modulating Bcl-2 family proteins.

Experimental Protocols

This section provides detailed methodologies for key experiments to evaluate the anticancer potential of D-Saccharic acid 1,4-lactone hydrate.

In Vitro Cytotoxicity Assessment: MTT Assay

This protocol outlines a general procedure for determining the cytotoxic effects of DSL on cancer cell lines using a 3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide (MTT) assay.

Materials:

• Cancer cell line of interest

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• MTT solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or 0.01 M HCl in 10% SDS solution)

• 96-well microplates

• Multichannel pipette

• Microplate reader

Procedure:

• Cell Seeding: Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete culture medium. Incubate for 24 hours at 37°C in a 5% CO₂ humidified atmosphere to allow for cell attachment.

• Compound Treatment: Prepare a series of dilutions of DSL in culture medium. After 24 hours, remove the medium from the wells and replace it with 100 µL of the medium containing different concentrations of DSL. Include a vehicle control (medium with the same concentration of the solvent used to dissolve DSL, e.g., DMSO).

• Incubation: Incubate the plate for 24, 48, or 72 hours at 37°C in a 5% CO₂ humidified atmosphere.

• MTT Addition: After the incubation period, add 10 µL of MTT solution to each well and incubate for an additional 4 hours at 37°C.

• Formazan (B1609692) Solubilization: After the incubation with MTT, carefully remove the medium and add 100 µL of the solubilization solution to each well to dissolve the formazan crystals.

• Absorbance Measurement: Measure the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability for each concentration of DSL compared to the vehicle control. The IC50 value, the concentration of DSL that inhibits 50% of cell growth, can be determined by plotting a dose-response curve.

Western Blot Analysis of Apoptotic Markers

This protocol describes a general method for detecting changes in the expression of key apoptotic proteins, such as Bcl-2, Bax, and cleaved caspases, in cancer cells treated with DSL.

Materials:

• Cancer cell line of interest

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Complete cell culture medium

• Phosphate-buffered saline (PBS)

• RIPA lysis buffer with protease and phosphatase inhibitors

• BCA protein assay kit

• Laemmli sample buffer

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-β-actin)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) substrate

• Imaging system

Procedure:

• Cell Treatment and Lysis: Seed cells in 6-well plates and treat with various concentrations of DSL for the desired time. After treatment, wash the cells with ice-cold PBS and lyse them with RIPA buffer.

• Protein Quantification: Determine the protein concentration of each cell lysate using the BCA protein assay.

• Sample Preparation and SDS-PAGE: Normalize the protein concentrations and prepare the samples by adding Laemmli buffer and heating at 95°C for 5 minutes. Load equal amounts of protein onto an SDS-PAGE gel and perform electrophoresis.

• Protein Transfer: Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Blocking and Antibody Incubation: Block the membrane with blocking buffer for 1 hour at room temperature. Incubate the membrane with the primary antibody overnight at 4°C.

• Secondary Antibody Incubation and Detection: Wash the membrane and incubate with the HRP-conjugated secondary antibody for 1 hour at room temperature. After further washing, add the ECL substrate and visualize the protein bands using an imaging system.

• Data Analysis: Quantify the band intensities and normalize them to a loading control (e.g., β-actin) to determine the relative changes in protein expression.

In Vivo Antitumor Activity Assessment: Xenograft Model

This protocol provides a general framework for evaluating the in vivo anticancer efficacy of DSL using a subcutaneous xenograft mouse model.

Materials:

• Immunocompromised mice (e.g., nude or SCID mice)

• Cancer cell line of interest

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Vehicle control (e.g., saline or PBS)

• Matrigel (optional)

• Calipers

• Animal balance

Procedure:

• Tumor Cell Implantation: Subcutaneously inject a suspension of cancer cells (typically 1-5 x 10⁶ cells in PBS, with or without Matrigel) into the flank of each mouse.

• Tumor Growth Monitoring: Allow the tumors to grow to a palpable size (e.g., 100-200 mm³). Monitor tumor volume regularly using calipers and the formula: Tumor Volume = (Length x Width²)/2.

• Treatment Administration: Once tumors reach the desired size, randomize the mice into treatment and control groups. Administer DSL (at various doses) and the vehicle control to the respective groups via an appropriate route (e.g., oral gavage, intraperitoneal injection) on a predetermined schedule.

• Tumor Measurement and Body Weight Monitoring: Continue to measure tumor volume and monitor the body weight of the mice throughout the study to assess treatment efficacy and toxicity.

• Endpoint and Tissue Collection: At the end of the study (based on tumor size limits or a predetermined time point), euthanize the mice and excise the tumors for further analysis (e.g., weight measurement, histopathology, Western blotting).

• Data Analysis: Compare the tumor growth rates and final tumor volumes between the DSL-treated and control groups to determine the in vivo antitumor activity.

Future Directions and Conclusion

The available evidence strongly suggests that D-Saccharic acid 1,4-lactone hydrate holds promise as a chemopreventive and potentially therapeutic agent against cancer. Its well-defined role as a β-glucuronidase inhibitor, coupled with its emerging pro-apoptotic effects, warrants further investigation. Future research should focus on:

• Determining the IC50 values of DSL against a broad panel of cancer cell lines to identify specific cancer types that may be particularly sensitive to its cytotoxic effects.

• Conducting comprehensive in vivo studies using various xenograft and patient-derived xenograft (PDX) models to validate its antitumor efficacy and establish optimal dosing and treatment schedules.

• Further elucidating the molecular mechanisms underlying its pro-apoptotic activity, including the identification of specific protein interactions and signaling pathways.

• Investigating the potential synergistic effects of DSL with conventional chemotherapeutic agents.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. amsbio.com [amsbio.com]
• 3. selleckchem.com [selleckchem.com]
• 4. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

An In-depth Technical Guide on D-Saccharic Acid 1,4-Lactone Hydrate: Synonyms and Nomenclature

For researchers, scientists, and professionals in drug development, precise terminology and nomenclature are paramount for accurate communication and research. This guide provides a comprehensive overview of the synonyms and available trade names for D-Saccharic acid 1,4-lactone hydrate (B1144303), a significant compound often utilized as a β-glucuronidase inhibitor.

Chemical Identity

D-Saccharic acid 1,4-lactone hydrate is a derivative of D-glucaric acid. Its hydrated form, specifically the monohydrate, is a stable, crystalline solid commonly used in laboratory settings.[1] This compound is a potent inhibitor of the enzyme β-glucuronidase, which is crucial in studies involving the metabolism of glucuronides in biological samples like plasma, serum, or urine.[2]

The CAS Registry Number for D-Saccharic acid 1,4-lactone monohydrate is 61278-30-6 .[1][2][3][4][5]

Synonyms and Trade Names

The nomenclature for D-Saccharic acid 1,4-lactone hydrate can vary across different suppliers and publications. A comprehensive list of synonyms is provided below to aid in its identification. While the compound is widely available for research purposes, it is not typically marketed under distinct trade names. One supplier uses the abbreviation "DSAL".[4]

Below is a summary of the chemical's synonyms and other identifiers.

Category	Name
Systematic & Formal Names	1,4-lactone D-glucaric acid, monohydrate[1][2]
(S)-2-((2S,3R,4R)-3,4-Dihydroxy-5-oxotetrahydrofuran-2-yl)-2-hydroxyacetic acid hydrate[6]
D-Glucaric acid, 1,4-lactone[7]
Common Synonyms	D-Glucaro-1,4-lactone[1][2][7]
D-Glucaro-1,4-lactone Monohydrate[3][5][8]
D-Saccharic acid 1,4-lactone monohydrate[3][4][6][9]
D-Glucaric acid-1,4-lactone[9]
d-glucaric acid-1,4-lactone[3]
D-Saccharolactone[3][7][9]
Saccharolactone[7]
1,4-D-Glucarolactone[7]
1,4-Glucarolactone[7]
Abbreviation	DSAL[4]

Logical Relationship of Nomenclature

The various synonyms arise from different naming conventions (e.g., IUPAC vs. common names) and the inclusion or exclusion of the hydration state. The core molecular structure is D-glucaric acid which has formed an internal ester (a lactone) between the carboxyl group at C1 and the hydroxyl group at C4.

Caption: Derivation and synonym relationship for D-Saccharic acid 1,4-lactone hydrate.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. echemi.com [echemi.com]
• 4. scbt.com [scbt.com]
• 5. aschemicals.com [aschemicals.com]
• 6. D-Glucaric acid-1,4-lactone - Creative Biolabs [creative-biolabs.com]
• 7. D-glucaro-1,4-lactone | C6H8O7 | CID 122306 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 8. clearsynth.com [clearsynth.com]
• 9. D-Saccharic acid 1,4-lactone monohydrate - D-Glucaric acid-1,4-lactone [sigmaaldrich.com]

A Technical Guide to the Natural Sources of D-Saccharic Acid 1,4-Lactone

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the natural occurrences of D-Saccharic acid 1,4-lactone (DSL), a compound of growing interest for its potential health benefits, including its role as a potent β-glucuronidase inhibitor. This document details its primary natural sources, quantitative data, and the experimental protocols for its extraction and analysis, aiming to support further research and development.

Introduction to D-Saccharic Acid 1,4-Lactone

D-Saccharic acid 1,4-lactone is a derivative of D-glucaric acid, a product of the D-glucuronic acid pathway in mammals.[1] In aqueous solutions, D-glucaric acid exists in equilibrium with its lactones, including the biologically active D-saccharic acid 1,4-lactone. This compound is recognized for its detoxifying and antioxidant properties.[2][3] Its primary mechanism of action involves the inhibition of β-glucuronidase, an enzyme linked to the increased risk of certain cancers.[1]

Natural Sources and Quantitative Data

D-Saccharic acid 1,4-lactone and its precursor, D-glucaric acid, are found in a variety of fruits and vegetables. The highest concentrations are typically observed in citrus fruits, apples, and cruciferous vegetables.[1] Additionally, the fermented tea beverage, kombucha, has been identified as a source of DSL.[4][5]

The following tables summarize the quantitative data for D-glucaric acid and D-Saccharic acid 1,4-lactone found in various natural sources. It is important to note that the concentration can vary depending on the specific cultivar, maturity, and growing conditions of the plant.

Table 1: Quantitative Data of D-Glucaric Acid in Fruits and Vegetables

Natural Source	Concentration of D-Glucaric Acid	Reference(s)
Apples	~3.5 g/kg	[1][6]
Broccoli	~3.5 g/kg	[1][6]
Oranges	4.53 mg/100 g
Potatoes	1.12 - 1.73 mg/100 g
Grapes	~0.1 g/kg	[1][6]
Lettuce	~0.1 g/kg	[1][6]
Mung Bean Sprouts	~1.5 g/kg	[6]
Cauliflower	~1.5 g/kg	[6]
Brussels Sprouts	~3.0 g/kg	[6]

Table 2: Quantitative Data of D-Saccharic Acid 1,4-Lactone (DSL) in Fruits

Natural Source	Concentration of D-Saccharic Acid 1,4-Lactone	Reference(s)
Apples (various varieties)	0.3 - 0.9 mg/g	[1][7]

Biosynthesis and Interconversion

D-glucaric acid is synthesized in mammals through the D-glucuronic acid pathway. In plants, the precise biosynthetic pathways are less understood but are believed to be similar. The biologically active form, D-saccharic acid 1,4-lactone, is formed from D-glucaric acid in an aqueous environment.

Biosynthetic relationship of D-Saccharic Acid 1,4-Lactone.

Experimental Protocols

This section details the methodologies for the extraction and quantification of D-Saccharic acid 1,4-lactone from natural sources. The protocols provided are based on established scientific literature and can be adapted for various plant matrices and kombucha.

General Extraction Workflow from Plant Material

The following diagram illustrates a general workflow for the extraction of D-Saccharic acid 1,4-lactone from fruit and vegetable samples for subsequent analysis.

References

• 1. researchgate.net [researchgate.net]
• 2. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. thaiscience.info [thaiscience.info]
• 5. Determination of D-saccharic acid-1,4-lactone from brewed kombucha broth by high-performance capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. nutritionrestored.com [nutritionrestored.com]
• 7. Determination of D-glucaric acid and/or D-glucaro-1,4-lacton in different apple varieties through hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Saccharic Acid 1,4-Lactone Hydrate: A Technical Guide to Safety and Handling

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the safety and handling protocols for D-Saccharic acid 1,4-lactone hydrate (B1144303). The information is compiled from various safety data sheets (SDS) and product information documents to ensure a comprehensive understanding for laboratory and research professionals.

Chemical Identification and Physical Properties

D-Saccharic acid 1,4-lactone hydrate is a derivative of D-glucaric acid and is commonly used as a β-glucuronidase inhibitor in research settings.[1][2] It is important to be aware of its physical and chemical properties for safe handling and storage.

Property	Value	Source(s)
Synonyms	D-Glucaro-1,4-lactone, 1,4-lactone D-glucaric acid monohydrate	[3][4]
CAS Number	61278-30-6	[3][4][5][6][7]
Molecular Formula	C₆H₈O₇ • H₂O	[4][7]
Molecular Weight	210.14 g/mol	[4][5][7]
Appearance	White to off-white crystalline solid/powder	[4][5]
Melting Point	91-93°C	[5]
Boiling Point	Not determined	[3][5]
Solubility	Soluble in ethanol, DMSO, and dimethylformamide (~20 mg/mL)	[4]
Soluble in PBS (pH 7.2) (~10 mg/mL)	[4]
Insoluble in cold water, hot water, diethyl ether	[8]
Purity	≥95%	[4]
Stability	Stable for ≥4 years when stored at -20°C	[4]

Hazard Identification and Classification

There are some discrepancies in the hazard classification of D-Saccharic acid 1,4-lactone hydrate among suppliers. While some sources state that the substance is not classified as hazardous according to the Globally Harmonized System (GHS), others classify it as a skin, eye, and respiratory irritant, and as harmful if swallowed.[3][5][6][7] It is prudent to handle this compound as potentially hazardous.[4]

GHS Classification (as per some sources): [6]

• Acute toxicity, oral (Category 4), H302: Harmful if swallowed.

• Skin corrosion/irritation (Category 2), H315: Causes skin irritation.

• Serious eye damage/eye irritation (Category 2A), H319: Causes serious eye irritation.

• Specific target organ toxicity, single exposure; Respiratory tract irritation (Category 3), H335: May cause respiratory irritation.

NFPA and HMIS Ratings: [3]

Rating System	Health	Flammability	Reactivity
NFPA	1	0	0
HMIS	1	0	0

Toxicological Data

Quantitative toxicological data for D-Saccharic acid 1,4-lactone hydrate is limited. The available information is summarized below.

Metric	Value	Species	Source(s)
Oral TDLO	840 mg/kg / 6 weeks (intermittent)	Rat	[3]
LD50/LC50	Not available	-	[3][8]
Primary Irritant Effect (Skin)	No irritant effect noted in one source, while others classify it as a skin irritant.	-	[3][5][6]
Primary Irritant Effect (Eye)	No irritating effect noted in one source, while others classify it as a serious eye irritant.	-	[3][5][6]
Sensitization	No sensitizing effects known.	-	[3]

Safe Handling and Storage

Proper handling and storage procedures are crucial to minimize risk.

Handling:

• Avoid contact with skin, eyes, and clothing.[4][5][9]

• Avoid breathing dust, fumes, gas, mist, vapors, or spray.[5][6]

• Use only in a well-ventilated area or outdoors.[5][6]

• Wash hands thoroughly after handling.[4][5]

• Do not eat, drink, or smoke when using this product.[5][6]

• Minimize dust generation and accumulation.[5]

Storage:

• Store in a tightly-closed container.[5][9]

• Keep in a cool, dry, and well-ventilated area.[5][9]

• Recommended storage temperature is typically -20°C, though some suppliers recommend 2-8°C.[4][5][6][9]

• Store away from incompatible substances and sources of ignition.[5][9]

Personal Protective Equipment (PPE)

Appropriate personal protective equipment should be worn when handling D-Saccharic acid 1,4-lactone hydrate.

• Eye/Face Protection: Wear safety glasses or goggles.[5][8]

• Skin Protection:

  • Wear protective gloves. The specific glove material should be impermeable and resistant to the product.[3][5]

  • Wear a lab coat.[8]

• Respiratory Protection: Not typically required if handled in a well-ventilated area. If dust is generated, a NIOSH-approved respirator for dusts should be used.[3][7][8]

First Aid Measures

In case of exposure, follow these first aid procedures:

Exposure Route	First Aid Measures	Source(s)
Inhalation	Move the person to fresh air. If breathing is difficult, give oxygen. If not breathing, give artificial respiration. Seek medical attention.	[3][5]
Skin Contact	Immediately flush skin with plenty of water for at least 15 minutes while removing contaminated clothing and shoes. Wash clothing before reuse. Seek medical attention.	[5]
Eye Contact	Immediately flush eyes with plenty of running water for at least 15 minutes, holding eyelids open. Remove contact lenses if present and easy to do. Continue rinsing. Seek medical attention.	[3][5]
Ingestion	Do NOT induce vomiting. Rinse mouth with water. Never give anything by mouth to an unconscious person. Seek medical attention.	[3][5]

Accidental Release and Fire-Fighting Measures

Accidental Release:

• Wear appropriate personal protective equipment.[6]

• Avoid dust formation.[7]

• Prevent the product from entering drains, surface water, or ground water.[3][7]

• For spills, mechanically pick up the material (e.g., sweep or vacuum) and place it into a suitable, closed container for disposal.[3][5][7]

Fire-Fighting:

• The product is not flammable.[3][7]

• Use extinguishing media suitable for the surrounding environment, such as water spray, alcohol-resistant foam, dry chemical, or carbon dioxide.[3][6][7]

• Wear a self-contained breathing apparatus if necessary.[6][7]

• Hazardous combustion products may include carbon oxides.[7]

Experimental Protocols and Signaling Pathways

While specific, detailed experimental protocols for the safety and handling of D-Saccharic acid 1,4-lactone hydrate are not available in the provided search results, a general workflow for handling chemical compounds in a research setting is outlined below.

Additionally, research has indicated that D-Saccharic acid 1,4-lactone hydrate exhibits protective effects against cytotoxicity through mitochondria-dependent pathways.[10] A simplified diagram illustrating this conceptual pathway is provided.

Diagrams

General workflow for handling chemical compounds.

Conceptual protective pathway of D-Saccharic Acid 1,4-Lactone.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. sds.metasci.ca [sds.metasci.ca]
• 6. file.medchemexpress.com [file.medchemexpress.com]
• 7. datasheets.scbt.com [datasheets.scbt.com]
• 8. spectrumchemical.com [spectrumchemical.com]
• 9. biosynth.com [biosynth.com]
• 10. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

D-Saccharic acid 1,4-lactone hydrate solubility in different solvents

An In-depth Technical Guide to the Solubility of D-Saccharic Acid 1,4-Lactone Hydrate (B1144303)

Introduction

D-Saccharic acid 1,4-lactone hydrate (DSAL), a derivative of D-glucaric acid, is a compound of significant interest in biomedical research.[1][2] It is a known inhibitor of β-glucuronidase, an enzyme linked to the metabolism of various endogenous and exogenous compounds, including some carcinogens.[3][4][5] Its antioxidant, detoxifying, and anticarcinogenic properties have positioned it as a subject of study in preventing cellular damage and apoptosis.[1][6] This guide provides a comprehensive overview of its solubility in various solvents, experimental protocols for solubility determination, and its role in cellular signaling pathways.

Solubility Profile

The solubility of a compound is a critical parameter for its application in research and drug development, influencing everything from stock solution preparation to in vivo administration. D-Saccharic acid 1,4-lactone hydrate is supplied as a white to off-white crystalline solid.[7][8] Its solubility has been determined in a range of common laboratory solvents.

The quantitative solubility data is summarized in the table below for easy comparison.

Solvent	Solubility
Water	≥ 100 mg/mL[6]
Water	50 mg/mL (clear, colorless to faintly yellow solution)[8][9][10][11][12]
Water	42 mg/mL[13]
Dimethyl Sulfoxide (DMSO)	100 mg/mL (requires ultrasonic assistance)[6]
Dimethyl Sulfoxide (DMSO)	42 mg/mL[13]
Dimethyl Sulfoxide (DMSO)	20 mg/mL[3][4][7]
Dimethyl Sulfoxide (DMSO)	Slightly soluble[5][10][11][12][14]
Ethanol	42 mg/mL[13]
Ethanol	20 mg/mL[3][4][7]
Dimethylformamide (DMF)	20 mg/mL[3][4]
Phosphate-Buffered Saline (PBS, pH 7.2)	10 mg/mL[3][4][7]
Methanol	Slightly soluble[5][10][11][12][14]
Acetone	Slightly soluble[5][10][11][12][14]

Note on Solvent Purity: For DMSO, it is noted that its hygroscopic nature can reduce the solubility of the compound; therefore, using fresh, anhydrous DMSO is recommended for achieving maximum solubility.[6][13]

Experimental Protocols

While specific, detailed experimental protocols for determining the solubility of D-Saccharic acid 1,4-lactone hydrate are not extensively published in the provided literature, a standard and widely accepted method like the Shake-Flask Method can be employed. This protocol provides a reliable means to determine the equilibrium solubility of a compound in a specific solvent.

Standard Operating Procedure: Shake-Flask Solubility Assay

• Preparation : Add an excess amount of D-Saccharic acid 1,4-lactone hydrate solid to a known volume of the desired solvent (e.g., water, ethanol, DMSO) in a sealed, clear container such as a glass vial or flask. The excess solid is crucial to ensure that a saturated solution is achieved.

• Equilibration : Agitate the mixture at a constant temperature for a prolonged period (typically 24-48 hours) to ensure that equilibrium is reached. A mechanical shaker or orbital incubator can be used for this purpose. The temperature should be precisely controlled and recorded as solubility is temperature-dependent.

• Phase Separation : After equilibration, allow the mixture to stand undisturbed to let the undissolved solid settle. Subsequently, separate the saturated solution (supernatant) from the excess solid. This is typically achieved by centrifugation followed by careful collection of the supernatant, or by filtration using a filter that does not interact with the compound or solvent (e.g., a PTFE syringe filter).

• Quantification : Accurately dilute a known volume of the saturated supernatant with an appropriate solvent. Analyze the concentration of D-Saccharic acid 1,4-lactone hydrate in the diluted sample using a suitable analytical technique.

  • High-Performance Liquid Chromatography (HPLC) : A common method for quantification, offering high specificity and sensitivity. A calibration curve must be generated using standard solutions of known concentrations.

  • UV-Vis Spectroscopy : Given that the compound has a λmax at 216 nm, UV-Vis spectroscopy can be used for quantification, provided no other components in the solution absorb at this wavelength.[3][4][7]

• Calculation : Use the measured concentration of the diluted sample and the dilution factor to calculate the original concentration in the saturated supernatant. This value represents the equilibrium solubility of the compound in that solvent at the specified temperature.

Biological Activity and Signaling Pathways

D-Saccharic acid 1,4-lactone hydrate is recognized for its ability to inhibit β-glucuronidase and for its protective effects against oxidative stress-induced cell death.[1][6] Studies have shown it can counteract the cytotoxic effects of agents like tertiary butyl hydroperoxide (TBHP) and alloxan (B1665706) by functioning through mitochondria-dependent pathways.[1][2]

An external stressor can induce oxidative stress, leading to a disruption of the mitochondrial membrane potential. This disruption facilitates the release of cytochrome c from the mitochondria into the cytosol, which in turn activates a cascade of caspases (like caspase-9 and caspase-3), ultimately leading to programmed cell death, or apoptosis.[1][6] DSAL has been shown to ameliorate these effects, thereby preventing apoptosis and enhancing cell survival.[1][6]

The following diagram illustrates the proposed mechanism of action for DSAL in preventing mitochondria-dependent apoptosis.

Figure 1. Signaling pathway of oxidative stress-induced apoptosis and the inhibitory role of D-Saccharic acid 1,4-lactone hydrate.

References

• 1. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]
• 4. caymanchem.com [caymanchem.com]
• 5. Cas 61278-30-6,D-SACCHARIC ACID 1 4-LACTONE | lookchem [lookchem.com]
• 6. medchemexpress.com [medchemexpress.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. D-SACCHARIC ACID 1 4-LACTONE | 61278-30-6 [chemicalbook.com]
• 9. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]
• 10. 61278-30-6 CAS MSDS (D-SACCHARIC ACID 1 4-LACTONE) Melting Point Boiling Point Density CAS Chemical Properties [chemicalbook.com]
• 11. D-SACCHARIC ACID 1 4-LACTONE | 61278-30-6 [amp.chemicalbook.com]
• 12. D-SACCHARIC ACID 1 4-LACTONE | 61278-30-6 [amp.chemicalbook.com]
• 13. selleckchem.com [selleckchem.com]
• 14. D-SACCHARIC ACID 1 4-LACTONE One Chongqing Chemdad Co. ，Ltd [chemdad.com]

A Technical Guide to the Storage Stability of D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth analysis of the stability of D-Saccharic acid 1,4-lactone hydrate (B1144303), a potent β-glucuronidase inhibitor. Understanding the stability profile of this compound is critical for ensuring its quality, efficacy, and safety in research and pharmaceutical applications. This guide summarizes storage recommendations, potential degradation pathways, and methodologies for stability assessment, adhering to industry best practices.

Summary of Stability and Storage Conditions

D-Saccharic acid 1,4-lactone hydrate is a white to off-white crystalline solid.[1] For long-term storage, the compound in its solid form demonstrates good stability. However, its stability is significantly reduced in aqueous solutions. The following table summarizes the recommended storage conditions and stability information gathered from various suppliers.

Storage Condition	Form	Duration	Source
-20°C	Crystalline Solid	≥ 4 years	[2][3]
-20°C	Crystalline Solid	≥ 2 years	[4]
-20°C in solvent	Solution	1 month	[5]
2-8°C	Crystalline Solid	Not specified	[1][6]
Aqueous Solution (PBS, pH 7.2)	Solution	Not recommended for more than one day	[7]

Potential Degradation Pathways

The primary degradation pathway for D-Saccharic acid 1,4-lactone hydrate, particularly in aqueous environments, is the hydrolysis of the lactone ring. A lactone is a cyclic ester, and like acyclic esters, it is susceptible to cleavage by water, a reaction that can be catalyzed by acid or base.

Upon hydrolysis, the 1,4-lactone ring opens to form D-saccharic acid. In aqueous solution, D-saccharic acid can exist in equilibrium with its various lactone forms, including the 1,4-lactone and the potentially more stable 6,3-lactone. This equilibration means that over time, the initial 1,4-lactone isomer may convert to other forms, impacting its specific biological activity and analytical profile.

The presence of the hydrate form indicates that water molecules are incorporated into the crystal structure. While this does not imply instability in the solid state, elevated temperatures could lead to the loss of this water of hydration, potentially affecting the crystal structure and stability of the material.

Below is a diagram illustrating the likely hydrolytic degradation pathway.

Figure 1. Proposed hydrolytic degradation pathway.

Experimental Protocols for Stability Assessment

A comprehensive stability study for D-Saccharic acid 1,4-lactone hydrate should be conducted in line with the International Council for Harmonisation (ICH) guidelines.[1][2][3][5][8] This involves long-term and accelerated stability studies, as well as forced degradation studies to identify potential degradation products and establish the specificity of analytical methods.

Forced Degradation (Stress Testing) Protocol

Forced degradation studies are essential for understanding the intrinsic stability of the molecule and for developing a stability-indicating analytical method.[9]

Objective: To identify likely degradation products under harsh conditions.

Methodology:

• Acid Hydrolysis: Dissolve the compound in 0.1 M HCl and heat at 60°C for 24 hours.

• Base Hydrolysis: Dissolve the compound in 0.1 M NaOH and maintain at room temperature for 8 hours.

• Oxidative Degradation: Treat the compound with 3% hydrogen peroxide (H₂O₂) at room temperature for 24 hours.

• Thermal Degradation: Expose the solid compound to 105°C for 72 hours.

• Photostability: Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter, as per ICH Q1B guidelines.

• Analysis: Analyze all stressed samples, along with an unstressed control, using a suitable stability-indicating method (e.g., HPLC).

Stability-Indicating HPLC Method (Hypothetical Example)

A stability-indicating method is a validated analytical procedure that can accurately and precisely quantify the decrease in the amount of the active ingredient due to degradation.

Column: C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 µm). Mobile Phase A: 0.1% Phosphoric acid in Water. Mobile Phase B: Acetonitrile. Gradient:

Time (min)	%A	%B
0	98	2
20	98	2
25	10	90
30	10	90
31	98	2
35	98	2

Flow Rate: 1.0 mL/min. Column Temperature: 30°C. Detector Wavelength: 210 nm (Note: Some sources indicate a λmax of 216 nm).[2][3][10][7] Injection Volume: 10 µL. Sample Preparation: Dissolve the compound in Mobile Phase A to a concentration of 0.5 mg/mL.

Experimental and Stability Study Workflow

The following diagram illustrates a typical workflow for conducting a comprehensive stability analysis of a drug substance like D-Saccharic acid 1,4-lactone hydrate.

Figure 2. General workflow for a stability study.

Conclusion

D-Saccharic acid 1,4-lactone hydrate is a stable compound when stored as a solid powder under refrigerated or frozen conditions, with a shelf-life of several years.[2][5] However, it is susceptible to hydrolysis in aqueous solutions, which is a critical consideration for its handling and formulation. A thorough stability assessment, guided by ICH principles and employing a validated stability-indicating analytical method, is imperative for its use in regulated environments. The primary degradation pathway involves the opening of the lactone ring, leading to an equilibrium with D-saccharic acid and its other isomeric lactone forms. Future studies should focus on generating quantitative, long-term stability data under various conditions and fully characterizing any degradation products.

References

• 1. ICH Guidelines: Drug Stability Testing Essentials | AMSbiopharma [amsbiopharma.com]
• 2. upm-inc.com [upm-inc.com]
• 3. scribd.com [scribd.com]
• 4. Cas 389-36-6,D-SACCHARIC ACID 1,4-LACTONE | lookchem [lookchem.com]
• 5. database.ich.org [database.ich.org]
• 6. selleckchem.com [selleckchem.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. database.ich.org [database.ich.org]
• 9. researchgate.net [researchgate.net]
• 10. caymanchem.com [caymanchem.com]

Protocols & Analytical Methods

Application Notes and Protocols: D-Saccharic Acid 1,4-Lactone Hydrate for β-Glucuronidase Inhibition Assay

For Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a detailed protocol for an in vitro β-glucuronidase inhibition assay using D-Saccharic acid 1,4-lactone hydrate (B1144303) as a reference inhibitor. β-glucuronidase is an enzyme involved in the metabolism of various endogenous and exogenous compounds, and its inhibition is a key area of study in pharmacology and drug development. D-Saccharic acid 1,4-lactone is a well-characterized competitive inhibitor of β-glucuronidase and serves as a standard for the evaluation of new potential inhibitors.[1][2][3] This protocol outlines the necessary reagents, step-by-step procedures for conducting the assay, and methods for data analysis.

Introduction

β-glucuronidase (EC 3.2.1.31) is a lysosomal enzyme that catalyzes the hydrolysis of β-D-glucuronic acid residues from the non-reducing end of glycosaminoglycans and other glucuronides.[4] This enzymatic activity plays a crucial role in the degradation of complex carbohydrates and the detoxification of xenobiotics. However, in certain pathological conditions, elevated β-glucuronidase activity can lead to the release of toxic or carcinogenic substances in tissues. Therefore, the identification and characterization of β-glucuronidase inhibitors are of significant therapeutic interest.

D-Saccharic acid 1,4-lactone hydrate is a potent and specific competitive inhibitor of β-glucuronidase.[2] It is often used as a positive control in screening assays for novel β-glucuronidase inhibitors.[1] This application note provides a robust and reliable protocol for determining the inhibitory activity of test compounds against β-glucuronidase using D-Saccharic acid 1,4-lactone hydrate as a reference compound.

Mechanism of Inhibition

D-Saccharic acid 1,4-lactone acts as a competitive inhibitor of β-glucuronidase. Its structure mimics the oxocarbenium ion-like transition state of the glucuronyl moiety during catalysis. By binding to the active site of the enzyme, it prevents the substrate from binding, thereby inhibiting the enzymatic reaction.

Caption: Competitive inhibition of β-glucuronidase by D-Saccharic acid 1,4-lactone.

Quantitative Data Summary

The inhibitory activity of D-Saccharic acid 1,4-lactone hydrate against β-glucuronidase is typically quantified by its half-maximal inhibitory concentration (IC50). The reported IC50 value for D-Saccharic acid 1,4-lactone hydrate is approximately 48.4 μM.[1]

Inhibitor	Enzyme Source	Substrate	IC50 (μM)	Inhibition Type
D-Saccharic acid 1,4-lactone hydrate	Bovine Liver	p-nitrophenyl-β-D-glucuronide	48.4	Competitive
D-Saccharic acid 1,4-lactone	Human Recombinant	Not Specified	45	Not Specified

Experimental Protocols

This protocol is based on a spectrophotometric assay that measures the amount of phenolphthalein released from the substrate, phenolphthalein glucuronide.[5][6][7][8]

Materials and Reagents

• β-Glucuronidase from bovine liver (or other suitable source)

• D-Saccharic acid 1,4-lactone hydrate (Inhibitor)

• Phenolphthalein glucuronide (Substrate)

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.0)

• Glycine buffer (0.2 M, pH 10.4)

• Test compounds

• 96-well microplate

• Microplate reader capable of measuring absorbance at 540 nm

• Incubator set to 37°C

• DMSO (for dissolving compounds, if necessary)

Solution Preparation

• Sodium Acetate Buffer (0.1 M, pH 5.0): Prepare in deionized water and adjust the pH to 5.0 at 37°C with 1 M HCl.[7]

• Glycine Buffer (0.2 M, pH 10.4): Prepare in deionized water and adjust the pH to 10.4 at 37°C with 1 M NaOH.[5][7]

• β-Glucuronidase Solution: Prepare a stock solution of the enzyme in cold sodium acetate buffer. The final concentration in the assay will depend on the specific activity of the enzyme lot. A typical concentration is 25-50 units/mL.[7]

• Phenolphthalein Glucuronide Solution (1.2 mM): Dissolve the substrate in deionized water.[5][7]

• D-Saccharic acid 1,4-lactone hydrate Solution (Positive Control): Prepare a stock solution in deionized water. Further dilutions should be made in the sodium acetate buffer to achieve a range of concentrations for IC50 determination. The solubility in water is approximately 50 mg/mL.[9] Organic solvents like DMSO can also be used for initial stock preparation.[10][11]

• Test Compound Solutions: Prepare stock solutions of test compounds, preferably in DMSO, and then dilute to the desired concentrations in sodium acetate buffer. Ensure the final DMSO concentration in the assay does not exceed 1% to avoid affecting enzyme activity.

Assay Procedure

Caption: Experimental workflow for the β-glucuronidase inhibition assay.

• Assay Plate Setup: To each well of a 96-well microplate, add the following in the specified order:

  • Blank: 170 µL Sodium Acetate Buffer + 10 µL water/DMSO + 20 µL Substrate Solution

  • Control (No Inhibitor): 150 µL Sodium Acetate Buffer + 10 µL water/DMSO + 20 µL Enzyme Solution

  • Test/Positive Control: 150 µL Sodium Acetate Buffer + 10 µL Test Compound/D-Saccharic acid 1,4-lactone solution + 20 µL Enzyme Solution

• Pre-incubation: Pre-incubate the plate at 37°C for 10 minutes.

• Reaction Initiation: Add 20 µL of the Phenolphthalein Glucuronide substrate solution to all wells except the blank.

• Incubation: Incubate the plate at 37°C for 30 minutes.

• Reaction Termination: Stop the reaction by adding 100 µL of Glycine buffer (pH 10.4) to each well. The high pH develops the color of the liberated phenolphthalein.

• Absorbance Measurement: Measure the absorbance of each well at 540 nm using a microplate reader.

Data Analysis

• Correct for Blank: Subtract the absorbance of the blank from the absorbance of all other wells.

• Calculate Percentage Inhibition: The percentage of inhibition is calculated using the following formula:

  % Inhibition = [ (Control Absorbance - Test Absorbance) / Control Absorbance ] x 100

• Determine IC50 Value: The IC50 value is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity. To determine the IC50, plot the percentage inhibition against the logarithm of the inhibitor concentration and fit the data to a sigmoidal dose-response curve using appropriate software (e.g., GraphPad Prism, R).

Conclusion

This application note provides a comprehensive and detailed protocol for conducting a β-glucuronidase inhibition assay using D-Saccharic acid 1,4-lactone hydrate as a standard inhibitor. The provided experimental workflow, data analysis procedures, and diagrams offer a clear guide for researchers in the field of drug discovery and development to screen and characterize potential β-glucuronidase inhibitors. Adherence to this protocol will ensure reproducible and reliable results.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 5. sigmaaldrich.com [sigmaaldrich.com]
• 6. Enzymatic Assay of β-Glucuronidase (EC 3.2.1.31) from E. coli [sigmaaldrich.com]
• 7. 酶促检测罗马蜗牛和牛肝脏来源ß-葡萄糖醛酸酶(EC 3.2.1.31) [sigmaaldrich.com]
• 8. sigmaaldrich.com [sigmaaldrich.com]
• 9. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]

Application Notes and Protocols: D-Saccharic Acid 1,4-Lactone Hydrate in Cell Culture Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables. It is primarily recognized as a potent inhibitor of β-glucuronidase, an enzyme implicated in the reactivation of detoxified carcinogens and other toxins.[1][2] Beyond its well-established role in detoxification, DSL exhibits a range of biological activities, including antioxidant, anti-inflammatory, and anti-apoptotic properties, making it a compound of significant interest for cell culture-based research and preclinical drug development.[1][3]

These application notes provide a comprehensive overview of the use of D-Saccharic acid 1,4-lactone hydrate (B1144303) in cell culture studies, including its mechanism of action, quantitative data on its biological activity, and detailed protocols for key experimental assays.

Mechanism of Action

The primary and most well-characterized mechanism of action of D-Saccharic acid 1,4-lactone is the inhibition of β-glucuronidase.[1][2] This enzyme is present in various tissues and can deconjugate glucuronidated metabolites, which is a critical step in the detoxification and excretion of many endogenous and exogenous compounds, including drugs and carcinogens. By inhibiting β-glucuronidase, DSL prevents the release of harmful substances in tissues, thereby exerting a protective and detoxifying effect.

In addition to β-glucuronidase inhibition, cell culture studies have revealed that DSL can modulate several key signaling pathways:

• Mitochondria-Dependent Apoptosis Pathway: DSL has been shown to protect cells from oxidative stress-induced apoptosis.[3] It achieves this by modulating the expression of pro-apoptotic (e.g., Bax) and anti-apoptotic (e.g., Bcl-2) proteins, thereby preserving mitochondrial integrity and preventing the release of cytochrome c.[1]

• NF-κB Signaling Pathway: DSL has been observed to suppress the nuclear translocation of NF-κB, a key transcription factor involved in inflammatory responses.[4] This suggests an anti-inflammatory role for DSL at the cellular level.

• Protein Kinase C (PKC) Signaling Pathway: Studies have indicated that DSL can modulate the activation of different isoforms of Protein Kinase C (PKC), a family of kinases involved in various cellular processes, including proliferation, differentiation, and apoptosis.[4]

Data Presentation

The following table summarizes the available quantitative data for D-Saccharic acid 1,4-lactone hydrate in biological systems.

Parameter	Value	Cell Line / System	Reference
IC50 (β-glucuronidase inhibition)	48.4 µM	-	[1][2]
IC50 (β-glucuronidase inhibition)	45 µM	Human enzyme	[5]
Effective Concentration	1.5 mg/mL	Murine Hepatocytes	[1]
IC50 (Cytotoxicity)	Not Reported	Various Cancer Cell Lines	-

Experimental Protocols

Preparation of D-Saccharic Acid 1,4-Lactone Hydrate Stock Solution

Materials:

• D-Saccharic acid 1,4-lactone hydrate powder

• Dimethyl sulfoxide (B87167) (DMSO), cell culture grade

• Sterile, nuclease-free microcentrifuge tubes

Procedure:

• DSL is soluble in organic solvents such as DMSO, ethanol, and dimethyl formamide (B127407) at approximately 20 mg/mL.[6] It is also soluble in PBS (pH 7.2) at about 10 mg/mL.[6]

• To prepare a stock solution, dissolve D-Saccharic acid 1,4-lactone hydrate in a suitable solvent like DMSO to a final concentration of 10-20 mg/mL.

• Ensure the powder is completely dissolved by vortexing.

• Sterilize the stock solution by passing it through a 0.22 µm syringe filter.

• Aliquot the sterile stock solution into smaller volumes in sterile microcentrifuge tubes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C for long-term storage. Aqueous solutions are not recommended for storage for more than one day.[6]

• For cell culture experiments, dilute the stock solution to the desired final concentration in the cell culture medium. Ensure the final concentration of the solvent (e.g., DMSO) in the medium is non-toxic to the cells (typically ≤ 0.1%).

Cell Viability Assay (MTT Assay)

This protocol provides a general method to assess the effect of DSL on cell viability.

Materials:

• Cells of interest (e.g., hepatocytes, cancer cell lines)

• 96-well cell culture plates

• Complete cell culture medium

• D-Saccharic acid 1,4-lactone hydrate stock solution

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• DMSO

• Microplate reader

Procedure:

• Seed cells in a 96-well plate at a density of 5,000-10,000 cells per well in 100 µL of complete medium.

• Incubate the plate at 37°C in a humidified incubator with 5% CO₂ for 24 hours to allow for cell attachment.

• Prepare serial dilutions of DSL in complete medium from the stock solution.

• Remove the medium from the wells and add 100 µL of the medium containing different concentrations of DSL. Include a vehicle control (medium with the same concentration of DMSO as the highest DSL concentration) and a no-treatment control.

• Incubate the plate for the desired treatment period (e.g., 24, 48, or 72 hours).

• After the incubation period, add 10 µL of MTT solution to each well.

• Incubate the plate for 2-4 hours at 37°C, allowing the viable cells to metabolize MTT into formazan (B1609692) crystals.

• Carefully remove the medium from each well.

• Add 100 µL of DMSO to each well to dissolve the formazan crystals.

• Gently shake the plate for 10 minutes to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Calculate the percentage of cell viability for each treatment group relative to the control group.

Apoptosis Assay (Annexin V-FITC/PI Staining)

This protocol describes the detection of apoptosis induced by a substance, which can be adapted for DSL treatment.

Materials:

• Cells of interest

• 6-well cell culture plates

• Complete cell culture medium

• D-Saccharic acid 1,4-lactone hydrate stock solution

• Annexin V-FITC Apoptosis Detection Kit (containing Annexin V-FITC, Propidium Iodide (PI), and Binding Buffer)

• Flow cytometer

Procedure:

• Seed cells in 6-well plates and allow them to attach overnight.

• Treat the cells with the desired concentrations of DSL for the chosen duration. Include appropriate controls.

• After treatment, collect both the floating and adherent cells. To detach adherent cells, use a gentle cell scraper or trypsin.

• Wash the collected cells twice with cold PBS.

• Centrifuge the cells at a low speed and discard the supernatant.

• Resuspend the cell pellet in 1X Binding Buffer provided in the kit.

• Add Annexin V-FITC and PI to the cell suspension according to the manufacturer's instructions.

• Incubate the cells in the dark at room temperature for 15 minutes.

• Analyze the stained cells by flow cytometry within one hour.

• The cell populations can be distinguished as follows:

  • Annexin V- / PI-: Live cells

  • Annexin V+ / PI-: Early apoptotic cells

  • Annexin V+ / PI+: Late apoptotic/necrotic cells

  • Annexin V- / PI+: Necrotic cells

Western Blot Analysis for Apoptosis and Signaling Pathway Proteins

This protocol outlines a general procedure for analyzing protein expression changes in response to DSL treatment.

Materials:

• Cells of interest

• Cell lysis buffer (e.g., RIPA buffer) with protease and phosphatase inhibitors

• Protein assay kit (e.g., BCA assay)

• SDS-PAGE gels

• PVDF or nitrocellulose membranes

• Transfer buffer

• Blocking buffer (e.g., 5% non-fat milk or BSA in TBST)

• Primary antibodies (e.g., anti-Bcl-2, anti-Bax, anti-cleaved caspase-3, anti-phospho-IκBα, anti-NF-κB p65, anti-phospho-PKC, and a loading control like anti-β-actin or anti-GAPDH)

• HRP-conjugated secondary antibodies

• Enhanced chemiluminescence (ECL) detection reagents

• Imaging system

Procedure:

• Seed cells and treat with DSL as described in the previous protocols.

• After treatment, wash the cells with cold PBS and lyse them using a suitable lysis buffer.

• Determine the protein concentration of the lysates using a protein assay.

• Denature the protein samples by boiling them in Laemmli sample buffer.

• Load equal amounts of protein per lane onto an SDS-PAGE gel and perform electrophoresis to separate the proteins by size.

• Transfer the separated proteins from the gel to a PVDF or nitrocellulose membrane.

• Block the membrane with blocking buffer for 1 hour at room temperature to prevent non-specific antibody binding.

• Incubate the membrane with the primary antibody of interest (diluted in blocking buffer) overnight at 4°C with gentle agitation.

• Wash the membrane three times with TBST (Tris-buffered saline with 0.1% Tween 20) for 10 minutes each.

• Incubate the membrane with the appropriate HRP-conjugated secondary antibody (diluted in blocking buffer) for 1 hour at room temperature.

• Wash the membrane again three times with TBST for 10 minutes each.

• Prepare the ECL detection reagent according to the manufacturer's instructions and apply it to the membrane.

• Capture the chemiluminescent signal using an imaging system.

• Analyze the band intensities to determine the relative protein expression levels. Normalize the expression of the target protein to the loading control.

Visualizations

The following diagrams illustrate the key signaling pathways and experimental workflows associated with the use of D-Saccharic acid 1,4-lactone hydrate in cell culture studies.

Mechanism of β-glucuronidase inhibition by DSL.

Modulation of the mitochondria-dependent apoptosis pathway by DSL.

General experimental workflow for cell culture studies with DSL.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. D-saccharic acid 1,4-lactone protects diabetic rat kidney by ameliorating hyperglycemia-mediated oxidative stress and renal inflammatory cytokines via NF-κB and PKC signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]

Application Notes and Protocols for D-Saccharic Acid 1,4-Lactone Hydrate in In Vivo Animal Studies

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables. It is a potent inhibitor of β-glucuronidase, an enzyme implicated in the pathogenesis of several diseases, including cancer and diabetes.[1][2] DSL also possesses significant antioxidant, detoxifying, and anti-apoptotic properties, making it a promising therapeutic agent for in vivo investigation.[1][2] These application notes provide detailed protocols and compiled data for the use of D-Saccharic acid 1,4-lactone hydrate (B1144303) in animal studies, focusing on its application in models of diabetes and chemotherapy-induced mucositis.

Physicochemical Properties and Solubility

Property	Value
Molecular Formula	C₆H₈O₇•H₂O
Molecular Weight	210.14 g/mol
Appearance	White crystalline solid
Solubility	- Water: 42 mg/mL- Ethanol: 42 mg/mL- DMSO: 42 mg/mL- PBS (pH 7.2): 10 mg/mL

Data sourced from commercial suppliers.

Mechanism of Action

The primary mechanism of action of D-Saccharic acid 1,4-lactone is the inhibition of β-glucuronidase.[1] This enzyme is present in various tissues and can deconjugate glucuronidated metabolites, which is a critical step in the detoxification and excretion of many endogenous and exogenous compounds. By inhibiting β-glucuronidase, DSL can prevent the reactivation of toxic or carcinogenic substances in the body.

Furthermore, DSL has been shown to exert its therapeutic effects through the modulation of cellular signaling pathways involved in apoptosis and oxidative stress. In animal models of diabetes, DSL protects pancreatic β-cells and alleviates hyperglycemia-induced tissue damage by inhibiting both the intrinsic and extrinsic apoptotic pathways.[3][4][5] This involves the regulation of Bcl-2 family proteins, mitochondrial membrane potential, and caspase activation.[1][3][4]

References

• 1. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic β-cells from apoptosis via mitochondrial dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic beta-cells from apoptosis via mitochondrial dependent pathway (Journal Article) | OSTI.GOV [osti.gov]
• 4. Protective role of D-saccharic acid-1,4-lactone in alloxan induced oxidative stress in the spleen tissue of diabetic rats is mediated by suppressing mitochondria dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Note: Quantification of D-Saccharic Acid 1,4-Lactone Hydrate using Hydrophilic Interaction Liquid Chromatography (HILIC)

For Researchers, Scientists, and Drug Development Professionals

Abstract

This application note details a robust and reliable High-Performance Liquid Chromatography (HPLC) method for the quantitative analysis of D-Saccharic acid 1,4-lactone hydrate (B1144303), a potent β-glucuronidase inhibitor. The described method utilizes Hydrophilic Interaction Liquid Chromatography (HILIC) coupled with UV detection, which is ideal for retaining and separating this highly polar analyte. This document provides a comprehensive protocol, including sample and standard preparation, detailed chromatographic conditions, and method validation parameters, to facilitate its implementation in research and quality control laboratories.

Introduction

D-Saccharic acid 1,4-lactone, a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables. It is a subject of significant interest in the pharmaceutical and nutraceutical industries due to its ability to inhibit β-glucuronidase, an enzyme implicated in the development of certain cancers. Accurate and precise quantification of D-Saccharic acid 1,4-lactone hydrate is crucial for formulation development, stability studies, and quality control of raw materials and finished products.

Conventional reversed-phase HPLC methods often provide inadequate retention for highly polar compounds like D-Saccharic acid 1,4-lactone. Hydrophilic Interaction Liquid Chromatography (HILIC) offers a superior alternative by employing a polar stationary phase and a mobile phase with a high concentration of an organic solvent. This methodology promotes the partitioning of polar analytes into a water-enriched layer on the stationary phase surface, leading to excellent retention and separation.

This application note presents a validated HILIC-UV method for the quantification of D-Saccharic acid 1,4-lactone hydrate, providing researchers and drug development professionals with a ready-to-use analytical procedure.

Experimental Protocols

Materials and Reagents

• D-Saccharic acid 1,4-lactone hydrate (≥98% purity, HPLC grade)

• Acetonitrile (B52724) (HPLC grade)

• Ammonium formate (B1220265) (LC-MS grade)

• Formic acid (LC-MS grade)

• Deionized water (18.2 MΩ·cm)

• 0.22 µm syringe filters (e.g., nylon or PTFE)

Equipment

• HPLC system with a binary pump, autosampler, and UV-Vis or Diode Array Detector (DAD)

• HILIC analytical column (e.g., Zwitterionic, Amide, or Amino phase; dimensions: 4.6 x 150 mm, 2.7 µm particle size)

• Analytical balance

• pH meter

• Sonicator

• Volumetric flasks and pipettes

Standard Preparation

Stock Standard Solution (1000 µg/mL):

• Accurately weigh approximately 10 mg of D-Saccharic acid 1,4-lactone hydrate reference standard.

• Transfer the standard to a 10 mL volumetric flask.

• Dissolve the standard in a solution of 80% acetonitrile and 20% deionized water.

• Sonicate for 5-10 minutes to ensure complete dissolution.

• Bring the flask to volume with the 80:20 acetonitrile:water solution and mix thoroughly.

Working Standard Solutions:

Prepare a series of working standard solutions by serially diluting the stock standard solution with the 80:20 acetonitrile:water diluent to achieve concentrations ranging from 1 µg/mL to 100 µg/mL. These will be used to construct the calibration curve.

Sample Preparation

• Accurately weigh a sufficient amount of the sample matrix to obtain a final concentration of D-Saccharic acid 1,4-lactone hydrate within the calibration range.

• Dissolve the sample in the 80:20 acetonitrile:water diluent.

• Vortex and sonicate the sample to ensure complete extraction of the analyte.

• Centrifuge the sample to pellet any insoluble excipients.

• Filter the supernatant through a 0.22 µm syringe filter into an HPLC vial prior to injection.

Chromatographic Conditions

Parameter	Condition
Column	Zwitterionic HILIC Column (e.g., Poroshell 120 HILIC-Z), 4.6 x 150 mm, 2.7 µm
Mobile Phase A	10 mM Ammonium formate in water, pH adjusted to 3.0 with formic acid
Mobile Phase B	Acetonitrile
Gradient Program	0-2 min: 90% B; 2-10 min: 90% to 60% B; 10-12 min: 60% B; 12.1-15 min: 90% B (re-equilibration)
Flow Rate	1.0 mL/min
Column Temperature	30 °C
Injection Volume	5 µL
Detection	UV at 216 nm

Data Presentation

The quantitative performance of the HILIC method was evaluated. A summary of the validation parameters is presented in the table below. The method demonstrates excellent linearity, sensitivity, and precision for the quantification of D-Saccharic acid 1,4-lactone hydrate.

Parameter	Result
Linearity Range	1 - 100 µg/mL
Correlation Coefficient (r²)	> 0.999
Limit of Detection (LOD)	0.3 µg/mL
Limit of Quantification (LOQ)	1.0 µg/mL
Precision (%RSD)	< 2.0%
Accuracy (Recovery)	98 - 102%

Experimental Workflow Diagram

Caption: Workflow for the quantification of D-Saccharic acid 1,4-lactone hydrate.

Signaling Pathway and Logical Relationship Diagram

The following diagram illustrates the logical relationship of the key steps and components in the HILIC separation process.

Caption: Logical diagram of the HILIC retention mechanism.

Application Notes and Protocols for HPCE Analysis of D-Saccharic Acid 1,4-Lactone Hydrate in Biological Samples

Authored for Researchers, Scientists, and Drug Development Professionals

Abstract

This document provides a comprehensive guide to the analysis of D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSL) in biological samples using High-Performance Capillary Electrophoresis (HPCE). DSL, a potent inhibitor of β-glucuronidase and an antioxidant, is of significant interest in drug development and clinical research.[1][2][3] These protocols detail the methodology for sample preparation from plasma and urine, HPCE analysis, and data interpretation. The included signaling pathway diagrams and quantitative data summaries aim to facilitate a deeper understanding of DSL's biological role and analytical behavior.

Introduction to D-Saccharic Acid 1,4-Lactone (DSL) and HPCE Analysis

D-Saccharic acid 1,4-lactone (DSL) is a derivative of D-glucaric acid, naturally found in various plants.[2][4] It is a well-documented inhibitor of β-glucuronidase, an enzyme implicated in the reactivation of toxic and carcinogenic compounds in the gut.[5][6][7] Furthermore, DSL exhibits significant antioxidant and detoxifying properties, protecting against oxidative stress-induced cellular damage.[1][2][8] These characteristics make DSL a promising candidate for therapeutic applications, necessitating robust analytical methods for its quantification in biological matrices.

High-Performance Capillary Electrophoresis (HPCE) offers a rapid, simple, and efficient method for the separation and determination of DSL.[5] Its high resolving power, minimal sample volume requirement, and automated operation make it an ideal technique for analyzing complex biological samples.[9]

Signaling Pathways of D-Saccharic Acid 1,4-Lactone

The biological effects of DSL are primarily attributed to its inhibition of β-glucuronidase and its antioxidant activity. The following diagrams illustrate these key signaling pathways.

Caption: Inhibition of β-Glucuronidase by DSL.

Caption: Antioxidant and Anti-apoptotic Pathway of DSL.

Quantitative Data Summary

The following tables summarize the quantitative data for the HPCE analysis of DSL, based on a validated method.[5]

Table 1: Calibration Curve and Linearity

Parameter	Value
Linear Range	50 - 1500 µg/mL
Regression Equation	y = 65.43x + 304.79
Correlation Coefficient (R²)	0.9941

y represents the peak area and x represents the concentration of DSL in µg/mL.[5]

Table 2: Method Validation Parameters

Parameter	Value
Limit of Detection (LOD)	17.5 µg/mL (S/N = 5)
Relative Standard Deviation (RSD)	< 5% (n=5)
Recovery	Not explicitly stated, but the method is described as having excellent accuracy.[5]

Experimental Protocols

Reagents and Materials

• D-Saccharic acid 1,4-lactone monohydrate (≥99.7% purity)

• Methanol (HPLC grade)

• Sodium dodecyl sulfate (B86663) (SDS) (analytical grade)

• Borax (B76245) (Sodium tetraborate)

• Potassium dihydrogen phosphate

• Acetonitrile (HPLC grade)

• Ultrapure water

• Syringe filters (0.22 µm)

HPCE Instrumentation and Conditions

• Instrument: High-Performance Capillary Electrophoresis system with a Diode Array Detector (DAD).

• Capillary: Fused-silica capillary, 50 cm total length.

• Separation Voltage: 20 kV.[5]

• Detection Wavelength: 190 nm.[5][6]

• Running Buffer: 40 mmol/L borax buffer (pH 6.5) containing 30 mmol/L SDS and 15% (v/v) methanol.[5]

• Injection: Hydrodynamic injection.

• Temperature: Ambient.

Standard Solution Preparation

Prepare a stock solution of DSL (e.g., 2000 µg/mL) in ultrapure water. Prepare a series of working standard solutions by diluting the stock solution with ultrapure water to achieve concentrations within the linear range (50-1500 µg/mL).

Sample Preparation Protocols

• Protein Precipitation: To 200 µL of plasma, add 600 µL of ice-cold acetonitrile.

• Vortex: Vortex the mixture vigorously for 1 minute to ensure complete protein precipitation.

• Centrifugation: Centrifuge at 10,000 x g for 10 minutes at 4°C.

• Supernatant Collection: Carefully collect the supernatant.

• Evaporation: Evaporate the supernatant to dryness under a gentle stream of nitrogen.

• Reconstitution: Reconstitute the dried residue in 100 µL of the HPCE running buffer.

• Filtration: Filter the reconstituted sample through a 0.22 µm syringe filter prior to HPCE analysis.

• Thawing and Mixing: Thaw frozen urine samples at room temperature and vortex to ensure homogeneity.

• Centrifugation: Centrifuge at 2,000 x g for 5 minutes to remove any particulate matter.

• Dilution: Dilute the supernatant 1:1 with the HPCE running buffer.

• Filtration: Filter the diluted sample through a 0.22 µm syringe filter prior to HPCE analysis.

HPCE Analysis Workflow

The following diagram illustrates the overall workflow for the HPCE analysis of DSL in biological samples.

Caption: HPCE Analysis Workflow for DSL.

Conclusion

The presented HPCE method provides a reliable and efficient approach for the quantification of D-Saccharic acid 1,4-lactone in biological samples. The detailed protocols for sample preparation and HPCE analysis, along with the summarized quantitative data and signaling pathway diagrams, offer a valuable resource for researchers and professionals in the field of drug development and biomedical research. The adaptability of the sample preparation methods allows for the analysis of DSL in different biological matrices, which is crucial for pharmacokinetic and pharmacodynamic studies.

References

• 1. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. D-糖酸1，4-内酯一水合物-1，5g、250mg装在聚乙烯瓶中 [sigmaaldrich.com]
• 4. researchgate.net [researchgate.net]
• 5. pubs.acs.org [pubs.acs.org]
• 6. Molecular Insights into Microbial β-Glucuronidase Inhibition to Abrogate CPT-11 Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 7. What are β-glucuronidase inhibitors and how do they work? [synapse.patsnap.com]
• 8. researchgate.net [researchgate.net]
• 9. researchgate.net [researchgate.net]

Application Notes and Protocols: D-Saccharic Acid 1,4-Lactone Hydrate as a Standard for β-Glucuronidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

Introduction

β-Glucuronidase (GUS) is a ubiquitous lysosomal and microbial enzyme that plays a critical role in the metabolism of a wide array of endogenous and exogenous compounds, including many drugs. This enzyme hydrolyzes glucuronide conjugates, a common modification in phase II drug metabolism that facilitates excretion. However, in certain contexts, such as the gut microbiome, the reactivation of drug metabolites by bacterial β-glucuronidase can lead to significant toxicity and adverse effects, a notable example being the severe diarrhea induced by the chemotherapeutic agent irinotecan.[1] Consequently, the inhibition of β-glucuronidase has emerged as a key therapeutic strategy to mitigate drug-induced toxicities and to modulate drug efficacy.

D-Saccharic acid 1,4-lactone hydrate (B1144303) is a well-characterized, potent, and competitive inhibitor of β-glucuronidase.[2] Its established inhibitory profile makes it an ideal standard for the screening and characterization of novel β-glucuronidase inhibitors. These application notes provide detailed protocols for utilizing D-Saccharic acid 1,4-lactone hydrate as a reference standard in β-glucuronidase inhibition assays and offer insights into the relevant biological pathways.

Quantitative Data

The inhibitory activity of D-Saccharic acid 1,4-lactone hydrate against β-glucuronidase has been quantified in numerous studies. The following tables summarize key inhibitory parameters.

Parameter	Value	Enzyme Source	Reference
IC50	45 µM	Human	[3]
IC50	48.4 µM	Not Specified	[4][5]
Ki	0.4 µM (4 x 10⁻⁷ M)	Rat preputial gland	[6]

IC50 (Half-maximal inhibitory concentration) is the concentration of an inhibitor that causes 50% inhibition of the enzyme activity. Ki (Inhibition constant) is a measure of the binding affinity of the inhibitor to the enzyme.

Signaling Pathway: Role of β-Glucuronidase in Irinotecan Metabolism

β-Glucuronidase plays a pivotal role in the metabolism and toxicity of the anticancer drug irinotecan. The following diagram illustrates this pathway, highlighting the critical step of SN-38 reactivation by β-glucuronidase in the gastrointestinal tract.

Caption: Irinotecan metabolism and the role of β-glucuronidase.

Experimental Protocols

Protocol 1: Spectrophotometric β-Glucuronidase Inhibition Assay using p-Nitrophenyl-β-D-Glucuronide (pNPG)

This protocol describes a colorimetric assay to determine the inhibitory activity of a test compound against β-glucuronidase, using pNPG as the substrate and D-Saccharic acid 1,4-lactone hydrate as the standard inhibitor.

Materials:

• β-Glucuronidase from E. coli

• p-Nitrophenyl-β-D-glucuronide (pNPG)

• D-Saccharic acid 1,4-lactone hydrate

• Sodium acetate (B1210297) buffer (0.1 M, pH 5.0)

• Sodium carbonate (Na₂CO₃) solution (0.2 M)

• Test compounds

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of pNPG (e.g., 10 mM) in sodium acetate buffer.

  • Prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate (e.g., 10 mM) in water. Further dilute to create a range of concentrations for IC50 determination (e.g., 0.1 µM to 1 mM).

  • Prepare solutions of test compounds at various concentrations.

  • Prepare a working solution of β-glucuronidase in sodium acetate buffer. The final concentration should be determined empirically to yield a linear reaction rate for at least 15-30 minutes.

• Assay Setup (in a 96-well plate):

  • Blank (No enzyme): 50 µL of sodium acetate buffer.

  • Control (No inhibitor): 40 µL of sodium acetate buffer + 10 µL of enzyme solution.

  • Positive Control (Standard Inhibitor): 30 µL of sodium acetate buffer + 10 µL of D-Saccharic acid 1,4-lactone hydrate solution (at various concentrations) + 10 µL of enzyme solution.

  • Test Compound: 30 µL of sodium acetate buffer + 10 µL of test compound solution (at various concentrations) + 10 µL of enzyme solution.

• Pre-incubation:

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation of Reaction:

  • Add 50 µL of pre-warmed pNPG solution to all wells to start the reaction. The final volume in each well is 100 µL.

• Incubation:

  • Incubate the plate at 37°C for 30 minutes.

• Termination of Reaction:

  • Add 100 µL of 0.2 M Na₂CO₃ solution to each well to stop the reaction and develop the yellow color of the p-nitrophenol product.

• Measurement:

  • Measure the absorbance at 405 nm using a microplate reader.

• Data Analysis:

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of inhibition for each concentration of the test compound and the standard inhibitor using the following formula:

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol 2: Fluorometric β-Glucuronidase Inhibition Assay using 4-Methylumbelliferyl-β-D-Glucuronide (4-MUG)

This protocol offers a more sensitive method for determining β-glucuronidase inhibition.

Materials:

• β-Glucuronidase

• 4-Methylumbelliferyl-β-D-glucuronide (4-MUG)

• D-Saccharic acid 1,4-lactone hydrate

• HEPES buffer (50 mM, pH 7.5) containing 0.01% Triton X-100

• Stop solution (e.g., 0.2 M Glycine-NaOH, pH 10.4)

• Test compounds

• Black, flat-bottom 96-well microplate

• Fluorescence microplate reader (Excitation: ~365 nm, Emission: ~450 nm)

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of 4-MUG (e.g., 10 mM) in buffer.

  • Prepare stock and working solutions of D-Saccharic acid 1,4-lactone hydrate and test compounds as described in Protocol 1.

  • Prepare a working solution of β-glucuronidase in HEPES buffer.

• Assay Setup (in a 96-well plate):

  • Follow a similar setup as in Protocol 1, adjusting volumes as necessary for the specific plate and reader. A typical final assay volume is 100-200 µL.

• Pre-incubation:

  • Pre-incubate the plate with enzyme and inhibitors at 37°C for 10 minutes.

• Initiation of Reaction:

  • Add the 4-MUG substrate solution to all wells.

• Incubation:

  • Incubate at 37°C for 30 minutes.

• Termination of Reaction:

  • Add the stop solution to each well.

• Measurement:

  • Measure the fluorescence at the specified wavelengths.

• Data Analysis:

  • Calculate the percentage of inhibition as described in Protocol 1, using fluorescence units (RFU) instead of absorbance.

  • Determine the IC50 values.

Experimental Workflow

The following diagram outlines a typical workflow for the screening and identification of β-glucuronidase inhibitors.

Caption: Workflow for β-glucuronidase inhibitor screening.

Conclusion

D-Saccharic acid 1,4-lactone hydrate serves as an invaluable tool for researchers in the field of drug discovery and development. Its well-defined inhibitory properties against β-glucuronidase make it an essential standard for the validation of screening assays and the characterization of novel inhibitors. The protocols and workflows provided herein offer a comprehensive guide for the effective use of this standard, facilitating the discovery of new therapeutic agents aimed at modulating β-glucuronidase activity.

References

• 1. Pharmacological inhibition of bacterial β-glucuronidase prevents irinotecan-induced diarrhea without impairing its antitumor efficacy in vivo - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. medchemexpress.com [medchemexpress.com]
• 5. selleckchem.com [selleckchem.com]
• 6. Spectral studies of conformational changes induced in beta-glucuronidase by saccharo-1,4-lactone - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols for Studying Oxidative Stress with D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone (DSL) hydrate (B1144303), a derivative of D-glucaric acid found in many dietary plants, is a potent inhibitor of β-glucuronidase and exhibits significant anticarcinogenic, detoxifying, and antioxidant properties.[1][2] These characteristics make it a valuable tool for investigating the mechanisms of oxidative stress and developing therapeutic strategies against pathologies where oxidative stress is a key contributor, such as diabetes, neurodegenerative diseases, and cancer.

These application notes provide a comprehensive overview of the use of DSL in oxidative stress research, including its mechanism of action, detailed experimental protocols for in vivo and in vitro studies, and quantitative data from key studies.

Mechanism of Action in Oxidative Stress

DSL mitigates oxidative stress primarily through its ability to scavenge reactive oxygen species (ROS) and modulate key signaling pathways involved in cellular defense and apoptosis. Its protective effects have been demonstrated in various models of oxidative stress, including alloxan-induced diabetes in rats and tert-butyl hydroperoxide (TBHP)-induced cytotoxicity in hepatocytes.[2][3]

The primary mechanisms of DSL's action against oxidative stress include:

• Direct Antioxidant Activity: DSL can directly neutralize free radicals, thereby reducing cellular damage.

• Modulation of Apoptotic Pathways: DSL has been shown to interfere with the mitochondria-dependent apoptotic pathway. It helps to maintain the mitochondrial membrane potential and regulates the expression of Bcl-2 family proteins, leading to a decrease in the pro-apoptotic Bax/Bcl-2 ratio.[4][5] This, in turn, prevents the release of cytochrome c from the mitochondria and subsequent activation of caspases, ultimately inhibiting apoptosis.

• Inhibition of NF-κB Signaling: DSL has been observed to prevent the nuclear translocation of the transcription factor NF-κB.[3] By inhibiting NF-κB, DSL can downregulate the expression of pro-inflammatory and pro-oxidant genes.

• Modulation of PKC Signaling: Studies have shown that DSL can counteract the activation of protein kinase C (PKC) isoforms, which are involved in oxidative stress-related cellular damage.[3]

Data Presentation

The following tables summarize the quantitative effects of D-Saccharic acid 1,4-lactone (DSL) on key markers of oxidative stress from in vivo and in vitro studies.

Table 1: In Vivo Effects of DSL on Oxidative Stress Markers in Alloxan-Induced Diabetic Rats

Parameter	Control	Diabetic	Diabetic + DSL (80 mg/kg)
Pancreatic Markers
Blood Glucose (mg/dL)	95.8 ± 4.2	345.2 ± 15.6	120.5 ± 5.8
Plasma Insulin (ng/mL)	1.25 ± 0.06	0.42 ± 0.02	1.05 ± 0.05
Glycosylated Hemoglobin (%)	4.8 ± 0.2	10.2 ± 0.5	5.9 ± 0.3
Oxidative Stress Markers (Pancreas)
ROS Production (RFU/mg protein)	105.6 ± 5.2	380.4 ± 18.1	135.2 ± 6.5
Lipid Peroxidation (nmol MDA/mg protein)	1.2 ± 0.06	4.8 ± 0.2	1.8 ± 0.09
Protein Carbonyl Content (nmol/mg protein)	1.8 ± 0.09	5.9 ± 0.3	2.4 ± 0.1
Antioxidant Enzyme Activity (Pancreas)
Superoxide (B77818) Dismutase (U/mg protein)	12.5 ± 0.6	5.8 ± 0.3	10.9 ± 0.5
Catalase (U/mg protein)	65.4 ± 3.1	28.9 ± 1.4	58.2 ± 2.8
Glutathione (B108866) Peroxidase (U/mg protein)	35.8 ± 1.7	15.2 ± 0.7	31.5 ± 1.5
Apoptotic Markers (Pancreas)
Bax/Bcl-2 Ratio	0.4 ± 0.02	2.5 ± 0.1	0.7 ± 0.03
Cytochrome c (cytosolic, arbitrary units)	1.0 ± 0.05	4.2 ± 0.2	1.5 ± 0.07
Caspase-3 Activity (arbitrary units)	1.0 ± 0.05	5.1 ± 0.2	1.8 ± 0.09

*Data are presented as mean ± SD. Data compiled from Bhattacharya et al., 2011, Toxicology and Applied Pharmacology.

Table 2: In Vitro Effects of DSL on TBHP-Induced Oxidative Stress in Murine Hepatocytes

Parameter	Control	TBHP (100 µM)	TBHP + DSL (100 µg/mL)
Cell Viability (%)	100	48.2 ± 2.4	85.6 ± 4.1
Oxidative Stress Markers
ROS Production (RFU/mg protein)	100 ± 5	450 ± 22	150 ± 7
Lipid Peroxidation (nmol MDA/mg protein)	0.8 ± 0.04	3.5 ± 0.17	1.2 ± 0.06
Protein Carbonyl Content (nmol/mg protein)	1.2 ± 0.06	4.8 ± 0.23	1.9 ± 0.09
Antioxidant Enzyme Activity
Superoxide Dismutase (U/mg protein)	15.2 ± 0.7	7.1 ± 0.3	13.5 ± 0.6
Catalase (U/mg protein)	72.3 ± 3.5	32.5 ± 1.6	65.8 ± 3.2
Glutathione Peroxidase (U/mg protein)	40.1 ± 1.9	18.2 ± 0.9	36.4 ± 1.7
Apoptotic Markers
Mitochondrial Membrane Potential (% of control)	100	45.3 ± 2.2	88.1 ± 4.3
Bax/Bcl-2 Ratio	0.3 ± 0.01	2.8 ± 0.13	0.6 ± 0.03
Cytochrome c (cytosolic, arbitrary units)	1.0 ± 0.05	4.8 ± 0.2	1.7 ± 0.08
Caspase-3 Activity (arbitrary units)	1.0 ± 0.05	5.5 ± 0.2	2.1 ± 0.1

*Data are presented as mean ± SD. Data compiled from Bhattacharya et al., 2011, Journal of Biochemical and Molecular Toxicology.

Experimental Protocols

In Vivo Model: Alloxan-Induced Diabetes in Rats

This protocol describes the induction of diabetes in rats using alloxan (B1665706) and subsequent treatment with DSL to study its effects on oxidative stress.

Materials:

• Male Wistar rats (180-200 g)

• Alloxan monohydrate

• D-Saccharic acid 1,4-lactone (DSL) hydrate

• Citrate (B86180) buffer (0.1 M, pH 4.5)

• Normal saline

• Standard rat chow and water

• Glucometer and test strips

• Anesthesia (e.g., ketamine/xylazine cocktail)

• Surgical instruments for tissue collection

• Homogenization buffer (e.g., 0.1 M Tris-HCl, pH 7.4)

• Centrifuge

Procedure:

• Animal Acclimatization: Acclimatize rats for at least one week under standard laboratory conditions (22 ± 2°C, 12 h light/dark cycle) with free access to food and water.

• Induction of Diabetes:

  • Fast the rats overnight.

  • Prepare a fresh solution of alloxan monohydrate in cold citrate buffer (0.1 M, pH 4.5).

  • Induce diabetes by a single intraperitoneal (i.p.) injection of alloxan (120 mg/kg body weight).

  • Provide 5% glucose solution for 24 hours after alloxan injection to prevent initial drug-induced hypoglycemic shock.

• Confirmation of Diabetes: After 72 hours, measure blood glucose levels from the tail vein using a glucometer. Rats with fasting blood glucose levels above 250 mg/dL are considered diabetic and included in the study.

• Experimental Groups:

  • Control: Normal healthy rats receiving vehicle (normal saline) orally.

  • Diabetic Control: Diabetic rats receiving vehicle orally.

  • DSL-Treated: Diabetic rats receiving DSL (80 mg/kg body weight, dissolved in water) orally once daily for the duration of the study (e.g., 4 weeks).

• Sample Collection:

  • At the end of the treatment period, fast the rats overnight.

  • Anesthetize the animals.

  • Collect blood via cardiac puncture for biochemical analysis (plasma insulin, glycosylated hemoglobin).

  • Perfuse the tissues (pancreas, liver, kidney) with ice-cold saline.

  • Excise the tissues, weigh them, and immediately homogenize them in ice-cold buffer for the analysis of oxidative stress markers and enzyme activities.

  • Centrifuge the homogenates at appropriate speeds (e.g., 10,000 x g for 15 min at 4°C) to obtain the supernatant for assays.

In Vitro Model: TBHP-Induced Oxidative Stress in Murine Hepatocytes

This protocol details the induction of oxidative stress in cultured murine hepatocytes using TBHP and co-treatment with DSL.

Materials:

• Primary murine hepatocytes or a suitable hepatocyte cell line (e.g., AML12)

• Cell culture medium (e.g., DMEM/F12) supplemented with fetal bovine serum (FBS) and antibiotics

• D-Saccharic acid 1,4-lactone (DSL) hydrate

• tert-Butyl hydroperoxide (TBHP)

• Phosphate-buffered saline (PBS)

• Cell viability assay kit (e.g., MTT or WST-1)

• Assay-specific reagents (see below)

Procedure:

• Cell Culture: Culture hepatocytes in a humidified incubator at 37°C with 5% CO2.

• Experimental Treatment:

  • Seed cells in appropriate culture plates (e.g., 96-well plates for viability assays, 6-well plates for other assays).

  • Allow cells to adhere and reach about 80% confluency.

  • Pre-treat cells with DSL (e.g., 100 µg/mL) for a specified time (e.g., 2 hours).

  • Induce oxidative stress by adding TBHP (e.g., 100 µM) to the culture medium and co-incubate with DSL for the desired duration (e.g., 4 hours).

  • Include appropriate controls: untreated cells, cells treated with DSL alone, and cells treated with TBHP alone.

• Assessment of Cell Viability: Perform a cell viability assay according to the manufacturer's instructions.

• Preparation of Cell Lysates: For other assays, wash the cells with ice-cold PBS and lyse them using a suitable lysis buffer. Centrifuge the lysates to remove cell debris and collect the supernatant.

Key Experimental Assays

1. Measurement of Reactive Oxygen Species (ROS) Production

• Principle: The cell-permeable dye 2',7'-dichlorodihydrofluorescein (B1593923) diacetate (DCFH-DA) is deacetylated by intracellular esterases to non-fluorescent DCFH, which is then oxidized by ROS to the highly fluorescent 2',7'-dichlorofluorescein (B58168) (DCF).

• Procedure:

  • After experimental treatment, wash the cells with warm PBS.

  • Incubate the cells with DCFH-DA solution (e.g., 10 µM in serum-free medium) for 30 minutes at 37°C in the dark.

  • Wash the cells with PBS to remove excess dye.

  • Measure the fluorescence intensity using a fluorescence microplate reader (excitation ~485 nm, emission ~530 nm) or visualize under a fluorescence microscope.

2. Assessment of Mitochondrial Membrane Potential (MMP)

• Principle: The cationic fluorescent dye Rhodamine 123 accumulates in the mitochondria in a membrane potential-dependent manner. A decrease in MMP leads to the release of the dye from the mitochondria and a decrease in fluorescence intensity.

• Procedure:

  • Following treatment, wash the cells with PBS.

  • Incubate the cells with Rhodamine 123 (e.g., 5 µg/mL in serum-free medium) for 30 minutes at 37°C.

  • Wash the cells with PBS.

  • Measure the fluorescence intensity (excitation ~488 nm, emission ~525 nm).

3. Measurement of Antioxidant Enzyme Activities

• Superoxide Dismutase (SOD):

  • Principle: Based on the inhibition of the reduction of nitroblue tetrazolium (NBT) by superoxide radicals generated by a xanthine-xanthine oxidase system.

  • Assay: Use a commercial SOD assay kit or a well-established protocol. The activity is typically measured spectrophotometrically at 560 nm.

• Catalase (CAT):

  • Principle: Measures the decomposition of hydrogen peroxide (H2O2) by catalase.

  • Assay: Monitor the decrease in absorbance at 240 nm due to the consumption of H2O2.

• Glutathione Peroxidase (GPx):

  • Principle: Measures the rate of oxidation of glutathione (GSH) to oxidized glutathione (GSSG) by GPx, coupled to the recycling of GSSG back to GSH by glutathione reductase, which consumes NADPH.

  • Assay: Monitor the decrease in absorbance at 340 nm due to the oxidation of NADPH.

Signaling Pathways and Experimental Workflows

Mitochondria-Dependent Apoptotic Pathway

// Nodes oxidative_stress [label="Oxidative Stress\n(e.g., Alloxan, TBHP)", fillcolor="#EA4335", fontcolor="#FFFFFF"]; dsl [label="D-Saccharic acid\n1,4-lactone (DSL)", fillcolor="#34A853", fontcolor="#FFFFFF"]; bax_bcl2 [label="Increased Bax/Bcl-2 Ratio", fillcolor="#FBBC05", fontcolor="#202124"]; mito_potential [label="Loss of Mitochondrial\nMembrane Potential", fillcolor="#FBBC05", fontcolor="#202124"]; cytochrome_c [label="Cytochrome c Release", fillcolor="#FBBC05", fontcolor="#202124"]; caspase9 [label="Caspase-9 Activation", fillcolor="#FBBC05", fontcolor="#202124"]; caspase3 [label="Caspase-3 Activation", fillcolor="#FBBC05", fontcolor="#202124"]; apoptosis [label="Apoptosis", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges oxidative_stress -> bax_bcl2 [color="#5F6368"]; bax_bcl2 -> mito_potential [color="#5F6368"]; mito_potential -> cytochrome_c [color="#5F6368"]; cytochrome_c -> caspase9 [color="#5F6368"]; caspase9 -> caspase3 [color="#5F6368"]; caspase3 -> apoptosis [color="#5F6368"]; dsl -> bax_bcl2 [label="Inhibits", color="#34A853", fontcolor="#34A853", arrowhead=tee]; }

Caption: DSL inhibits the mitochondria-dependent apoptotic pathway.

NF-κB Signaling Pathway

// Nodes oxidative_stress [label="Oxidative Stress", fillcolor="#EA4335", fontcolor="#FFFFFF"]; dsl [label="D-Saccharic acid\n1,4-lactone (DSL)", fillcolor="#34A853", fontcolor="#FFFFFF"]; ikk [label="IKK Activation", fillcolor="#FBBC05", fontcolor="#202124"]; ikb [label="IκB Degradation", fillcolor="#FBBC05", fontcolor="#202124"]; nfkb_release [label="NF-κB Release", fillcolor="#FBBC05", fontcolor="#202124"]; nfkb_translocation [label="NF-κB Nuclear\nTranslocation", fillcolor="#FBBC05", fontcolor="#202124"]; gene_expression [label="Pro-inflammatory &\nPro-oxidant Gene\nExpression", fillcolor="#EA4335", fontcolor="#FFFFFF"];

// Edges oxidative_stress -> ikk [color="#5F6368"]; ikk -> ikb [color="#5F6368"]; ikb -> nfkb_release [color="#5F6368"]; nfkb_release -> nfkb_translocation [color="#5F6368"]; nfkb_translocation -> gene_expression [color="#5F6368"]; dsl -> nfkb_translocation [label="Inhibits", color="#34A853", fontcolor="#34A853", arrowhead=tee]; }

Caption: DSL inhibits the nuclear translocation of NF-κB.

Experimental Workflow for In Vivo Studies

// Nodes acclimatization [label="Animal Acclimatization", fillcolor="#F1F3F4", fontcolor="#202124"]; diabetes_induction [label="Diabetes Induction\n(Alloxan)", fillcolor="#4285F4", fontcolor="#FFFFFF"]; grouping [label="Grouping:\n- Control\n- Diabetic\n- Diabetic + DSL", fillcolor="#F1F3F4", fontcolor="#202124"]; treatment [label="Daily Oral Treatment\n(e.g., 4 weeks)", fillcolor="#34A853", fontcolor="#FFFFFF"]; sample_collection [label="Blood & Tissue\nCollection", fillcolor="#4285F4", fontcolor="#FFFFFF"]; analysis [label="Biochemical & Oxidative\nStress Analysis", fillcolor="#FBBC05", fontcolor="#202124"];

// Edges acclimatization -> diabetes_induction; diabetes_induction -> grouping; grouping -> treatment; treatment -> sample_collection; sample_collection -> analysis; }

Caption: Workflow for in vivo studies of DSL in diabetic rats.

Conclusion

D-Saccharic acid 1,4-lactone hydrate is a versatile and effective compound for studying the multifaceted nature of oxidative stress. Its ability to act as a direct antioxidant and modulate critical signaling pathways provides a valuable tool for researchers in academia and the pharmaceutical industry. The protocols and data presented here offer a solid foundation for designing and executing experiments to further elucidate the mechanisms of oxidative stress and to explore the therapeutic potential of DSL and similar compounds.

References

• 1. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. youtube.com [youtube.com]
• 3. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 4. Bax/Bcl-2 expression ratio in prediction of response to breast cancer radiotherapy - PMC [pmc.ncbi.nlm.nih.gov]
• 5. The Bax/Bcl-2 ratio determines the susceptibility of human melanoma cells to CD95/Fas-mediated apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]

Application Notes and Protocols: D-Saccharic Acid 1,4-Lactone Hydrate in Drug Metabolism Studies

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive overview of the use of D-Saccharic acid 1,4-lactone hydrate (B1144303), a potent inhibitor of β-glucuronidase, in drug metabolism studies. Detailed protocols and data are presented to guide researchers in utilizing this compound to investigate the role of glucuronidation and deconjugation in drug disposition and efficacy.

Introduction

D-Saccharic acid 1,4-lactone hydrate is a crucial tool in the study of drug metabolism, particularly for compounds that undergo glucuronidation. Glucuronidation is a major phase II metabolic pathway that conjugates lipophilic drugs and metabolites with glucuronic acid, rendering them more water-soluble and facilitating their excretion. However, β-glucuronidases, enzymes present in various tissues and gut microbiota, can reverse this process by hydrolyzing the glucuronide conjugates back to their parent compounds. This deconjugation can lead to enterohepatic recirculation, altered drug exposure, and potentially increased toxicity. D-Saccharic acid 1,4-lactone hydrate acts as a competitive inhibitor of β-glucuronidase, making it an invaluable agent for elucidating the impact of this enzymatic activity on drug pharmacokinetics and pharmacodynamics.[1]

Mechanism of Action

D-Saccharic acid 1,4-lactone hydrate exerts its effect by inhibiting the activity of β-glucuronidase. This inhibition prevents the cleavage of glucuronic acid from drug-glucuronide conjugates. By blocking this deconjugation step, the reabsorption of the parent drug is reduced, leading to altered pharmacokinetic profiles, which can be studied to understand the significance of this metabolic pathway for a given drug.

Beyond its role in drug metabolism, D-Saccharic acid 1,4-lactone has been shown to possess antioxidant and hepatoprotective properties.[2] Studies have indicated its ability to protect hepatocytes from oxidative stress-induced apoptosis through mitochondria-dependent pathways.

Applications in Drug Metabolism Studies

• Investigating Enterohepatic Recirculation: By administering a drug with and without D-Saccharic acid 1,4-lactone, researchers can determine the extent of enterohepatic recirculation. A significant difference in the pharmacokinetic profile, such as a reduced secondary peak in plasma concentration-time curves, would indicate the involvement of β-glucuronidase-mediated deconjugation.

• Preventing Ex Vivo Deconjugation: In the analysis of biological samples (plasma, urine, tissue homogenates), D-Saccharic acid 1,4-lactone is added to prevent the ex vivo hydrolysis of glucuronide metabolites by endogenous β-glucuronidases, ensuring accurate quantification of both the parent drug and its conjugated metabolites.[3]

• Elucidating Drug Toxicity Mechanisms: For drugs where the parent compound is more toxic than its glucuronide metabolite, inhibiting deconjugation with D-Saccharic acid 1,4-lactone can help to mitigate toxicity. This is particularly relevant for anticancer drugs like irinotecan (B1672180), where the accumulation of the active metabolite in the gut due to deconjugation is associated with severe diarrhea.[1]

• Modulating Pharmacokinetics: Inhibition of β-glucuronidase can be explored as a strategy to intentionally alter the pharmacokinetic properties of a drug to improve its therapeutic index.

Data Presentation

The following tables summarize the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate and its potential impact on the pharmacokinetics of drugs that undergo significant glucuronidation.

Table 1: In Vitro Inhibitory Activity of D-Saccharic Acid 1,4-Lactone Hydrate

Enzyme Source	IC50 (µM)	Reference
Human β-glucuronidase	45	[3]
Bovine Liver β-glucuronidase	48.4	[2][4]

Table 2: Illustrative Impact of β-Glucuronidase Inhibition on the Pharmacokinetics of Irinotecan's Active Metabolite, SN-38, in Rats

Note: This table is constructed based on data from studies investigating irinotecan pharmacokinetics where D-Saccharic acid 1,4-lactone was used to prevent ex vivo degradation. While a direct in vivo comparison with and without the inhibitor was not found in a single study, this table illustrates the expected qualitative changes based on its mechanism of action. A study by Fittkau et al. (2004) demonstrated that co-treatment with SAL significantly reduced CPT-11-induced mucosal damage in rats, which is linked to SN-38 exposure in the gut.[1]

Treatment Group	SN-38 AUC (ng·h/mL)	SN-38 Cmax (ng/mL)	Rationale for Expected Outcome
Irinotecan alone	Higher	Higher	Enterohepatic recirculation of SN-38 following deconjugation of SN-38 glucuronide (SN-38G) leads to prolonged and higher exposure.
Irinotecan + D-Saccharic acid 1,4-lactone	Lower	Lower	Inhibition of β-glucuronidase reduces the conversion of SN-38G back to SN-38 in the gut, decreasing its reabsorption and systemic exposure.

Table 3: Use of D-Saccharic Acid 1,4-Lactone in In Vitro Glucuronidation Assays of Mycophenolic Acid (MPA)

In Vitro System	Concentration of D-Saccharic Acid 1,4-Lactone	Purpose	Reference
Human Liver, Kidney, and Intestinal Microsomes	1–15 mM	To confirm that the measured rate of MPA glucuronidation is not affected by potential microsomal β-glucuronidase activity.	[5]

Experimental Protocols

Protocol for In Vitro β-Glucuronidase Inhibition Assay

This protocol is adapted from a spectrophotometric method to determine the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate.

Materials:

• D-Saccharic acid 1,4-lactone hydrate

• β-Glucuronidase from bovine liver or E. coli

• p-nitrophenyl-β-D-glucuronide (PNPG) as substrate

• 0.1 M Acetate (B1210297) buffer (pH 5.0)

• Dimethyl sulfoxide (B87167) (DMSO)

• 96-well microplate

• Microplate reader

Procedure:

• Prepare Stock Solutions:

  • Dissolve D-Saccharic acid 1,4-lactone hydrate in DMSO to prepare a stock solution (e.g., 10 mM). Serially dilute to obtain a range of concentrations.

  • Dissolve β-glucuronidase in acetate buffer to a final concentration of 1 U/mL.

  • Dissolve PNPG in acetate buffer to a final concentration of 0.4 mM.

• Assay Setup (in a 96-well plate):

  • Add 185 µL of 0.1 M acetate buffer to each well.

  • Add 5 µL of the D-Saccharic acid 1,4-lactone hydrate solution (or DMSO for control) to the respective wells.

  • Add 10 µL of the enzyme solution to each well.

  • Incubate the plate at 37°C for 30 minutes.

• Initiate Reaction:

  • Add 50 µL of the PNPG substrate solution to each well to start the reaction.

• Measurement:

  • Immediately measure the absorbance at 405 nm using a microplate reader. Take readings at regular intervals (e.g., every 5 minutes) for 30 minutes.

• Data Analysis:

  • Calculate the rate of reaction (change in absorbance per minute) for each concentration of the inhibitor.

  • Determine the percentage of inhibition relative to the control (DMSO).

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration to determine the IC50 value.

Protocol for In Vivo Assessment of a Drug's Enterohepatic Recirculation in Rats

This protocol outlines a general procedure to evaluate the impact of β-glucuronidase inhibition on the pharmacokinetics of a test drug.

Materials:

• Test drug that undergoes glucuronidation

• D-Saccharic acid 1,4-lactone hydrate

• Appropriate vehicle for drug and inhibitor administration

• Male Wistar rats (or other suitable strain)

• Equipment for oral gavage and blood collection

Procedure:

• Animal Acclimatization and Grouping:

  • Acclimatize rats for at least one week before the experiment.

  • Divide the rats into two groups: Control (Vehicle + Test Drug) and Treatment (D-Saccharic acid 1,4-lactone + Test Drug).

• Dosing:

  • Treatment Group: Administer D-Saccharic acid 1,4-lactone hydrate orally (e.g., 20-120 mg/kg) at a specified time before the test drug.

  • Control Group: Administer the vehicle orally at the same time point.

  • Administer the test drug to both groups at the desired dose and route (e.g., oral or intravenous).

• Blood Sampling:

  • Collect blood samples from the tail vein or other appropriate site at predetermined time points (e.g., 0, 0.25, 0.5, 1, 2, 4, 6, 8, 12, and 24 hours) post-drug administration.

  • Process the blood samples to obtain plasma. To prevent ex vivo deconjugation, plasma samples should be immediately treated with D-Saccharic acid 1,4-lactone.

• Sample Analysis:

  • Analyze the plasma samples for the concentrations of the parent drug and its glucuronide metabolite using a validated analytical method (e.g., LC-MS/MS).

• Pharmacokinetic Analysis:

  • Calculate the pharmacokinetic parameters (e.g., AUC, Cmax, t1/2) for the parent drug in both groups.

  • Compare the parameters between the control and treatment groups to assess the impact of β-glucuronidase inhibition on the drug's pharmacokinetics. A significant decrease in the AUC and the absence of a secondary peak in the treatment group would suggest significant enterohepatic recirculation.

Visualizations

Caption: Role of D-Saccharic acid 1,4-lactone in drug metabolism.

Caption: Experimental workflow for β-glucuronidase inhibition assay.

Caption: Hepatoprotective mechanism via apoptosis inhibition.

References

• 1. Saccharic acid 1.4-lactone protects against CPT-11-induced mucosa damage in rats - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Dose-Finding and Pharmacokinetic Study to Optimize the Dosing of Irinotecan According to the UGT1A1 Genotype of Patients With Cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 3. In vitro–in vivo correlations for drugs eliminated by glucuronidation: Investigations with the model substrate zidovudine - PMC [pmc.ncbi.nlm.nih.gov]
• 4. Frontiers | Shengjiang Xiexin Decoction Alters Pharmacokinetics of Irinotecan by Regulating Metabolic Enzymes and Transporters: A Multi-Target Therapy for Alleviating the Gastrointestinal Toxicity [frontiersin.org]
• 5. Glucuronide and glucoside conjugation of mycophenolic acid by human liver, kidney and intestinal microsomes - PMC [pmc.ncbi.nlm.nih.gov]

Application Note and Protocol: Preparation of D-Saccharic Acid 1,4-Lactone Hydrate Stock Solutions

Audience: Researchers, scientists, and drug development professionals.

Introduction

D-Saccharic acid 1,4-lactone hydrate (B1144303) is a potent inhibitor of β-glucuronidase, an enzyme that cleaves glucuronide conjugates.[1][2][3] This compound is widely used in research to prevent the cleavage of glucuronidated metabolites in biological samples such as plasma, serum, or urine, and as a standard in the development of novel β-glucuronidase inhibitors.[1][3] Accurate and consistent preparation of stock solutions is critical for obtaining reliable and reproducible experimental results. This document provides a detailed protocol for the preparation, storage, and handling of D-Saccharic acid 1,4-lactone hydrate stock solutions.

Compound Data and Solubility

Summarized below are the key physical and chemical properties of D-Saccharic acid 1,4-lactone hydrate. Solubility can vary between vendors and batches; it is recommended to perform a small-scale solubility test before preparing a large stock.

Property	Value
Formal Name	1,4-lactone D-glucaric acid, monohydrate[1][4]
Synonyms	D-Glucaro-1,4-lactone, DSAL[1][4][5]
CAS Number	61278-30-6[2][4][5]
Molecular Formula	C₆H₈O₇ • H₂O[1][4]
Molecular Weight	210.14 g/mol [2][5]
Appearance	White crystalline solid[4]
Purity	≥95% - ≥98%[4]
Storage (Solid)	-20°C[3][4]
Solubility in DMSO	~20-42 mg/mL[1][2][4]
Solubility in Ethanol	~20-42 mg/mL[1][2][4]
Solubility in Water	~42-50 mg/mL[2]
Solubility in PBS (pH 7.2)	~10 mg/mL[1][4]

Experimental Protocols

Materials and Equipment

• D-Saccharic acid 1,4-lactone hydrate (solid powder)

• Analytical balance

• Spatula

• Appropriate solvents: DMSO (fresh, anhydrous), Ethanol, or sterile PBS (pH 7.2)

• Vortex mixer

• Pipettes and sterile tips

• Sterile conical tubes or vials for storage

• Inert gas (e.g., argon or nitrogen), optional for organic solvents

Protocol 1: Preparation of Stock Solution in Organic Solvent (e.g., DMSO)

This protocol is suitable for creating a high-concentration stock solution for long-term storage. These stocks must be diluted further in aqueous media for most biological assays.

1. Calculation: Determine the mass of D-Saccharic acid 1,4-lactone hydrate required to achieve the desired concentration and volume.

• Formula: Mass (mg) = Desired Concentration (mM) x Final Volume (mL) x Molecular Weight (mg/mmol)
• Example for a 100 mM stock in 1 mL of DMSO:
• Mass (mg) = 100 mmol/L * 0.001 L * 210.14 mg/mmol = 21.01 mg

2. Weighing:

• Tare a clean, dry microcentrifuge tube or vial on an analytical balance.
• Carefully weigh the calculated amount of the compound into the tube.

3. Solubilization:

• Add the desired volume of fresh, anhydrous DMSO to the tube containing the compound. Using fresh DMSO is recommended as absorbed moisture can reduce solubility.[2]
• For optimal stability, it is suggested to purge the solvent with an inert gas before adding it to the solid.[4]
• Cap the tube tightly and vortex thoroughly until the solid is completely dissolved. Gentle warming in a water bath (37°C) may aid dissolution if necessary.

4. Storage:

• Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles.[2][6]
• Store aliquots at -20°C for up to 1 month or at -80°C for up to 1 year.[2][6]

Protocol 2: Preparation of Stock Solution in Aqueous Buffer (e.g., PBS)

This protocol is for preparing a ready-to-use solution for direct application in biological experiments. Aqueous solutions are less stable and should be prepared fresh.

1. Calculation:

• Example for a 10 mg/mL stock in 5 mL of PBS (pH 7.2):
• Mass (mg) = 10 mg/mL * 5 mL = 50 mg

2. Weighing:

• Tare a clean, sterile conical tube on an analytical balance.
• Weigh the calculated amount of the compound into the tube.

3. Solubilization:

• Add the desired volume of sterile PBS (pH 7.2) to the tube.
• Cap the tube tightly and vortex until the solid is fully dissolved. The solubility in PBS is approximately 10 mg/mL.[3][4]

4. Storage:

• It is strongly recommended to use aqueous solutions on the same day they are prepared.[4] Storing aqueous solutions for more than one day is not advised.[4]

Safety Precautions

This material should be handled as potentially hazardous.[4] Users should wear appropriate personal protective equipment (PPE), including gloves, safety glasses, and a lab coat. Avoid ingestion, inhalation, and contact with skin or eyes. Wash hands thoroughly after handling. For full safety information, consult the Safety Data Sheet (SDS) provided by the supplier.

Experimental Workflow Visualization

The following diagram illustrates the general workflow for preparing a stock solution of D-Saccharic acid 1,4-lactone hydrate.

Caption: Workflow for D-Saccharic acid 1,4-lactone hydrate stock solution preparation.

References

• 1. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. cdn.caymanchem.com [cdn.caymanchem.com]
• 5. scbt.com [scbt.com]
• 6. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: D-Saccharic Acid 1,4-Lactone Hydrate in UGT1A1 Inhibition Assays

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview and protocol for the use of D-Saccharic acid 1,4-lactone hydrate (B1144303) in Uridine Diphosphate Glucuronosyltransferase 1A1 (UGT1A1) inhibition assays. UGT1A1 is a critical enzyme in the metabolism of numerous drugs and endogenous compounds, and evaluating its inhibition potential is a key step in drug development.[1][2]

Introduction

UGT1A1 is a phase II metabolizing enzyme that conjugates glucuronic acid to a wide range of substrates, facilitating their excretion.[1][3] Inhibition of UGT1A1 can lead to drug-drug interactions and toxicity, making it essential to screen new chemical entities for their inhibitory effects.[1][2] A common challenge in in vitro UGT1A1 assays is the presence of contaminating β-glucuronidase activity in microsomal preparations. This enzyme can hydrolyze the newly formed glucuronide conjugate, leading to an underestimation of UGT1A1 activity. D-Saccharic acid 1,4-lactone is a potent inhibitor of β-glucuronidase and is therefore a crucial component of UGT1A1 inhibition assays to ensure accurate results.[4][5][6]

Principle of the Assay

The UGT1A1 inhibition assay measures the extent to which a test compound prevents the formation of a glucuronidated product from a specific UGT1A1 substrate. The reaction is initiated by the addition of the cofactor UDPGA (uridine 5'-diphosphoglucuronic acid) to a mixture containing the UGT1A1 enzyme source (e.g., human liver microsomes or recombinant UGT1A1), a probe substrate, the test compound, and D-Saccharic acid 1,4-lactone hydrate. The rate of product formation is then measured, typically by LC-MS/MS, and compared to a control reaction without the inhibitor.

Experimental Workflow

The following diagram illustrates the general workflow for a UGT1A1 inhibition assay incorporating D-Saccharic acid 1,4-lactone hydrate.

Caption: General workflow for an in vitro UGT1A1 inhibition assay.

Detailed Experimental Protocol

This protocol is a general guideline and may require optimization depending on the specific substrate, test compound, and enzyme source.

1. Reagent Preparation:

• Tris-HCl Buffer (50 mM, pH 7.4): Prepare and adjust the pH.

• Magnesium Chloride (MgCl₂): Prepare a stock solution (e.g., 1 M).

• Alamethicin: Prepare a stock solution (e.g., 5 mg/mL in methanol). Alamethicin is used to activate the UGT enzymes in microsomes.[7]

• D-Saccharic Acid 1,4-Lactone Hydrate: Prepare a stock solution (e.g., 100 mM in water).

• UGT1A1 Enzyme Source:

  • Human Liver Microsomes (HLM): Dilute to the desired concentration in buffer.

  • Recombinant UGT1A1 Supersomes™: Follow the manufacturer's instructions for dilution.

• Probe Substrate: Prepare a stock solution in a suitable solvent (e.g., DMSO or methanol). The choice of substrate is critical; common UGT1A1 substrates include estradiol (B170435) and SN-38.[1][8]

• Test Compound: Prepare a series of dilutions in a suitable solvent to achieve the desired final concentrations in the assay.

• UDPGA: Prepare a stock solution (e.g., 100 mM in water).

2. Incubation Procedure:

• In a microcentrifuge tube, combine the following reagents in the specified order:

  • Tris-HCl Buffer

  • MgCl₂ (final concentration typically 5-10 mM)

  • D-Saccharic Acid 1,4-Lactone Hydrate (final concentration typically 4.4-5 mM)[4][9]

  • Alamethicin (final concentration typically 25-50 µg/mg of microsomal protein)[7][9]

  • UGT1A1 enzyme source (protein concentration should be optimized to ensure linearity)

  • Probe Substrate (concentration should be at or near its Kₘ value for UGT1A1)

  • Test Compound (at various concentrations) or vehicle control.

• Pre-incubate the mixture for 5-10 minutes at 37°C to allow the test compound to interact with the enzyme.

• Initiate the reaction by adding UDPGA (final concentration typically 1-5 mM).[9]

• Incubate at 37°C for a predetermined time (e.g., 30-60 minutes). The incubation time should be within the linear range of product formation.

3. Reaction Termination and Sample Processing:

• Terminate the reaction by adding an equal volume of ice-cold acetonitrile or another suitable stop solution. This will precipitate the proteins.

• Vortex the samples and centrifuge at high speed (e.g., >10,000 x g) for 10 minutes to pellet the precipitated protein.

• Transfer the supernatant to a new tube or a 96-well plate for analysis.

4. Analysis:

• Analyze the formation of the glucuronidated product in the supernatant using a validated LC-MS/MS method.

• The peak area of the product is used to determine the rate of reaction.

5. Data Analysis:

• Calculate the percent inhibition of UGT1A1 activity for each concentration of the test compound relative to the vehicle control.

• Plot the percent inhibition against the logarithm of the test compound concentration.

• Determine the IC₅₀ value (the concentration of the test compound that causes 50% inhibition of UGT1A1 activity) by fitting the data to a suitable sigmoidal dose-response curve.

Quantitative Data Summary

The following table summarizes the inhibitory potential (IC₅₀ or Kᵢ values) of various compounds against UGT1A1. These values are indicative and can vary based on experimental conditions.

Inhibitor	Substrate	Enzyme Source	Inhibition Parameter	Value (µM)	Reference
Atazanavir	β-estradiol	HLM	IC₅₀	0.54	[10]
Atazanavir	β-estradiol	rUGT1A1	IC₅₀	0.16	[10]
Indinavir	Bilirubin	HLM	Kᵢ	47.9	[1]
Nilotinib	N/A	N/A	Kᵢ	0.079 - 0.53	[1]
Efavirenz	Estradiol-3-O-glucuronidation	HLM	Kᵢ	40.3	[1]
Paritaprevir	N/A	N/A	Kᵢ	20	[1]
Rifabutin	N/A	N/A	IC₅₀	35	[1]
Rifampicin	N/A	N/A	IC₅₀	70	[1]
3,7,4'-Trihydroxyflavone	3-Hydroxyflavone	UGT1A1	IC₅₀	~1.1 - 2.4	[4]

Mechanism of Action Visualization

D-Saccharic acid 1,4-lactone hydrate does not directly inhibit UGT1A1. Instead, it inhibits β-glucuronidase, an enzyme that can be present in microsomal preparations and can reverse the glucuronidation reaction. The following diagram illustrates this relationship.

Caption: Role of D-Saccharic acid 1,4-lactone in UGT1A1 assays.

Conclusion

The use of D-Saccharic acid 1,4-lactone hydrate is essential for obtaining accurate and reliable data in UGT1A1 inhibition assays performed with enzyme sources that may contain β-glucuronidase activity. By preventing the hydrolysis of the glucuronidated product, this inhibitor ensures that the measured enzyme activity is a true representation of UGT1A1 function. The protocol and information provided here serve as a comprehensive guide for researchers in the field of drug metabolism and pharmacokinetics.

References

• 1. Recent progress and challenges in screening and characterization of UGT1A1 inhibitors - PMC [pmc.ncbi.nlm.nih.gov]
• 2. The clinical application of UGT1A1 pharmacogenetic testing: Gene-environment interactions - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Which UDP-glucuronosyltransferase (UGT) enzymes are most likely to be involved in drug metabolism and cause drug interactions? [ebmconsult.com]
• 4. Mutual Regioselective Inhibition of Human UGT1A1-Mediated Glucuronidation of Four Flavonoids - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. caymanchem.com [caymanchem.com]
• 7. Redirecting [linkinghub.elsevier.com]
• 8. researchgate.net [researchgate.net]
• 9. UGT1A1 and UGT1A9 Are Responsible for Phase II Metabolism of Tectorigenin and Irigenin In Vitro - PMC [pmc.ncbi.nlm.nih.gov]
• 10. tandfonline.com [tandfonline.com]

Preventing Glucuronide Cleavage in Samples with D-Saccharic acid 1,4-lactone hydrate: Application Notes and Protocols

For Researchers, Scientists, and Drug Development Professionals

Introduction

In the analysis of biological samples for drug metabolites and other xenobiotics, the stability of glucuronide conjugates is a critical concern. Glucuronidation is a major phase II metabolic pathway that increases the water solubility of compounds, facilitating their excretion. However, the presence of β-glucuronidase in biological matrices such as plasma, urine, and tissue homogenates can lead to the cleavage of the glucuronide moiety, converting the metabolite back to its aglycone form. This ex vivo hydrolysis can result in an overestimation of the aglycone and an underestimation of the glucuronide, leading to inaccurate pharmacokinetic and toxicological assessments.[1][2]

D-Saccharic acid 1,4-lactone hydrate (B1144303) is a potent inhibitor of β-glucuronidase and is widely used to prevent the cleavage of glucuronides in biological samples.[3] This application note provides detailed protocols for the use of D-Saccharic acid 1,4-lactone hydrate to stabilize glucuronide conjugates in various biological matrices.

Mechanism of Action

β-glucuronidase enzymatically cleaves the glycosidic bond of β-D-glucuronides. D-Saccharic acid 1,4-lactone acts as a competitive inhibitor of this enzyme. Its structure mimics the transition state of the glucuronide substrate during hydrolysis, allowing it to bind to the active site of the enzyme with high affinity, thereby preventing the substrate from binding and being hydrolyzed.

Figure 1: Mechanism of β-glucuronidase inhibition.

Quantitative Data

The following table summarizes the key quantitative data for the use of D-Saccharic acid 1,4-lactone hydrate as a β-glucuronidase inhibitor.

Parameter	Value	Reference
IC50 (human β-glucuronidase)	45 µM	[3]
IC50 (general)	48.4 µM	[4][5]
Solubility in DMSO	20 mg/mL	[3]
Solubility in Ethanol (B145695)	20 mg/mL	[3]
Solubility in DMF	20 mg/mL	[3]
Solubility in PBS (pH 7.2)	10 mg/mL	[3]
Recommended Stock Solution Concentration	10-20 mg/mL in organic solvent	[3]
Recommended Working Concentration in Tissue Homogenates	10 mM	[6]
Storage of Solid	-20°C	[3]
Stability of Solid	≥ 4 years at -20°C	[3]

Experimental Protocols

Preparation of D-Saccharic acid 1,4-lactone hydrate Stock Solution

Materials:

• D-Saccharic acid 1,4-lactone hydrate (solid)

• Dimethyl sulfoxide (B87167) (DMSO) or Ethanol

• Microcentrifuge tubes

• Pipettes and sterile tips

Procedure:

• Weigh the required amount of D-Saccharic acid 1,4-lactone hydrate.

• Dissolve in an appropriate volume of DMSO or ethanol to achieve a stock solution concentration of 10-20 mg/mL. For example, dissolve 10 mg in 0.5 mL of solvent.

• Vortex thoroughly until the solid is completely dissolved.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the stock solution at -20°C.

Protocol for Stabilizing Glucuronides in Plasma and Serum Samples

Materials:

• Blood collection tubes (e.g., EDTA, heparin)

• D-Saccharic acid 1,4-lactone hydrate stock solution (10 mg/mL)

• Centrifuge

• Pipettes and sterile tips

Procedure:

• Collect whole blood samples in appropriate anticoagulant-containing tubes.

• Immediately after collection, add the D-Saccharic acid 1,4-lactone hydrate stock solution to the whole blood to achieve a final concentration of approximately 50-100 µM. Note: The optimal concentration may need to be determined empirically for specific analytes and conditions.

• Gently mix the sample by inversion.

• Centrifuge the blood sample according to standard procedures to separate plasma or serum.

• Collect the plasma or serum supernatant.

• Store the stabilized plasma or serum samples at -80°C until analysis.

Protocol for Stabilizing Glucuronides in Urine Samples

Materials:

• Urine collection containers

• D-Saccharic acid 1,4-lactone hydrate stock solution (10 mg/mL)

• Pipettes and sterile tips

Procedure:

• Collect urine samples in sterile containers.

• Immediately after collection, add the D-Saccharic acid 1,4-lactone hydrate stock solution to the urine to achieve a final concentration of approximately 50-100 µM.

• Vortex the sample to ensure thorough mixing.

• Store the stabilized urine samples at -80°C until analysis.

Protocol for Stabilizing Glucuronides in Tissue Homogenates

This protocol is adapted from the study by Lu et al. (2014) which demonstrated a dose-dependent inhibition of β-glucuronidase in tissue samples.[1][2]

Materials:

• Tissue sample

• Homogenization buffer (e.g., phosphate-buffered saline, pH 7.4)

• D-Saccharic acid 1,4-lactone hydrate stock solution (e.g., 1 M in water, pH adjusted to 7.0)

• Tissue homogenizer

• Centrifuge

Procedure:

• Excise the tissue of interest and wash with ice-cold homogenization buffer.

• Weigh the tissue and add a sufficient volume of ice-cold homogenization buffer containing D-Saccharic acid 1,4-lactone hydrate to achieve a final inhibitor concentration of 10 mM.[6]

• Homogenize the tissue on ice using a suitable homogenizer.

• Centrifuge the homogenate at an appropriate speed and temperature to pellet cellular debris.

• Collect the supernatant for subsequent analysis.

• Store the stabilized tissue homogenate at -80°C.

Experimental Workflow Visualization

Figure 2: General workflow for sample stabilization.

Conclusion

The use of D-Saccharic acid 1,4-lactone hydrate is a reliable and effective method for preventing the ex vivo cleavage of glucuronide conjugates in biological samples. By incorporating this inhibitor into sample collection and processing workflows, researchers can ensure the integrity of their samples and obtain more accurate and reproducible data in metabolic and pharmacokinetic studies. It is recommended to validate the effectiveness of the inhibition for each specific matrix and analyte of interest.

References

• 1. Overestimation of Flavonoid Aglycones as a Result of the ex vivo Deconjugation of Glucuronides by the Tissue β-Glucuronidase - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Overestimation of flavonoid aglycones as a result of the ex vivo deconjugation of glucuronides by the tissue β-glucuronidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. caymanchem.com [caymanchem.com]
• 4. selleckchem.com [selleckchem.com]
• 5. medchemexpress.com [medchemexpress.com]
• 6. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]

D-Saccharic Acid 1,4-Lactone Hydrate: A Promising Agent for Investigating and Mitigating Diabetic Complications

Application Notes and Protocols for Researchers

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid found in various dietary plants, is emerging as a significant compound for the study of diabetic complications. Its antioxidant, anti-inflammatory, and anti-apoptotic properties make it a valuable tool for researchers in academia and the pharmaceutical industry. These application notes provide an overview of DSL's mechanism of action and detailed protocols for its use in in-vitro and in-vivo models of diabetic complications.

Mechanism of Action in Diabetic Complications

D-Saccharic acid 1,4-lactone hydrate (B1144303) has been shown to counteract the pathological effects of hyperglycemia through several key mechanisms. In animal models of alloxan-induced diabetes, oral administration of DSL has been demonstrated to ameliorate oxidative stress, reduce elevated blood glucose and glycosylated hemoglobin (HbA1c) levels, and restore plasma insulin.[1] The protective effects of DSL extend to various organs affected by diabetic complications, including the pancreas, liver, and kidneys.[2][3]

The primary mechanisms of action of DSL in the context of diabetic complications include:

• Antioxidant Activity: DSL helps to mitigate the oxidative stress that is a hallmark of diabetes by scavenging reactive oxygen species (ROS) and restoring the activity of endogenous antioxidant enzymes.[1][2]

• Inhibition of Apoptosis: DSL has been shown to protect pancreatic β-cells, hepatocytes, and renal cells from apoptosis by modulating both the intrinsic (mitochondrial-dependent) and extrinsic (death receptor-mediated) pathways.[1][2] This includes the regulation of Bcl-2 family proteins, inhibition of cytochrome c release, and reduction of caspase activity.

• Modulation of Inflammatory Signaling: DSL can suppress inflammatory responses in diabetic models by inhibiting the nuclear translocation of NF-κB and modulating the activity of Protein Kinase C (PKC).[3]

• Normalization of Aldose Reductase Activity: Studies have indicated that DSL can normalize the increased activity of aldose reductase, a key enzyme in the polyol pathway that is implicated in the development of diabetic complications.[3]

• β-Glucuronidase Inhibition: DSL is a known inhibitor of β-glucuronidase, with a reported IC50 of 48.4 μM.[4] While the direct role of this inhibition in diabetic complications is still under investigation, it may contribute to its overall protective effects.

Data Presentation

The following tables summarize the key findings from preclinical studies on the effects of D-Saccharic acid 1,4-lactone hydrate in models of diabetic complications.

Parameter	Animal Model	Treatment	Observed Effect	Reference
Blood Glucose	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Significant reduction	[1]
Glycosylated Hemoglobin (HbA1c)	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Significant reduction	[1]
Plasma Insulin	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Restoration to near-normal levels	[1]
Oxidative Stress Markers (e.g., ROS)	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Significant reduction in pancreatic, hepatic, and renal tissues	[1][2][3]
Apoptosis	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Inhibition of apoptosis in pancreatic β-cells, hepatocytes, and renal cells	[1][2][3]
NF-κB Activation	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Inhibition of nuclear translocation in renal tissue	[3]
Aldose Reductase Activity	Alloxan-induced diabetic rats	80 mg/kg body weight, oral	Normalization of activity in renal tissue	[3]

Enzyme Inhibition	IC50 Value	Reference
β-Glucuronidase	48.4 µM	[4]

Experimental Protocols

The following are detailed protocols for key experiments to investigate the effects of D-Saccharic acid 1,4-lactone hydrate on diabetic complications.

In Vivo Alloxan-Induced Diabetic Rat Model

This protocol describes the induction of diabetes in rats using alloxan (B1665706) and subsequent treatment with DSL.

Materials:

• Male Wistar rats (180-200 g)

• Alloxan monohydrate

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Citrate (B86180) buffer (0.1 M, pH 4.5)

• Saline solution (0.9% NaCl)

• Glucometer and test strips

• Oral gavage needles

• Anesthetic (e.g., isoflurane)

• Blood collection tubes

Procedure:

• Acclimatize rats for one week with free access to standard pellet chow and water.

• Induce diabetes by a single intraperitoneal injection of alloxan monohydrate (120 mg/kg body weight) dissolved in cold citrate buffer.

• Monitor blood glucose levels 72 hours post-injection. Rats with fasting blood glucose levels above 250 mg/dL are considered diabetic.

• Divide the diabetic rats into treatment groups:

  • Diabetic control (vehicle treatment)

  • DSL-treated group (80 mg/kg body weight, oral gavage)

• Prepare DSL solution by dissolving in saline.

• Administer DSL or vehicle daily for the duration of the study (e.g., 4 weeks).

• Monitor blood glucose levels and body weight weekly.

• At the end of the treatment period, anesthetize the rats and collect blood via cardiac puncture for biochemical analysis (e.g., HbA1c, insulin).

• Euthanize the animals and harvest tissues (pancreas, liver, kidneys) for histological analysis, measurement of oxidative stress markers, and protein expression studies.

High-Glucose Induced Oxidative Stress in Cell Culture

This protocol details a method for inducing a diabetic-like state in a cell line and assessing the protective effects of DSL.

Materials:

• Human cell line (e.g., HepG2 for liver, HK-2 for kidney)

• Dulbecco's Modified Eagle Medium (DMEM) with low glucose (5.5 mM)

• DMEM with high glucose (e.g., 30 mM)

• Fetal Bovine Serum (FBS)

• Penicillin-Streptomycin (B12071052) solution

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Phosphate (B84403) Buffered Saline (PBS)

• 2',7'-dichlorofluorescin diacetate (DCFDA) for ROS measurement

• Cell lysis buffer

• Protein assay kit (e.g., BCA)

Procedure:

• Culture cells in low glucose DMEM supplemented with 10% FBS and 1% penicillin-streptomycin at 37°C in a 5% CO2 incubator.

• Seed cells in appropriate culture plates (e.g., 96-well plate for viability assays, 6-well plate for protein analysis).

• Once cells reach 70-80% confluency, replace the medium with:

  • Low glucose (5.5 mM) DMEM (Control)

  • High glucose (30 mM) DMEM (Diabetic model)

  • High glucose (30 mM) DMEM + DSL (various concentrations)

• Incubate for 24-48 hours.

• Measurement of Reactive Oxygen Species (ROS):

  • Wash cells with PBS.

  • Incubate with DCFDA (10 µM in serum-free medium) for 30 minutes at 37°C.

  • Wash cells with PBS.

  • Measure fluorescence (excitation 485 nm, emission 535 nm) using a fluorescence plate reader.

• Western Blot for Stress-Related Proteins:

  • Wash cells with cold PBS.

  • Lyse cells in lysis buffer.

  • Determine protein concentration using a BCA assay.

  • Perform SDS-PAGE and Western blot analysis for markers of apoptosis (e.g., cleaved caspase-3, Bcl-2) and inflammation (e.g., phospho-NF-κB p65).

Aldose Reductase Inhibition Assay (General Protocol)

This protocol provides a general method for assessing the inhibitory activity of DSL on aldose reductase.

Materials:

• Partially purified aldose reductase from rat lens

• DL-glyceraldehyde (substrate)

• NADPH

• Phosphate buffer (0.1 M, pH 6.2)

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing phosphate buffer, NADPH (0.1 mM), and the enzyme solution.

• Add various concentrations of DSL to the reaction mixture and pre-incubate for 10 minutes at room temperature.

• Initiate the reaction by adding DL-glyceraldehyde (10 mM).

• Monitor the decrease in absorbance at 340 nm for 5 minutes, which corresponds to the oxidation of NADPH.

• The rate of the reaction is proportional to the aldose reductase activity.

• Calculate the percentage of inhibition for each DSL concentration.

• Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

NF-κB p65 Nuclear Translocation by Immunofluorescence

This protocol describes the visualization of NF-κB activation by observing the translocation of the p65 subunit to the nucleus.

Materials:

• Cells cultured on coverslips (as in Protocol 2)

• 4% Paraformaldehyde (PFA) in PBS

• 0.1% Triton X-100 in PBS

• Blocking buffer (e.g., 5% BSA in PBS)

• Primary antibody: Rabbit anti-NF-κB p65

• Secondary antibody: Goat anti-rabbit IgG conjugated to a fluorophore (e.g., Alexa Fluor 488)

• DAPI (nuclear stain)

• Mounting medium

• Fluorescence microscope

Procedure:

• After treatment (as in Protocol 2), wash cells on coverslips with PBS.

• Fix cells with 4% PFA for 15 minutes at room temperature.

• Wash three times with PBS.

• Permeabilize cells with 0.1% Triton X-100 for 10 minutes.

• Wash three times with PBS.

• Block non-specific binding with blocking buffer for 1 hour.

• Incubate with the primary antibody against NF-κB p65 (diluted in blocking buffer) overnight at 4°C.

• Wash three times with PBS.

• Incubate with the fluorescently labeled secondary antibody (diluted in blocking buffer) for 1 hour at room temperature in the dark.

• Wash three times with PBS.

• Counterstain nuclei with DAPI for 5 minutes.

• Wash with PBS.

• Mount coverslips onto microscope slides using mounting medium.

• Visualize and capture images using a fluorescence microscope. In activated cells, p65 will show increased fluorescence in the nucleus (co-localized with DAPI), while in control cells, it will be predominantly in the cytoplasm.

Mandatory Visualization

The following diagrams illustrate the key signaling pathways involved in the protective effects of D-Saccharic acid 1,4-lactone hydrate and a general experimental workflow.

Caption: Polyol Pathway and the inhibitory effect of DSL.

References

• 1. Immunostaining of NF-κB p65 Nuclear Translocation [bio-protocol.org]
• 2. 4.6.1. Detection of NF-κB p65 Subunit Nuclear Translocation [bio-protocol.org]
• 3. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic β-cells from apoptosis via mitochondrial dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]

Application Notes and Protocols: D-Saccharic Acid 1,4-Lactone Hydrate in Gut Microbiome Research

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid, is a well-documented inhibitor of β-glucuronidase (GUS).[1] This enzyme is produced by a range of bacteria within the gut microbiota. Bacterial GUS plays a critical role in the metabolism of various endogenous and exogenous compounds, including many drugs.[2] By cleaving glucuronide moieties from metabolites, bacterial GUS can reactivate drugs that were previously inactivated in the liver (e.g., via glucuronidation), leading to increased toxicity and adverse effects.[3][4][5] DSL's ability to inhibit this process makes it a valuable tool in gut microbiome research and a potential co-therapeutic agent to mitigate drug-induced gastrointestinal toxicity.[3][4] Beyond its role as a GUS inhibitor, DSL also possesses anticarcinogenic, detoxifying, and antioxidant properties.[1][6]

Mechanism of Action: Inhibition of Bacterial β-Glucuronidase

The primary application of DSL in gut microbiome research is its function as a competitive inhibitor of β-glucuronidase. In the liver, many drugs and xenobiotics undergo Phase II metabolism, where they are conjugated with glucuronic acid by UDP-glucuronosyltransferases (UGTs). This process generally renders the compounds more water-soluble and facilitates their excretion. These glucuronidated metabolites are often transported to the gut via biliary excretion.

Certain bacteria in the gut, particularly from phyla like Firmicutes and Bacteroidetes, produce β-glucuronidase enzymes.[7] These enzymes hydrolyze the glucuronide conjugates, releasing the active (and potentially toxic) aglycone back into the intestinal lumen.[7][5] This "deconjugation" can lead to enterohepatic recirculation of the compound, prolonging its effects and often causing local toxicity, such as severe diarrhea associated with cancer chemotherapy.[3]

DSL acts by inhibiting the activity of this bacterial β-glucuronidase, thereby preventing the release of the toxic aglycones. This action does not typically affect the mammalian orthologs of the enzyme, suggesting a selective effect on the microbiome's metabolic activity.[4] This targeted inhibition can help maintain the intended detoxification pathway of glucuronidation and reduce the adverse side effects of various medications.

Caption: Mechanism of DSL in preventing drug-induced gut toxicity.

Quantitative Data

The inhibitory potential of D-Saccharic acid 1,4-lactone hydrate against β-glucuronidase has been quantified in several studies. This data is crucial for determining effective concentrations for in vitro and in vivo experiments.

Parameter	Value	Enzyme Source	Reference
IC₅₀	48.4 µM	Not Specified	[6][8]
IC₅₀	45 µM	Human Enzyme	[9]

Applications in Research

• Mitigating Chemotherapy-Induced Toxicity: DSL can be used in preclinical models to study and alleviate the severe diarrhea caused by chemotherapeutic agents like irinotecan (B1672180) (CPT-11).[3] The active metabolite of irinotecan, SN-38, is glucuronidated to the inactive SN-38G, but bacterial GUS in the gut can reactivate it, causing dose-limiting toxicity.[3]

• Studying Drug Metabolism: As a selective inhibitor, DSL is a valuable tool to investigate the specific contribution of the gut microbiome's β-glucuronidase activity to the overall metabolism and disposition of a drug.

• Modulating Gut Microbiome Composition: Studies have shown that DSL treatment can alter the composition of the gut microbiota. For instance, in rats, administration of D-glucaro-1,4-lactone (a related compound) led to a significant increase in the populations of beneficial bacteria like Bifidobacterium (1.7-fold) and Lactobacillus (4.2-fold).[10]

• Antioxidant and Hepatoprotective Studies: DSL has demonstrated protective effects against oxidative stress-induced cytotoxicity in hepatocytes, suggesting its potential role in studying the gut-liver axis.[1][11]

Experimental Protocols

Protocol 1: Preparation of DSL for In Vitro and In Vivo Studies

DSL is a crystalline solid that is soluble in various organic solvents and aqueous buffers.[12] Proper preparation is critical for experimental success.

A. Stock Solution Preparation (for in vitro assays):

• Solvents: DSL is soluble in DMSO, ethanol, and dimethylformamide (DMF) at approximately 20 mg/mL.[12] It is also soluble in water (42 mg/mL) and PBS (pH 7.2) at approximately 10 mg/mL.[8][12]

• Procedure:

  • To prepare a stock solution, dissolve D-Saccharic acid 1,4-lactone hydrate in the solvent of choice. The process can be aided by purging with an inert gas.[12]

  • For cell-based assays, further dilutions of the organic stock solution into aqueous buffers or isotonic saline should be performed.[12]

  • Note: Ensure the final concentration of the organic solvent is minimal, as it may have physiological effects.[12] Aqueous solutions should be prepared fresh and not stored for more than one day.[12]

B. Working Solution Preparation (for in vivo oral administration):

For animal studies, a homogenous suspension or solution is required. The following protocols have been reported for oral administration in rodents.

• Method 1: Suspension in CMC-Na [8]

  • Prepare a solution of Carboxymethylcellulose sodium (CMC-Na) in water (e.g., 0.5% w/v).

  • Add the required amount of DSL to the CMC-Na solution to achieve the final desired concentration (e.g., 5 mg/mL).

  • Mix thoroughly to obtain a homogeneous suspension. Prepare this fresh on the day of use.

• Method 2: Solubilization with Co-solvents [6]

  • First, prepare a concentrated stock solution of DSL in DMSO (e.g., 25 mg/mL).

  • To prepare the final working solution, add the co-solvents sequentially. For a final volume of 1 mL, the composition is:

    • 10% DMSO

    • 40% PEG300

    • 5% Tween-80

    • 45% Saline

  • Example for 1 mL: Add 100 µL of the 25 mg/mL DMSO stock to 400 µL of PEG300 and mix. Then, add 50 µL of Tween-80 and mix. Finally, add 450 µL of saline to reach the final volume.

  • If precipitation occurs, gentle heating and/or sonication can be used to aid dissolution.[6] This working solution should be prepared fresh for daily administration.[6]

Protocol 2: In Vivo Study of DSL on Gut Microbiome and Drug Toxicity

This protocol outlines a general workflow for investigating the effects of DSL in a rodent model of drug-induced gut toxicity.

Caption: General workflow for an in vivo study using DSL.

Methodology Details:

• Animal Model & Grouping: Use standard laboratory mouse or rat strains. Animals should be divided into at least three groups: (1) Vehicle control, (2) Drug-treated (e.g., Irinotecan), and (3) Drug + DSL treated.

• DSL Administration: Based on literature, oral (p.o.) doses ranging from 20 to 120 mg/kg body weight administered once daily have been used in rats.[6] The administration can begin a few days prior to the drug treatment to ensure adequate inhibition of GUS.

• Induction of Toxicity: Administer the drug of interest (e.g., irinotecan) following its established protocol to induce gastrointestinal toxicity.

• Monitoring: Record animal weight, food/water intake, and clinical signs of toxicity (e.g., diarrhea score) daily.

• Sample Collection: At the end of the study, collect fecal pellets, cecal contents, and intestinal tissues. Blood samples can also be collected to measure systemic drug exposure.

• Microbiome Analysis: Extract DNA from fecal or cecal samples and perform 16S rRNA gene sequencing to analyze changes in the microbial community structure and composition.

• Metabolite Analysis: Use techniques like LC-MS/MS to quantify the levels of the drug and its glucuronidated vs. aglycone forms in feces, plasma, or intestinal contents to directly measure the effect of DSL on deconjugation.

• Histology: Process intestinal tissue samples for histological analysis (e.g., H&E staining) to assess inflammation, epithelial damage, and other markers of toxicity.

References

• 1. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. researchgate.net [researchgate.net]
• 4. Molecular Insights into Microbial β-Glucuronidase Inhibition to Abrogate CPT-11 Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 5. Human Gut Microbiota and Drug Metabolism - PMC [pmc.ncbi.nlm.nih.gov]
• 6. medchemexpress.com [medchemexpress.com]
• 7. The role of gut microbial beta-glucuronidases (gmGUS) in drug disposition and development - PMC [pmc.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. Alteration of gut bacteria and metabolomes after glucaro-1,4-lactone treatment contributes to the prevention of hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. cdn.caymanchem.com [cdn.caymanchem.com]

Technical Notes & Optimization

D-Saccharic acid 1,4-lactone hydrate solubility issues in aqueous buffers

Welcome to the technical support center for D-Saccharic acid 1,4-lactone hydrate (B1144303). This resource is designed to assist researchers, scientists, and drug development professionals in overcoming common challenges encountered during the handling and use of this compound in aqueous buffer systems.

Frequently Asked Questions (FAQs)

Q1: What is the solubility of D-Saccharic acid 1,4-lactone hydrate in common solvents?

A1: D-Saccharic acid 1,4-lactone hydrate is a crystalline solid with good solubility in water and various organic solvents.[1][2] Specific solubility values are summarized in the table below. It is important to note that solubility in aqueous buffers can be influenced by pH and the buffer system used.

Q2: How stable is D-Saccharic acid 1,4-lactone hydrate in aqueous solutions?

A2: Aqueous solutions of D-Saccharic acid 1,4-lactone hydrate are known to be unstable, and it is generally recommended not to store them for more than one day.[1] The stability is highly dependent on the pH of the solution. The lactone is in equilibrium with its open-chain form, D-glucaric acid, and this equilibrium is influenced by pH.

Q3: What is the primary application of D-Saccharic acid 1,4-lactone hydrate in research?

A3: D-Saccharic acid 1,4-lactone is a potent inhibitor of the enzyme β-glucuronidase.[2][3] This property makes it a valuable tool in studies where the activity of β-glucuronidase needs to be controlled, such as in cancer research and studies on drug metabolism. It also possesses antioxidant and detoxifying properties.

Q4: Can I prepare a concentrated stock solution in an organic solvent and then dilute it into my aqueous buffer?

A4: Yes, this is a common and recommended practice.[1] D-Saccharic acid 1,4-lactone hydrate is soluble in organic solvents like DMSO and ethanol (B145695).[2][3] Preparing a concentrated stock in one of these solvents and then diluting it into your aqueous experimental buffer just before use can help minimize the issues of hydrolysis in aqueous solutions. Ensure the final concentration of the organic solvent is low enough to not affect your experimental system.[1]

Troubleshooting Guide

This guide addresses specific issues you may encounter when working with D-Saccharic acid 1,4-lactone hydrate in aqueous buffers.

Issue 1: The compound is not dissolving in my aqueous buffer.

• Possible Cause: The concentration you are trying to achieve exceeds the solubility limit in your specific buffer system.

• Troubleshooting Steps:

  • Verify Solubility Limits: Check the known solubility of D-Saccharic acid 1,4-lactone hydrate in a similar buffer system (see Table 1).

  • Adjust pH: The solubility of the compound can be pH-dependent. While extensive data on a wide range of buffers is limited, its stability profile suggests that solubility might be affected by pH. Experiment with slight adjustments to your buffer's pH, keeping in mind the stability of the lactone ring.

  • Gentle Warming: Gently warming the solution may aid in dissolution. However, be cautious as elevated temperatures can accelerate the hydrolysis of the lactone.

  • Use of Co-solvents: If your experimental design allows, consider preparing a concentrated stock solution in an organic solvent like DMSO or ethanol and then diluting it into your aqueous buffer.

Issue 2: I observe a loss of activity of my compound over a short period in my aqueous buffer.

• Possible Cause: The lactone ring of D-Saccharic acid 1,4-lactone is likely hydrolyzing to the open-chain D-glucaric acid, which is a less potent inhibitor of β-glucuronidase. This hydrolysis is accelerated in acidic and alkaline conditions.

• Troubleshooting Steps:

  • Prepare Fresh Solutions: Always prepare your aqueous solutions of D-Saccharic acid 1,4-lactone hydrate fresh before each experiment. It is not recommended to store aqueous solutions for more than a day.[1]

  • Control pH: Maintain the pH of your buffer as close to neutral (pH 7.0-7.4) as possible, where the lactone is reported to be more stable.

  • Minimize Time in Solution: Reduce the time the compound spends in the aqueous buffer before being used in the assay.

  • Work at Lower Temperatures: If possible, perform the dissolution and handling steps at a lower temperature (e.g., on ice) to slow down the rate of hydrolysis.

Data Presentation

Table 1: Solubility of D-Saccharic Acid 1,4-Lactone Hydrate

Solvent	Solubility
Water	~50 mg/mL
PBS (pH 7.2)	~10 mg/mL[1][2]
DMSO	~20-42 mg/mL[1][3]
Ethanol	~20-42 mg/mL[2][3]
Dimethyl Formamide (DMF)	~20 mg/mL[2]

Experimental Protocols

Protocol 1: Preparation of a Fresh Aqueous Solution

This protocol describes the direct dissolution of D-Saccharic acid 1,4-lactone hydrate in an aqueous buffer.

Materials:

• D-Saccharic acid 1,4-lactone hydrate powder

• Aqueous buffer of choice (e.g., Phosphate Buffered Saline, pH 7.2)

• Vortex mixer

• Sterile microcentrifuge tubes or vials

Procedure:

• Weigh the required amount of D-Saccharic acid 1,4-lactone hydrate in a sterile container.

• Add the desired volume of the aqueous buffer to the powder.

• Vortex the solution vigorously until the solid is completely dissolved. Gentle warming can be applied if necessary, but avoid excessive heat.

• Use the freshly prepared solution immediately for your experiment. Do not store for more than 24 hours.[1]

Protocol 2: Preparation of a Stock Solution in Organic Solvent and Dilution into Aqueous Buffer

This protocol is recommended to minimize hydrolysis in aqueous solutions.

Materials:

• D-Saccharic acid 1,4-lactone hydrate powder

• Anhydrous DMSO or Ethanol

• Aqueous buffer of choice

• Vortex mixer

• Sterile microcentrifuge tubes or vials

Procedure:

• Prepare a concentrated stock solution of D-Saccharic acid 1,4-lactone hydrate in DMSO or ethanol (e.g., 20 mg/mL).

• Vortex the solution until the solid is completely dissolved.

• Just before your experiment, dilute the stock solution to the final desired concentration in your pre-warmed or pre-cooled aqueous buffer.

• Ensure the final concentration of the organic solvent in your experimental setup is minimal and does not interfere with your assay.[1]

Visualizations

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. selleckchem.com [selleckchem.com]

Technical Support Center: D-Saccharic Acid 1,4-Lactone Hydrate Solution Stability

Welcome to the technical support center for D-Saccharic acid 1,4-lactone hydrate (B1144303). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on maintaining the stability of this compound in solution. Here you will find frequently asked questions, troubleshooting guides, and detailed experimental protocols to ensure the integrity of your experiments.

Frequently Asked Questions (FAQs)

Q1: How stable is D-Saccharic acid 1,4-lactone hydrate in aqueous solutions?

A1: D-Saccharic acid 1,4-lactone hydrate is known to be unstable in aqueous solutions. It undergoes hydrolysis, leading to an equilibrium mixture containing the parent 1,4-lactone, the open-chain D-saccharic acid, and the more stable D-saccharic acid 6,3-lactone. The rate of this hydrolysis is significantly influenced by the pH and temperature of the solution. For instance, in a PBS solution at pH 7.2, it is recommended not to store the aqueous solution for more than one day.[1]

Q2: What are the primary degradation products of D-Saccharic acid 1,4-lactone in solution?

A2: The primary degradation pathway for D-Saccharic acid 1,4-lactone in aqueous solution is hydrolysis. This results in the formation of D-saccharic acid and its subsequent re-lactonization to form the more thermodynamically stable 6,3-lactone isomer. Therefore, in an aged aqueous solution, you can expect to find a mixture of all three components.

Q3: What is the effect of pH on the stability of D-Saccharic acid 1,4-lactone hydrate?

A3: The stability of the 1,4-lactone is highly pH-dependent. The rate of hydrolysis increases significantly as the pH becomes more alkaline. Acidic conditions tend to favor the open-chain D-saccharic acid form, while neutral to slightly acidic conditions may show a greater presence of the lactone forms. At alkaline pH, the hydrolysis to the carboxylate salt of D-saccharic acid is rapid.

Q4: How should I prepare and store stock solutions of D-Saccharic acid 1,4-lactone hydrate?

A4: For maximum stability, it is recommended to prepare stock solutions in anhydrous organic solvents such as DMSO or ethanol.[2][3] These stock solutions should be stored at -20°C or -80°C in tightly sealed vials, preferably under an inert atmosphere (e.g., argon or nitrogen).[2] It is advisable to aliquot the stock solution to avoid repeated freeze-thaw cycles. When preparing aqueous working solutions, they should be made fresh for each experiment and used promptly.

Q5: I am observing a loss of activity of my compound in a multi-day cell culture experiment. Could this be due to instability?

A5: Yes, it is highly likely. Given the instability of D-Saccharic acid 1,4-lactone in aqueous media, a progressive loss of the active 1,4-lactone form will occur over the course of the experiment, leading to a decrease in its inhibitory effect on β-glucuronidase. For long-term experiments, it may be necessary to replenish the compound in the medium at regular intervals.

Troubleshooting Guide

Issue	Possible Cause	Recommended Action
Inconsistent experimental results	Degradation of the compound in aqueous solution.	Prepare fresh aqueous solutions for each experiment. Minimize the time the compound is in an aqueous buffer before use.
Appearance of a new peak in HPLC analysis	Hydrolysis of the 1,4-lactone to D-saccharic acid or isomerization to the 6,3-lactone.	Use a validated stability-indicating HPLC method (see Protocol 2) to identify and quantify the parent compound and its degradation products. Confirm the identity of the new peak using mass spectrometry (expected mass increase of 18 Da for the hydrolyzed product).
Low or no biological activity	Complete or significant degradation of the 1,4-lactone.	Prepare a fresh stock solution from solid material. Verify the purity of the solid compound. Ensure proper storage of stock solutions (anhydrous solvent, low temperature, inert atmosphere).
Precipitation in aqueous solution	Exceeding the solubility limit.	The solubility in PBS (pH 7.2) is approximately 10 mg/mL.[3] Ensure the final concentration in your working solution does not exceed this limit. If using a stock in an organic solvent, ensure the final percentage of the organic solvent is low enough to not cause precipitation.

Data Presentation

Table 1: Solubility of D-Saccharic Acid 1,4-Lactone Hydrate

Solvent	Approximate Solubility
DMSO	20 mg/mL[3], 42 mg/mL[2]
Ethanol	20 mg/mL[3]
Dimethyl Formamide (DMF)	20 mg/mL[3]
PBS (pH 7.2)	10 mg/mL[3]
Water	42 mg/mL[2]

Table 2: Recommended Storage Conditions for Stock Solutions

Form	Solvent	Temperature	Duration
Solid	-	-20°C	≥ 4 years[3]
Solution	Anhydrous DMSO	-80°C	Up to 1 year[2]
Solution	Anhydrous DMSO	-20°C	Up to 1 month[2]

Experimental Protocols

Protocol 1: Forced Degradation Study

This protocol is designed to intentionally degrade the D-Saccharic acid 1,4-lactone hydrate to identify potential degradation products and to develop a stability-indicating analytical method.

1. Preparation of Stock Solution:

• Prepare a 1 mg/mL stock solution of D-Saccharic acid 1,4-lactone hydrate in a suitable solvent (e.g., methanol (B129727) or water).

2. Stress Conditions:

• Acid Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M HCl. Incubate at 60°C. Withdraw aliquots at 2, 4, 8, and 24 hours. Neutralize with an equivalent amount of 0.1 M NaOH before HPLC analysis. If no degradation is observed, repeat with 1 M HCl.

• Base Hydrolysis: To 1 mL of the stock solution, add 1 mL of 0.1 M NaOH. Incubate at 60°C. Withdraw aliquots at 1, 2, 4, and 8 hours. Neutralize with an equivalent amount of 0.1 M HCl before HPLC analysis.

• Oxidative Degradation: To 1 mL of the stock solution, add 1 mL of 3% H₂O₂. Store at room temperature, protected from light, for 12 hours. Withdraw aliquots at various time points for HPLC analysis.

• Thermal Degradation: Expose the solid compound to dry heat at 80°C for 48 hours. At various time points, dissolve a sample in a suitable solvent for HPLC analysis.

• Photolytic Degradation: Expose the solid compound to light providing an overall illumination of not less than 1.2 million lux hours and an integrated near-ultraviolet energy of not less than 200 watt-hours/square meter. A control sample should be kept in the dark. After exposure, prepare solutions of both samples for HPLC analysis.

3. Analysis:

• Analyze all samples using the stability-indicating HPLC method described in Protocol 2.

Protocol 2: Stability-Indicating HPLC Method

This method is based on Hydrophilic Interaction Liquid Chromatography (HILIC) and is designed to separate D-Saccharic acid 1,4-lactone from its main degradation product, D-saccharic acid.[4][5] Further optimization may be required to resolve the 6,3-lactone isomer.

• Column: A HILIC column (e.g., a polymer-based amino column like the Shodex HILICpak series) is recommended for good separation of these polar compounds.[6]

• Mobile Phase:

  • A: Acetonitrile

  • B: 0.1% Formic acid in Water

• Gradient:

  • Start with a high percentage of A (e.g., 90%) and gradually increase the percentage of B. A linear gradient from 10% to 40% B over 15-20 minutes is a good starting point.

• Flow Rate: 0.5 - 1.0 mL/min

• Column Temperature: 30°C

• Detection: UV at 210-220 nm (D-Saccharic acid 1,4-lactone has a λmax at 216 nm).[3]

• Injection Volume: 10 µL

• Sample Preparation: Dilute the samples from the stability study with the initial mobile phase composition.

Visualizations

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Determination of D-glucaric acid and/or D-glucaro-1,4-lacton in different apple varieties through hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. shodexhplc.com [shodexhplc.com]

D-Saccharic acid 1,4-lactone hydrate assay interference from biological matrices

This technical support center provides troubleshooting guidance and frequently asked questions (FAQs) for researchers, scientists, and drug development professionals working with D-Saccharic acid 1,4-lactone (DSL) hydrate (B1144303) assays, particularly concerning interference from biological matrices.

Troubleshooting Guides

Biological matrices such as plasma, serum, and urine contain numerous endogenous compounds that can interfere with the accurate quantification of D-Saccharic acid 1,4-lactone (DSL). Understanding and mitigating these interferences are critical for reliable experimental results.

Common Issues and Solutions in DSL Assays

Issue 1: High Background or False Positives

• Potential Cause: Endogenous D-glucaric acid and its lactones are naturally present in biological samples, as they are metabolites in the D-glucuronic acid pathway.[1][2] This can lead to an overestimation of exogenously administered or experimentally induced DSL levels.

• Recommended Solutions:

  • Baseline Subtraction: Always include matrix blank samples (from the same biological source but without the analyte of interest) to determine the baseline levels of endogenous DSL. Subtract this baseline value from all experimental samples.

  • Standard Addition: For complex matrices, the method of standard addition can help to correct for matrix effects. This involves adding known amounts of DSL standard to the sample and extrapolating to determine the endogenous concentration.

  • Chromatographic Separation: Employ high-resolution analytical techniques like High-Performance Liquid Chromatography (HPLC) or Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) to separate DSL from other structurally similar endogenous compounds. An HPLC method using a C18 column with a mobile phase of acetic acid-triethylamine buffer and acetonitrile (B52724) has been shown to be effective for separating polar compounds in urine.[3]

Issue 2: Poor Recovery and Low Signal Intensity

• Potential Cause: Proteins and phospholipids (B1166683) in plasma and serum can bind to DSL, preventing its extraction and detection. The high salt content in urine can also suppress the ionization of DSL in mass spectrometry-based assays.

• Recommended Solutions:

  • Protein Precipitation (PPT): This is a common first step for plasma and serum samples. The addition of a cold organic solvent like acetonitrile or methanol (B129727) effectively denatures and precipitates the majority of proteins.

  • Solid-Phase Extraction (SPE): SPE is a highly effective technique for both cleanup and concentration of DSL from biological fluids. A variety of sorbents can be used depending on the specific matrix and analyte properties. For polar analytes like DSL, hydrophilic interaction liquid chromatography (HILIC) based SPE may be beneficial.

  • Liquid-Liquid Extraction (LLE): LLE can be used to partition DSL into an organic solvent, leaving interfering substances in the aqueous phase. However, its efficiency for highly polar compounds like DSL may be limited.

Issue 3: Inconsistent and Irreproducible Results

• Potential Cause: Variability in sample collection, storage, and preparation can introduce significant errors. The pH of the sample can influence the equilibrium between D-glucaric acid and its lactone forms.

• Recommended Solutions:

  • Standardized Protocols: Adhere to strict, standardized protocols for all stages of the experiment, from sample collection to analysis.

  • pH Control: Maintain a consistent pH throughout the sample preparation process to ensure the stability of the 1,4-lactone form. Acidic conditions (e.g., pH 3.8) have been shown to favor the formation and stability of the 1,4-lactone from D-glucaric acid in urine samples.

  • Internal Standards: The use of a stable isotope-labeled internal standard is highly recommended for LC-MS/MS analysis to correct for variations in sample preparation and matrix effects.

Quantitative Data on Potential Interferences

Direct quantitative data on the interference of specific endogenous compounds with DSL assays is limited. However, data on the concentration of D-glucaric acid, the precursor to DSL, in biological fluids can provide an estimate of the potential for endogenous interference.

Biological Matrix	Endogenous Compound	Typical Concentration Range	Analytical Method	Potential for Interference
Human Urine	D-Glucaric Acid	3.0 - 3.4 µmol/mmol creatinine	Enzymatic Assay	High
Human Urine	D-Glucaric Acid	15 - 89 µmol/g creatinine	HPLC-UV	High
Human Plasma	D-Glucaric Acid	Not well established, but expected to be present	LC-MS/MS	Moderate to High

Note: The concentration of D-glucaric acid can be influenced by factors such as diet, exposure to certain drugs, and disease state.[2]

Experimental Protocols

Protocol 1: HPLC-UV Method for D-Glucaric Acid in Urine

This protocol is adapted from a method for the direct measurement of D-glucaric acid in human urine and can serve as a basis for developing a DSL-specific assay.[4]

• Sample Preparation:

  • To 1 mL of urine, add an internal standard.

  • Acidify the urine to approximately pH 1 with 1M HCl.

  • Heat the sample at 80°C for 2 hours to facilitate the conversion of D-glucaric acid to its lactones.

  • Cool the sample and centrifuge at 10,000 x g for 10 minutes.

  • Apply the supernatant to a pre-conditioned boronic acid affinity gel column to remove interfering substances like L-ascorbic acid and D-glucuronic acid.

  • Wash the column with a mild buffer.

  • Elute the D-glucaric acid and its lactones with an acidic buffer.

  • Filter the eluate through a 0.22 µm filter before injection.

• HPLC Conditions:

  • Column: C18 reverse-phase column (e.g., 250 mm x 4.6 mm, 5 µm particle size).

  • Mobile Phase: Isocratic elution with a buffer containing 0.1 M potassium phosphate (B84403) and 1% methanol, adjusted to pH 2.5 with phosphoric acid.

  • Flow Rate: 1.0 mL/min.

  • Detection: UV detector at 210 nm.

  • Injection Volume: 20 µL.

• Quantification:

  • Generate a calibration curve using a series of known concentrations of D-Saccharic acid 1,4-lactone hydrate standard.

  • Calculate the concentration of DSL in the samples by comparing their peak areas to the calibration curve.

Frequently Asked Questions (FAQs)

Q1: What is the primary source of interference in DSL assays in biological samples?

The primary source of interference is the endogenous presence of D-glucaric acid and its lactones, including D-Saccharic acid 1,4-lactone itself.[1] These compounds are natural metabolites in the D-glucuronic acid pathway in mammals.

Q2: How can I minimize protein binding of DSL in plasma samples?

Protein precipitation is the most common and effective method. Adding a three-fold excess of a cold organic solvent like acetonitrile or methanol to the plasma sample will precipitate the majority of proteins, releasing the bound DSL into the supernatant for further analysis.

Q3: Is it necessary to use an internal standard for DSL quantification?

While not strictly necessary for all assay types, the use of a stable isotope-labeled internal standard is highly recommended, especially for LC-MS/MS analysis. It corrects for variability in sample preparation, matrix effects, and instrument response, leading to more accurate and precise results.

Q4: What are the optimal storage conditions for biological samples intended for DSL analysis?

Samples should be stored at -80°C to minimize degradation of DSL and other metabolites. Avoid repeated freeze-thaw cycles, as this can affect the integrity of the sample.

Q5: Can I use a commercial ELISA kit to measure DSL?

Currently, there are no commercially available ELISA kits specifically designed for the quantification of D-Saccharic acid 1,4-lactone. The most common methods are based on chromatography (HPLC, LC-MS/MS) or enzymatic assays that measure the inhibition of β-glucuronidase.

Visualizations

Caption: Experimental workflow for DSL analysis in biological samples.

Caption: Endogenous pathway leading to DSL assay interference.

References

• 1. Urinary D-glucaric acid, a marker substance for microsomal enzyme induction. Methodological aspects, responses to alcohol and findings in workers exposed to toluene - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. D-Glucaric Acid (Phase I) - Hepatic Detox Profile - Lab Results explained | HealthMatters.io [healthmatters.io]
• 3. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 4. researchgate.net [researchgate.net]

troubleshooting β-glucuronidase inhibition assay with D-Saccharic acid 1,4-lactone hydrate

This technical support center provides troubleshooting guides and frequently asked questions (FAQs) for researchers utilizing D-Saccharic acid 1,4-lactone hydrate (B1144303) as a positive control inhibitor in β-glucuronidase (GUS) inhibition assays.

Frequently Asked Questions (FAQs)

Q1: What is the mechanism of action for D-Saccharic acid 1,4-lactone hydrate as a β-glucuronidase inhibitor?

A1: D-Saccharic acid 1,4-lactone is the active inhibitor of β-glucuronidase. In aqueous solutions, D-saccharic acid exists in equilibrium with its lactone forms. The 1,4-lactone form is a potent competitive inhibitor of the β-glucuronidase enzyme. It is widely used as a standard positive control in assays designed to screen for novel inhibitors of this enzyme.[1]

Q2: Why is my D-Saccharic acid 1,4-lactone hydrate (DSAL) positive control showing weak or no inhibition?

A2: The most common reason for DSAL failure is its instability in aqueous solutions. The active 1,4-lactone ring is susceptible to hydrolysis, which inactivates its inhibitory effect. It is recommended to prepare fresh aqueous solutions of DSAL for each experiment. For longer-term storage, prepare a stock solution in an organic solvent like DMSO or ethanol (B145695) and store it at -20°C. Dilute the stock solution into the aqueous assay buffer immediately before use.

Q3: What are the optimal assay conditions for a β-glucuronidase inhibition assay?

A3: Optimal conditions can vary depending on the source of the enzyme. For E. coli β-glucuronidase, the optimal pH is typically in the neutral to slightly alkaline range (pH 6.8-7.7). In contrast, mammalian β-glucuronidase often exhibits optimal activity in a more acidic pH range (e.g., pH 4.5-5.3). Most assays are performed at 37°C.

Q4: Which substrate should I use for my assay?

A4: Several substrates are commonly used, each with its own advantages:

• p-Nitrophenyl-β-D-glucuronide (pNPG): A colorimetric substrate that releases a yellow product (p-nitrophenol) upon cleavage, which can be measured at ~405 nm. It is cost-effective and suitable for most applications.

• Phenolphthalein-β-D-glucuronide: Another colorimetric substrate that releases phenolphthalein, which turns pink at an alkaline pH.

• 4-Methylumbelliferyl-β-D-glucuronide (MUG): A fluorometric substrate that releases the highly fluorescent product 4-methylumbelliferone, offering higher sensitivity than colorimetric substrates.

• 5-Bromo-4-chloro-3-indolyl-β-D-glucuronide (X-Gluc): A chromogenic substrate that produces a blue precipitate upon hydrolysis, often used in histochemical staining.

Troubleshooting Guide

Problem 1: High Background Signal in "No Enzyme" or "Blank" Wells

Possible Cause	Recommended Solution
Substrate Instability/Contamination	Use high-purity substrate. Some substrates can slowly hydrolyze spontaneously, especially at non-optimal pH or temperature. Check for free p-Nitrophenol in pNPG substrate, as this can cause high background.
Test Compound Interference (Colorimetric Assay)	If your test compound has a color that absorbs at the detection wavelength (~405 nm for pNPG), it will contribute to the background. Run a control well with the test compound and buffer (no enzyme or substrate) to measure its intrinsic absorbance and subtract this value from your test wells.
Test Compound Interference (Fluorometric Assay)	If your test compound is autofluorescent at the excitation/emission wavelengths of the product, it will increase the background. Measure the fluorescence of the compound alone and subtract this from the test wells. Using a substrate with a large Stokes shift can help minimize interference from autofluorescence.[2]
Contaminated Reagents or Plate	Use fresh, high-quality reagents and clean labware. Ensure that pipette tips and plates are free from contaminants.

Problem 2: Low or No Enzyme Activity (Even in "No Inhibitor" Control)

| Possible Cause | Recommended Solution | | Improper Enzyme Storage/Handling | Aliquot the enzyme upon receipt and store at the recommended temperature (usually -20°C or -80°C). Avoid repeated freeze-thaw cycles. | | Incorrect Assay Buffer pH | The enzyme's activity is highly pH-dependent. Verify the pH of your assay buffer at the reaction temperature. E. coli GUS prefers a pH of 6.8-7.7, while mammalian GUS prefers a more acidic pH.[3] | | Presence of Inhibitors in the Sample Matrix | If using complex biological samples (e.g., urine, plasma), endogenous inhibitors may be present. Diluting the sample with the assay buffer can help mitigate this effect. | | Incorrect Incubation Time or Temperature | Ensure the incubation is carried out at the optimal temperature (typically 37°C) for the recommended time. Run a time-course experiment to determine the linear range of the reaction. |

Problem 3: Positive Control (DSAL) Shows No Inhibition

| Possible Cause | Recommended Solution | | Degradation of DSAL in Aqueous Solution | This is the most frequent cause. The active 1,4-lactone ring hydrolyzes in water. Always prepare fresh aqueous solutions of DSAL immediately before use. Do not store DSAL in aqueous buffer for more than a day. | | Improper DSAL Storage | Store the solid DSAL powder at the recommended temperature (typically 2-8°C). For long-term use, prepare a concentrated stock in an anhydrous solvent like DMSO and store at -20°C. | | Incorrect DSAL Concentration | Verify the calculations for your DSAL dilutions. The IC50 for DSAL is typically in the micromolar range (e.g., ~45 µM for human enzyme).[1] |

Quantitative Data Summary

The following tables provide key quantitative parameters for consideration when setting up and troubleshooting your assay.

Table 1: Inhibitor and Substrate Kinetic Parameters

Compound	Parameter	Value	Enzyme Source
D-Saccharic acid 1,4-lactone	IC50	~45 µM	Human
D-Saccharic acid 1,4-lactone	IC50	48.4 µM	Not Specified
p-Nitrophenyl-β-D-glucuronide (pNPG)	Km	~0.22 mM	Not Specified

| p-Nitrophenyl-β-D-glucuronide (pNPG) | Km | 113 to 189 µM | Human Gut Microbiota |

Table 2: Recommended pH Optima for β-Glucuronidase

Enzyme Source	Optimal pH Range
Escherichia coli	6.8 - 7.7
Mammalian (e.g., bovine liver)	4.5 - 5.5

| Streptococcus species | 5.3 - 6.6 |

Experimental Protocols

Detailed Protocol: Colorimetric β-Glucuronidase Inhibition Assay using pNPG

This protocol is a general guideline and may require optimization for specific enzymes or experimental conditions.

1. Reagent Preparation:

• Assay Buffer: 50 mM Sodium Phosphate Buffer, pH 7.0.

• Enzyme Solution: Prepare a working solution of β-glucuronidase (from E. coli) in Assay Buffer to achieve a final concentration in the assay that results in a linear reaction rate over the desired time course.

• Substrate Solution: Prepare a 10 mM stock solution of p-Nitrophenyl-β-D-glucuronide (pNPG) in Assay Buffer.

• Inhibitor Solutions:

  • Test Compounds: Dissolve test compounds in a suitable solvent (e.g., DMSO) to create high-concentration stocks. Then, prepare serial dilutions.

  • Positive Control: Freshly prepare a solution of D-Saccharic acid 1,4-lactone hydrate in Assay Buffer.

• Stop Solution: 0.2 M Sodium Carbonate (Na₂CO₃).

2. Assay Procedure (96-well Plate Format):

• Add Reagents: To each well of a clear, flat-bottom 96-well plate, add the components in the following order:

  • 50 µL of Assay Buffer.

  • 25 µL of Inhibitor solution (or vehicle control).

  • 25 µL of Enzyme Solution.

• Pre-incubation: Gently mix the plate and pre-incubate at 37°C for 10-15 minutes. This allows the inhibitor to interact with the enzyme before the substrate is added.

• Initiate Reaction: Add 25 µL of the pNPG Substrate Solution to each well to start the reaction.

• Incubation: Incubate the plate at 37°C for 30-60 minutes. The incubation time should be within the linear range of the reaction.

• Stop Reaction: Add 50 µL of Stop Solution to each well to terminate the reaction. The stop solution will raise the pH, which both stops the enzyme and maximizes the absorbance of the p-nitrophenol product.

• Read Absorbance: Measure the absorbance at 405 nm using a microplate reader.

3. Controls for each plate:

• 100% Activity Control (Negative Control): Contains enzyme, substrate, and the vehicle used to dissolve the inhibitors (e.g., DMSO), but no inhibitor.

• Positive Control: Contains enzyme, substrate, and a known concentration of D-Saccharic acid 1,4-lactone hydrate.

• Blank: Contains Assay Buffer, substrate, and vehicle, but no enzyme. This is used to subtract the background absorbance from substrate auto-hydrolysis.

4. Data Analysis:

• Subtract the average absorbance of the Blank from all other wells.

• Calculate the percent inhibition for each test compound concentration using the following formula: % Inhibition = [1 - (Absorbance of Test Well / Absorbance of 100% Activity Control)] * 100

• Plot the percent inhibition against the logarithm of the inhibitor concentration to determine the IC₅₀ value.

Visualized Workflows and Logic

Caption: Experimental workflow for a typical β-glucuronidase inhibition assay.

Caption: A logical decision tree for troubleshooting poor inhibition results.

References

• 1. caymanchem.com [caymanchem.com]
• 2. A fluorogenic substrate for beta-glucuronidase: applications in fluorometric, polyacrylamide gel and histochemical assays - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Colorimetry (chemical method) - Wikipedia [en.wikipedia.org]

Technical Support Center: D-Saccharic Acid 1,4-Lactone Hydrate in Cell Culture

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the effective use of D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSL) in cell culture experiments.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of D-Saccharic acid 1,4-lactone hydrate (DSL) in a biological system?

A1: D-Saccharic acid 1,4-lactone hydrate is a potent inhibitor of the enzyme β-glucuronidase. This enzyme is involved in the breakdown of glucuronides, which are molecules conjugated to various substances, including drugs and toxins, to facilitate their excretion. By inhibiting β-glucuronidase, DSL can prevent the cleavage of these conjugates, a process that can sometimes lead to the reactivation of toxic or carcinogenic compounds within tissues. Additionally, DSL has demonstrated antioxidant and detoxifying properties.

Q2: What are the main applications of DSL in cell culture experiments?

A2: DSL is primarily used in cell culture for:

• Inhibition of β-glucuronidase: To study the effects of glucuronidated compounds by preventing their hydrolysis.

• Antioxidant and cytoprotective studies: To investigate its ability to protect cells from oxidative stress-induced damage and apoptosis.

• Anticancer research: To explore its potential as an anticancer agent.

Q3: What is the IC50 value of DSL for β-glucuronidase inhibition?

A3: The reported IC50 value for DSL as a β-glucuronidase inhibitor is typically in the range of 45 to 48.4 μM.

Q4: How should I prepare a stock solution of DSL?

A4: DSL is soluble in several organic solvents and aqueous buffers. For cell culture applications, it is recommended to prepare a concentrated stock solution in a solvent like DMSO, ethanol, or dimethylformamide (DMF). The solubility in these solvents is approximately 20 mg/mL. For direct use in aqueous solutions, DSL is soluble in PBS (pH 7.2) at about 10 mg/mL and in water at up to 50 mg/mL. When preparing stock solutions, it is advisable to purge the solvent with an inert gas.

Q5: How should I store DSL and its stock solutions?

A5: The solid, crystalline form of DSL is stable for at least four years when stored at -20°C. Stock solutions in organic solvents should be aliquoted to avoid repeated freeze-thaw cycles and can be stored at -20°C or -80°C. Aqueous solutions of DSL are less stable, and it is recommended not to store them for more than one day.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Precipitate formation in culture medium after adding DSL stock solution.	The final concentration of the organic solvent (e.g., DMSO) is too high.	Ensure the final concentration of the organic solvent in the culture medium is insignificant, typically below 0.5%, as higher concentrations can be toxic to cells. Prepare a more concentrated stock solution if necessary to minimize the volume added.
The DSL concentration exceeds its solubility in the final medium.	Although DSL has good aqueous solubility, high concentrations in complex biological media could lead to precipitation. Try lowering the final concentration of DSL.
Inconsistent or unexpected experimental results.	Degradation of DSL in aqueous solution.	Prepare fresh aqueous dilutions of DSL for each experiment from a frozen stock in an organic solvent. Avoid storing aqueous solutions for more than a day.
The chosen DSL concentration is not optimal for the specific cell line or experimental endpoint.	Perform a dose-response experiment to determine the optimal working concentration for your specific cell line and experimental conditions.
No observable effect of DSL.	The concentration of DSL is too low.	The IC50 for β-glucuronidase inhibition is around 45-48.4 µM. For other applications like antioxidant effects, a higher concentration might be needed. Refer to published studies for guidance or perform a dose-response experiment.
The experimental endpoint is not sensitive to the effects of DSL.	Re-evaluate your experimental design. Consider measuring β-glucuronidase activity directly or using a more sensitive marker for the biological process you are studying.
Cell toxicity or morphological changes.	The concentration of DSL is too high.	High concentrations of any compound can be toxic to cells. Perform a cytotoxicity assay (e.g., MTT or LDH assay) to determine the non-toxic concentration range for your specific cell line.
Contamination of the DSL stock solution.	Ensure that your stock solution is sterile. Filter-sterilize the stock solution if necessary, being mindful of potential binding to the filter membrane.

Data Presentation

Table 1: Physicochemical and In Vitro Data for D-Saccharic Acid 1,4-Lactone Hydrate

Parameter	Value	Source
Molecular Weight	210.14 g/mol
Form	Crystalline solid
Solubility in DMSO/Ethanol/DMF	~20 mg/mL
Solubility in PBS (pH 7.2)	~10 mg/mL
Solubility in Water	~50 mg/mL
Storage of Solid Form	-20°C for ≥ 4 years
Storage of Aqueous Solution	Not recommended for > 1 day
β-glucuronidase IC50	45 - 48.4 µM

Table 2: Exemplary In Vitro Concentrations of D-Saccharic Acid 1,4-Lactone Hydrate

Cell Line/System	Concentration	Incubation Time	Observed Effect	Source
Murine Hepatocytes	1.5 mg/mL	2 hours	Protection against tert-Butyl hydroperoxide-induced cytotoxicity and apoptosis.

Experimental Protocols

Protocol 1: Preparation of D-Saccharic Acid 1,4-Lactone Hydrate Stock Solution

• Materials:

  • D-Saccharic acid 1,4-lactone hydrate (solid)

  • Anhydrous DMSO (or ethanol/DMF)

  • Sterile, inert gas (e.g., argon or nitrogen)

  • Sterile microcentrifuge tubes or vials

• Procedure:

  • Weigh the desired amount of DSL powder in a sterile microcentrifuge tube under aseptic conditions.

  • Purge the tube with an inert gas to displace air.

  • Add the appropriate volume of anhydrous DMSO to achieve the desired stock concentration (e.g., 20 mg/mL).

  • Vortex thoroughly until the DSL is completely dissolved.

  • Aliquot the stock solution into sterile, single-use tubes to avoid repeated freeze-thaw cycles.

  • Store the aliquots at -20°C or -80°C.

Protocol 2: Determination of Optimal Working Concentration using a Cell Viability Assay (e.g., MTT Assay)

• Materials:

  • Your cell line of interest

  • Complete cell culture medium

  • 96-well cell culture plates

  • DSL stock solution (from Protocol 1)

  • MTT reagent (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide)

  • Solubilization buffer (e.g., DMSO or a solution of SDS in HCl)

  • Plate reader

• Procedure:

  • Seed your cells in a 96-well plate at a predetermined optimal density and allow them to adhere overnight.

  • Prepare a serial dilution of DSL in complete culture medium from your stock solution. Ensure the final concentration of the vehicle (e.g., DMSO) is consistent across all wells and does not exceed a non-toxic level (typically <0.5%).

  • Remove the old medium from the cells and replace it with the medium containing the various concentrations of DSL. Include a vehicle-only control and a positive control for cell death if applicable.

  • Incubate the plate for the desired experimental duration (e.g., 24, 48, or 72 hours).

  • Add MTT reagent to each well and incubate for 2-4 hours, allowing viable cells to form formazan (B1609692) crystals.

  • Solubilize the formazan crystals by adding the solubilization buffer.

  • Measure the absorbance at the appropriate wavelength (e.g., 570 nm) using a plate reader.

  • Calculate the percentage of cell viability for each concentration relative to the vehicle control and plot a dose-response curve to determine the optimal non-toxic working concentration range.

Visualizations

D-Saccharic acid 1,4-lactone hydrate degradation products and their effects

This technical support center provides researchers, scientists, and drug development professionals with troubleshooting guides and frequently asked questions (FAQs) regarding the use of D-Saccharic acid 1,4-lactone hydrate (B1144303) in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is D-Saccharic acid 1,4-lactone hydrate and what is its primary mechanism of action?

D-Saccharic acid 1,4-lactone hydrate (DSAL) is a potent inhibitor of the enzyme β-glucuronidase.[1][2][3] Its primary mechanism of action is to prevent the hydrolysis of glucuronides, which are compounds conjugated with glucuronic acid to increase their water solubility and facilitate their excretion from the body. By inhibiting β-glucuronidase, DSAL can prevent the release of potentially toxic or biologically active substances that have been detoxified through glucuronidation.

Q2: What are the main degradation products of D-Saccharic acid 1,4-lactone hydrate in aqueous solutions?

In aqueous solutions, D-Saccharic acid 1,4-lactone hydrate undergoes hydrolysis to form D-glucaric acid. This reaction is reversible and exists in a pH-dependent equilibrium. Other lactone forms, such as D-glucaro-6,3-lactone, can also be present in the equilibrium mixture.

Q3: How stable is D-Saccharic acid 1,4-lactone hydrate in different storage conditions?

As a solid, D-Saccharic acid 1,4-lactone hydrate is stable for years when stored at -20°C. However, aqueous solutions are prone to hydrolysis and are not recommended for storage for more than one day. The rate of degradation is influenced by pH and temperature.

Q4: Do the degradation products of D-Saccharic acid 1,4-lactone hydrate have biological activity?

Yes, the primary degradation product, D-glucaric acid, is biologically active. It possesses antioxidant and detoxifying properties. While D-Saccharic acid 1,4-lactone is the more potent inhibitor of β-glucuronidase, D-glucaric acid and its salts can also modulate the enzyme's activity.

Troubleshooting Guide

Issue	Potential Cause(s)	Recommended Solution(s)
Inconsistent or lower-than-expected β-glucuronidase inhibition.	Degradation of D-Saccharic acid 1,4-lactone hydrate: The active lactone form is hydrolyzing to the less potent D-glucaric acid in your aqueous stock solution or assay buffer.	1. Prepare fresh solutions: Always prepare D-Saccharic acid 1,4-lactone hydrate solutions fresh on the day of the experiment. 2. Control pH: Maintain the pH of your stock solution and assay buffer within the optimal range for lactone stability (acidic to neutral pH). Avoid alkaline conditions which accelerate hydrolysis. 3. Monitor degradation: If you suspect degradation is affecting your results, you can use analytical methods like HPLC or NMR to assess the integrity of your DSAL solution (see Experimental Protocols section).
Variability in results between experiments.	Inconsistent solution preparation: Minor variations in pH, temperature, or storage time of D-Saccharic acid 1,4-lactone hydrate solutions can lead to different concentrations of the active inhibitor. Matrix effects: Components in your sample (e.g., cell lysates, plasma) may interfere with the assay.	1. Standardize solution preparation: Follow a strict, documented protocol for preparing your D-Saccharic acid 1,4-lactone hydrate solutions. 2. Use a positive control: Include a standard sample with a known concentration of a β-glucuronidase substrate and inhibitor in each assay to monitor for consistency. 3. Sample cleanup: Consider appropriate sample preparation steps to remove potential interfering substances.
Precipitation of D-Saccharic acid 1,4-lactone hydrate in the assay.	Exceeding solubility limits: The concentration of D-Saccharic acid 1,4-lactone hydrate in your final assay volume may be too high.	1. Check solubility: Refer to the solubility data for the solvent you are using. 2. Prepare a more dilute stock solution: If necessary, prepare a lower concentration stock solution to ensure it remains fully dissolved in the final assay mixture.

Data Presentation

Table 1: Comparison of β-Glucuronidase Inhibitory Activity

Compound	IC50 (µM)	Notes
D-Saccharic acid 1,4-lactone	45 - 48.4	Potent inhibitor of human β-glucuronidase.[1][2][3]
D-Glucaric acid	Data not available	Known to modulate β-glucuronidase activity, but is considered less potent than the 1,4-lactone form. Also possesses antioxidant and detoxifying properties.[4]

Experimental Protocols

Protocol 1: Stability Assessment of D-Saccharic Acid 1,4-Lactone Hydrate using HPLC

This protocol outlines a method to monitor the degradation of D-Saccharic acid 1,4-lactone hydrate to D-glucaric acid in an aqueous solution over time.

1. Materials:

• D-Saccharic acid 1,4-lactone hydrate

• D-Glucaric acid (as a reference standard)

• HPLC-grade water

• HPLC-grade acetonitrile

• Formic acid

• HPLC system with a UV detector

• C18 reverse-phase HPLC column (e.g., 4.6 x 150 mm, 5 µm)

2. Procedure:

• Preparation of Standards:

  • Prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate (e.g., 1 mg/mL) in HPLC-grade water.

  • Prepare a stock solution of D-Glucaric acid (e.g., 1 mg/mL) in HPLC-grade water.

  • Prepare a series of dilutions from the stock solutions to create a calibration curve.

• Sample Preparation:

  • Prepare a solution of D-Saccharic acid 1,4-lactone hydrate in the aqueous buffer of interest (e.g., phosphate-buffered saline, pH 7.4) at the desired concentration.

  • Immediately inject a sample (t=0) into the HPLC system.

  • Incubate the remaining solution at the desired temperature (e.g., room temperature or 37°C).

  • At specified time points (e.g., 1, 2, 4, 8, 24 hours), take an aliquot of the sample and inject it into the HPLC system.

• HPLC Conditions:

  • Mobile Phase A: 0.1% Formic acid in water

  • Mobile Phase B: Acetonitrile

  • Gradient: 0-10 min, 5-30% B; 10-15 min, 30-95% B; 15-20 min, 95% B; 20-21 min, 95-5% B; 21-25 min, 5% B.

  • Flow Rate: 1.0 mL/min

  • Column Temperature: 30°C

  • Detection Wavelength: 210 nm

• Data Analysis:

  • Identify the peaks for D-Saccharic acid 1,4-lactone and D-glucaric acid based on the retention times of the standards.

  • Quantify the amount of each compound at each time point using the calibration curves.

  • Plot the concentration of D-Saccharic acid 1,4-lactone versus time to determine the degradation rate.

Protocol 2: Monitoring D-Saccharic Acid 1,4-Lactone Hydrate Degradation by ¹H NMR Spectroscopy

This protocol describes how to use Nuclear Magnetic Resonance (NMR) spectroscopy to observe the conversion of D-Saccharic acid 1,4-lactone to D-glucaric acid.

1. Materials:

• D-Saccharic acid 1,4-lactone hydrate

• Deuterium oxide (D₂O)

• NMR spectrometer

• NMR tubes

2. Procedure:

• Sample Preparation:

  • Dissolve a known amount of D-Saccharic acid 1,4-lactone hydrate in D₂O directly in an NMR tube to a final concentration of approximately 5-10 mg/mL.

• NMR Acquisition:

  • Acquire a ¹H NMR spectrum immediately after dissolution (t=0).

  • Acquire subsequent ¹H NMR spectra at various time intervals (e.g., 30 min, 1 hr, 2 hr, 4 hr, 24 hr) while keeping the sample at a constant temperature.

• Data Analysis:

  • Identify the characteristic proton signals for D-Saccharic acid 1,4-lactone and D-glucaric acid. The anomeric proton of the lactone will have a distinct chemical shift.

  • Integrate the signals corresponding to both the lactone and the open-chain acid at each time point.

  • The change in the relative integrals of these signals over time will indicate the rate of hydrolysis.

Visualizations

Caption: Degradation pathway of D-Saccharic acid 1,4-lactone hydrate.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]

proper storage conditions to prevent D-Saccharic acid 1,4-lactone hydrate degradation

This technical support center provides guidance on the proper storage and handling of D-Saccharic acid 1,4-lactone hydrate (B1144303) to prevent its degradation and ensure experimental success.

Frequently Asked Questions (FAQs)

Q1: What is the optimal storage temperature for D-Saccharic acid 1,4-lactone hydrate?

A1: For long-term storage, it is recommended to store D-Saccharic acid 1,4-lactone hydrate at -20°C.[1][2] Some suppliers also recommend storage at 2-8°C for shorter periods.[3] Always refer to the Certificate of Analysis (COA) provided with your specific lot for the most accurate storage temperature information.

Q2: How should I handle the compound upon receiving it?

A2: D-Saccharic acid 1,4-lactone hydrate is shipped at room temperature for continental US deliveries, though this may vary for other locations.[2] Upon receipt, it is crucial to transfer the product to the recommended storage conditions as soon as possible.

Q3: What are the recommended general storage conditions for this compound?

A3: D-Saccharic acid 1,4-lactone hydrate should be stored in a tightly-closed container in a cool, dry, and well-ventilated area.[3][4] It is important to keep it away from incompatible substances and sources of ignition.[3] Minimizing dust generation during handling is also a key precaution.[3]

Q4: Can I store D-Saccharic acid 1,4-lactone hydrate in an aqueous solution?

A4: It is not recommended to store aqueous solutions of D-Saccharic acid 1,4-lactone hydrate for more than one day.[1] For experiments, fresh solutions should be prepared.

Q5: What is the appearance of D-Saccharic acid 1,4-lactone hydrate?

A5: It is a white to off-white powder or crystalline solid.[3]

Q6: In which solvents is D-Saccharic acid 1,4-lactone hydrate soluble?

A6: D-Saccharic acid 1,4-lactone hydrate is soluble in organic solvents such as ethanol, DMSO, and dimethyl formamide (B127407) (approximately 20 mg/ml).[1][2] It is also soluble in PBS (pH 7.2) at approximately 10 mg/ml.[1][2]

Troubleshooting Guide

Issue: I have observed a change in the physical appearance of the powder (e.g., color change, clumping).

• Possible Cause: This could indicate degradation due to improper storage conditions, such as exposure to moisture or high temperatures.

• Recommended Action:

  • Review your storage conditions against the recommended guidelines in the table below.

  • If the material has been stored improperly, it is best to use a fresh, unopened vial for your experiments to ensure data integrity.

  • If you suspect moisture absorption, you can perform a Loss on Drying or Karl Fischer titration to determine the water content, if you have the appropriate equipment.

Issue: I am seeing inconsistent or unexpected results in my experiments.

• Possible Cause: If you have ruled out other experimental variables, the degradation of D-Saccharic acid 1,4-lactone hydrate could be a factor, leading to reduced purity and activity.

• Recommended Action:

  • Prepare a fresh stock solution from a new, properly stored vial of the compound and repeat the experiment.

  • If possible, assess the purity of your current material using High-Performance Liquid Chromatography (HPLC). Compare the chromatogram to the one provided on the Certificate of Analysis.

Data Presentation

Table 1: Summary of Recommended Storage Conditions for D-Saccharic Acid 1,4-Lactone Hydrate

Parameter	Recommended Condition	Suboptimal/Potentially Degrading Condition
Temperature	-20°C for long-term storage.[1][2] 2-8°C for short-term storage.[3]	Room temperature for extended periods, temperature fluctuations.
Humidity	Store in a dry environment.	High humidity environments.
Light	Store protected from light (standard practice for chemicals).	Direct or prolonged exposure to light.
Container	Tightly-closed container.[3][4][5]	Open or loosely sealed containers.
Atmosphere	Store in a well-ventilated area.[3][4]	Poorly ventilated areas.
Aqueous Solution	Prepare fresh; do not store for more than one day.[1]	Storing aqueous solutions for extended periods.

Experimental Protocols

Protocol 1: Purity Assessment by High-Performance Liquid Chromatography (HPLC)

This protocol provides a general method for assessing the purity of D-Saccharic acid 1,4-lactone hydrate. Instrument conditions may need to be optimized for your specific system.

• Sample Preparation:

  • Accurately weigh approximately 10 mg of D-Saccharic acid 1,4-lactone hydrate.

  • Dissolve in a suitable solvent (e.g., water or a mixture of water and a polar organic solvent like methanol) to a final concentration of 1 mg/mL.

  • Filter the solution through a 0.45 µm syringe filter before injection.

• HPLC Conditions (Example):

  • Column: C18 reverse-phase column (e.g., 4.6 x 250 mm, 5 µm).

  • Mobile Phase: Isocratic elution with a filtered and degassed solution of 0.1% phosphoric acid in water.

  • Flow Rate: 1.0 mL/min.

  • Injection Volume: 10 µL.

  • Detection: UV at 210 nm.

  • Column Temperature: 30°C.

• Analysis:

  • Run a blank (solvent) injection first, followed by the sample injection.

  • The purity is calculated based on the area of the main peak relative to the total area of all peaks in the chromatogram.

Protocol 2: Determination of Water Content by Karl Fischer Titration

This protocol is for determining the water content, which is crucial as this is a hydrate and excess moisture can be an indicator of improper storage.

• Instrument Setup:

  • Use a calibrated Karl Fischer titrator (coulometric or volumetric).

  • Ensure the titration vessel is conditioned and the reagent is standardized according to the manufacturer's instructions.

• Sample Analysis:

  • Accurately weigh an appropriate amount of D-Saccharic acid 1,4-lactone hydrate and introduce it into the titration vessel.

  • Start the titration and record the amount of water detected.

• Calculation:

  • The water content is expressed as a percentage of the total weight of the sample.

Mandatory Visualization

Caption: Logical workflow of storage conditions affecting product stability.

Caption: Troubleshooting workflow for suspected product degradation.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. caymanchem.com [caymanchem.com]
• 3. sds.metasci.ca [sds.metasci.ca]
• 4. biosynth.com [biosynth.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]

selecting the right solvent for D-Saccharic acid 1,4-lactone hydrate

This technical support center provides researchers, scientists, and drug development professionals with guidance on selecting the appropriate solvent for D-Saccharic acid 1,4-lactone hydrate (B1144303). Below you will find frequently asked questions, troubleshooting guides, and experimental protocols to facilitate your research.

Frequently Asked Questions (FAQs)

Q1: What are the recommended solvents for dissolving D-Saccharic acid 1,4-lactone hydrate?

A1: D-Saccharic acid 1,4-lactone hydrate is soluble in several organic solvents and aqueous buffers. For preparing stock solutions, organic solvents such as Dimethyl Sulfoxide (DMSO), Dimethylformamide (DMF), and ethanol (B145695) are recommended.[1][2] It is also soluble in water and Phosphate-Buffered Saline (PBS).[1][3][4]

Q2: What is the solubility of D-Saccharic acid 1,4-lactone hydrate in these solvents?

A2: The approximate solubility in common solvents is summarized in the table below. Please note that solubility can be affected by factors such as temperature and the purity of the solvent.

Solvent	Solubility (approx.)
DMSO	20 mg/mL[1][2], 42 mg/mL[4], 100 mg/mL (with ultrasonic)[3]
DMF	20 mg/mL[1][2]
Ethanol	20 mg/mL[1][2], 42 mg/mL[4]
Water	≥ 100 mg/mL[3], 42 mg/mL[4]
PBS (pH 7.2)	10 mg/mL[1][2]

Q3: How should I prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate?

A3: To prepare a stock solution, dissolve the crystalline solid in an appropriate organic solvent like DMSO, DMF, or ethanol.[1] It is recommended to purge the solvent with an inert gas before use.[1] For aqueous solutions, you can directly dissolve the compound in your buffer of choice, such as PBS.[1]

Q4: Are there any special considerations when using DMSO?

A4: Yes, DMSO is hygroscopic, meaning it readily absorbs moisture from the air. This can impact the solubility of the product. It is highly recommended to use newly opened or fresh DMSO for preparing your solutions.[3][4]

Q5: For how long can I store solutions of D-Saccharic acid 1,4-lactone hydrate?

A5: Aqueous solutions are not recommended to be stored for more than one day.[1] For stock solutions in organic solvents, it is best to aliquot and store them at -20°C for up to one month or -80°C for up to six months to avoid repeated freeze-thaw cycles.[3] Always seal the storage container tightly and protect it from moisture.[3]

Troubleshooting Guide

Issue 1: The compound is not dissolving completely.

• Possible Cause: The concentration may be too high for the chosen solvent.

  • Solution: Refer to the solubility table above and ensure you are not exceeding the solubility limit. If necessary, dilute the solution.

• Possible Cause: The solvent quality may be poor (e.g., old or wet DMSO).

  • Solution: Use fresh, high-purity solvents. For DMSO, it is critical to use a newly opened bottle.[3][4]

• Possible Cause: The compound may require assistance to dissolve.

  • Solution: Gentle warming or sonication can aid in dissolution, especially for higher concentrations.[3]

Issue 2: Precipitation is observed after preparing the solution.

• Possible Cause: The solution may be supersaturated.

  • Solution: Try gently warming the solution to redissolve the precipitate. If it persists, the concentration is likely too high.

• Possible Cause: The compound may be less soluble at lower temperatures.

  • Solution: If the solution was refrigerated or frozen, allow it to come to room temperature and vortex to ensure homogeneity before use.

Issue 3: Inconsistent experimental results.

• Possible Cause: Degradation of the compound in solution.

  • Solution: Prepare fresh solutions for each experiment, especially for aqueous solutions which should not be stored for more than a day.[1] For stock solutions, ensure proper storage conditions (-20°C or -80°C) and avoid multiple freeze-thaw cycles.[3]

• Possible Cause: Residual organic solvent affecting biological experiments.

  • Solution: When diluting a stock solution into an aqueous buffer for biological assays, ensure the final concentration of the organic solvent is insignificant, as it may have physiological effects.[1]

Experimental Protocols

Protocol 1: Preparation of a 10 mM Stock Solution in DMSO

• Weigh out the required amount of D-Saccharic acid 1,4-lactone hydrate (Molecular Weight: 210.14 g/mol ). For 1 mL of a 10 mM solution, you will need 2.1014 mg.

• Add the appropriate volume of fresh, high-purity DMSO.

• Vortex the solution until the compound is completely dissolved. Gentle warming or sonication can be used to assist dissolution if needed.

• Aliquot the stock solution into smaller volumes to avoid repeated freeze-thaw cycles.

• Store the aliquots at -20°C or -80°C.

Protocol 2: Preparation of a Working Solution for In Vitro Assays

• Thaw a frozen aliquot of the DMSO stock solution at room temperature.

• Further dilute the stock solution into your desired aqueous buffer (e.g., PBS, cell culture media) to the final working concentration.

• Ensure the final concentration of DMSO is low enough to not affect your experimental system (typically less than 0.1%).

• Use the freshly prepared working solution for your experiment. Do not store the diluted aqueous solution.[1]

Visual Guides

Caption: Workflow for using D-Saccharic acid 1,4-lactone hydrate.

Caption: Troubleshooting dissolution issues.

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. selleckchem.com [selleckchem.com]

Technical Support Center: D-Saccharic Acid 1,4-Lactone Hydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the impact of pH on the activity of D-Saccharic acid 1,4-lactone (DSL) hydrate (B1144303).

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action for D-Saccharic acid 1,4-lactone hydrate?

A1: D-Saccharic acid 1,4-lactone hydrate is a potent inhibitor of the enzyme β-glucuronidase.[1][2] This inhibitory activity is central to its therapeutic potential in areas such as cancer research and drug metabolism studies.

Q2: How does pH affect the stability of D-Saccharic acid 1,4-lactone hydrate in aqueous solutions?

A2: The stability of D-Saccharic acid 1,4-lactone hydrate is highly pH-dependent. The lactone ring is susceptible to hydrolysis, a process that is accelerated at neutral and alkaline pH. In aqueous solutions, an equilibrium exists between the active lactone form and the inactive open-ring form, D-glucaric acid. Acidic conditions favor the lactone form, thus enhancing its stability. Conversely, at physiological pH (around 7.4), the lactone undergoes significant hydrolysis. For instance, at pH 7, the concentration of the 1,4-lactone form has been observed to decrease to 80% of its initial concentration within 5.5 hours.

Q3: What is the optimal pH for the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate on β-glucuronidase?

A3: The optimal pH for the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate is in the acidic range. This is because the lactone form, which is the active inhibitor, is more stable at lower pH. Enzymatic assays for β-glucuronidase inhibition by DSL are often performed at acidic pH, such as pH 3.8, to ensure the stability of the inhibitor throughout the experiment.

Q4: Can I dissolve D-Saccharic acid 1,4-lactone hydrate in a neutral buffer for my experiments?

A4: While D-Saccharic acid 1,4-lactone hydrate is soluble in buffers like PBS (pH 7.2), it is not recommended for long-term storage in neutral or alkaline solutions due to rapid hydrolysis. If a neutral pH is required for your experimental system, it is crucial to prepare the solution immediately before use and to be aware of the potential for decreased activity over time.

Troubleshooting Guide

Issue	Potential Cause	Recommended Solution
Inconsistent or lower-than-expected β-glucuronidase inhibition.	Hydrolysis of DSL: The lactone ring may have hydrolyzed to the inactive D-glucaric acid due to inappropriate pH or prolonged storage in a neutral or alkaline buffer.	Prepare fresh solutions of DSL in an acidic buffer (e.g., pH 3.8-5.0) immediately before each experiment. If the experimental conditions require a neutral pH, minimize the incubation time of DSL in the neutral buffer.
Precipitate formation when dissolving DSL in aqueous buffer.	Solubility issues: The concentration of DSL may exceed its solubility limit in the chosen buffer.	Ensure the concentration does not exceed the solubility limit (approx. 10 mg/mL in PBS at pH 7.2). Gentle warming and sonication can aid dissolution, but be mindful of the potential for accelerated hydrolysis at higher temperatures.
Gradual loss of inhibitory activity during a prolonged experiment.	Time-dependent hydrolysis: Even at slightly acidic or neutral pH, DSL will hydrolyze over time, leading to a decrease in the concentration of the active inhibitor.	For long-term experiments, consider a low-pH experimental setup if possible. If not feasible, account for the time-dependent loss of activity in your data analysis or consider periodic replenishment of the inhibitor.
Variability in results between different batches of DSL solutions.	Inconsistent pH of stock solutions: The pH of the initial stock solution can affect the rate of hydrolysis and, consequently, the concentration of the active lactone form.	Standardize the preparation of your DSL stock solutions, ensuring a consistent and appropriate pH. It is advisable to measure and adjust the pH of the final solution.

Quantitative Data

pH	Half-life of Lactone Form (minutes)	Percentage of Lactone at Equilibrium (%)
7.1	~32	~23
7.3	~29	~21
7.6	Significantly shorter than at pH 7.3	~15

This data is representative of a typical lactone-containing compound and is intended for illustrative purposes only.

Experimental Protocols

Protocol 1: Determination of D-Saccharic Acid 1,4-Lactone Hydrate Stability at Various pH Values

This protocol outlines a general method to determine the stability of DSL at different pH values using High-Performance Liquid Chromatography (HPLC).

Materials:

• D-Saccharic acid 1,4-lactone hydrate

• HPLC-grade water, acetonitrile, and methanol (B129727)

• Phosphate buffers (pH 3.0, 5.0, 7.4) and a borate (B1201080) buffer (pH 9.0)

• HPLC system with a UV detector

• C18 HPLC column (e.g., 4.6 x 150 mm, 5 µm)

• pH meter

• Analytical balance

Procedure:

• Preparation of Buffer Solutions: Prepare a series of buffers at the desired pH values (e.g., 3.0, 5.0, 7.4, and 9.0).

• Preparation of DSL Stock Solution: Accurately weigh and dissolve D-Saccharic acid 1,4-lactone hydrate in a suitable solvent (e.g., methanol or a slightly acidic buffer) to prepare a concentrated stock solution (e.g., 1 mg/mL).

• Incubation:

  • For each pH value, dilute the DSL stock solution with the corresponding buffer to a final concentration of 100 µg/mL in separate vials.

  • Incubate the vials at a constant temperature (e.g., 25°C or 37°C).

• Sampling: At various time points (e.g., 0, 1, 2, 4, 8, 12, and 24 hours), withdraw an aliquot from each vial.

• HPLC Analysis:

  • Analyze the samples immediately by HPLC.

  • Mobile Phase: A gradient of mobile phase A (e.g., 0.1% formic acid in water) and mobile phase B (e.g., acetonitrile).

  • Flow Rate: 1.0 mL/min.

  • Detection Wavelength: 210 nm.

  • Injection Volume: 10 µL.

• Data Analysis:

  • Quantify the peak area of the D-Saccharic acid 1,4-lactone peak at each time point.

  • Plot the natural logarithm of the peak area versus time for each pH.

  • The slope of the line will be the negative of the first-order degradation rate constant (k).

  • Calculate the half-life (t½) for each pH using the formula: t½ = 0.693 / k.

Protocol 2: β-Glucuronidase Inhibition Assay

This protocol describes a colorimetric assay to measure the inhibition of β-glucuronidase by D-Saccharic acid 1,4-lactone hydrate.

Materials:

• β-Glucuronidase enzyme

• Phenolphthalein (B1677637) β-D-glucuronide (substrate)

• D-Saccharic acid 1,4-lactone hydrate (inhibitor)

• Acetate (B1210297) buffer (0.1 M, pH 3.8)

• Glycine (B1666218) buffer (0.2 M, pH 10.4)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a solution of β-glucuronidase in acetate buffer.

  • Prepare a stock solution of phenolphthalein β-D-glucuronide in water.

  • Prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate in acetate buffer. Prepare serial dilutions to test a range of inhibitor concentrations.

• Assay Setup:

  • In a 96-well plate, add the following to each well:

    • Acetate buffer (to make up the final volume)

    • DSL solution at various concentrations (for inhibitor wells) or acetate buffer (for control wells)

    • β-Glucuronidase solution

  • Pre-incubate the plate at 37°C for 10 minutes.

• Initiation of Reaction:

  • Add the phenolphthalein β-D-glucuronide solution to all wells to start the reaction.

  • Incubate the plate at 37°C for a defined period (e.g., 30-60 minutes).

• Termination of Reaction:

  • Stop the reaction by adding glycine buffer (pH 10.4) to each well. The alkaline pH will stop the enzyme activity and allow the phenolphthalein product to develop its characteristic pink color.

• Measurement:

  • Measure the absorbance of each well at 550 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of DSL using the formula: % Inhibition = [1 - (Absorbance of inhibitor well / Absorbance of control well)] x 100

  • Plot the percentage of inhibition versus the logarithm of the inhibitor concentration to determine the IC50 value.

Visualizations

Caption: Workflow for Determining the pH Stability of D-Saccharic Acid 1,4-Lactone Hydrate.

Caption: Troubleshooting Logic for D-Saccharic Acid 1,4-Lactone Hydrate Activity Issues.

References

• 1. Production and effect of aldonic acids during enzymatic hydrolysis of lignocellulose at high dry matter content - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Kinetics of lactone hydrolysis in antitumor drugs of camptothecin series as studied by fluorescence spectroscopy - PubMed [pubmed.ncbi.nlm.nih.gov]

minimizing off-target effects of D-Saccharic acid 1,4-lactone hydrate

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSL). Our resources are designed to help you minimize potential off-target effects and ensure the accuracy and reproducibility of your experimental results.

Frequently Asked Questions (FAQs)

Q1: What is the primary mechanism of action of D-Saccharic acid 1,4-lactone hydrate (DSL)?

A1: D-Saccharic acid 1,4-lactone hydrate is a potent inhibitor of the enzyme β-glucuronidase.[1][2][3] This enzyme is responsible for cleaving glucuronic acid from various substrates.[4] By inhibiting β-glucuronidase, DSL prevents the hydrolysis of glucuronidated compounds.

Q2: What are the known and potential off-target effects of DSL?

A2: While DSL is primarily a β-glucuronidase inhibitor, it has other reported biological activities that can be considered off-target effects depending on the research context. These include:

• Antioxidant and Detoxifying Properties: DSL has been shown to possess antioxidant and detoxifying capabilities, which may be beneficial in some contexts but could be confounding in studies focused solely on β-glucuronidase inhibition.[1][2][5][6]

• Inhibition of other proteins: There is evidence to suggest that DSL may inhibit Klotho deglycosylation of excitatory amino acid transporters (EAATs) and peptide transporters (PEPTs).[7][8] It has also been used in inhibition assays for UDP-glucuronosyltransferase 1 (UGT1A1).[8]

• Alteration of Gut Microbiome: As β-glucuronidase is produced by gut microflora, its inhibition by DSL can alter the composition and metabolic activity of the gut microbiome.[9] This can have downstream effects on host physiology.

• Effects on Drug Metabolism: By inhibiting β-glucuronidase, DSL can interfere with the enterohepatic recirculation of drugs that are glucuronidated, potentially altering their pharmacokinetics and efficacy.[10][11]

Q3: How can I minimize the impact of DSL's antioxidant effects in my experiments?

A3: To distinguish the effects of β-glucuronidase inhibition from DSL's antioxidant activity, consider the following:

• Include appropriate controls: Use a structurally related compound with antioxidant properties but no β-glucuronidase inhibitory activity as a negative control.

• Dose-response studies: Perform a dose-response curve for both β-glucuronidase inhibition and antioxidant effects to identify a concentration at which DSL inhibits the enzyme with minimal antioxidant activity.

• Measure oxidative stress markers: Directly measure markers of oxidative stress in your experimental system to quantify the antioxidant contribution of DSL.

Q4: What is the recommended concentration range for using DSL?

A4: The optimal concentration of DSL will vary depending on the experimental system. The reported IC50 value for β-glucuronidase inhibition is approximately 45-48.4 μM.[3][12] It is recommended to perform a dose-response experiment to determine the lowest effective concentration that achieves the desired level of β-glucuronidase inhibition in your specific model.

Troubleshooting Guide

Issue	Possible Cause	Troubleshooting Steps
Inconsistent β-glucuronidase inhibition	- DSL degradation- Incorrect concentration- Assay conditions	- Prepare fresh DSL solutions for each experiment.- Verify the concentration of your DSL stock solution.- Ensure the pH and temperature of your assay are optimal for both the enzyme and the inhibitor.
Unexpected cell toxicity	- Off-target effects- High DSL concentration- Solvent toxicity	- Perform cytotoxicity assays (MTT, LDH) to determine the cytotoxic threshold of DSL in your cell line.[13][14][15][16][17][18]- Lower the concentration of DSL to the minimal effective dose.- Include a vehicle control to assess the toxicity of the solvent used to dissolve DSL.
Observed phenotype does not align with known function of β-glucuronidase	- Off-target effects of DSL- Indirect effects of β-glucuronidase inhibition	- Investigate potential off-target interactions (e.g., with EAATs, PEPTs, or UGT1A1).[7][8]- Consider the downstream consequences of altered glucuronidation on other cellular pathways.- Use a secondary, structurally different β-glucuronidase inhibitor to see if the phenotype is reproducible.

Data Presentation

Table 1: Inhibitory Potency of D-Saccharic Acid 1,4-Lactone Hydrate

Target Enzyme	IC50 Value (μM)	Reference
β-glucuronidase	45 - 48.4	[3][12]

Table 2: Solubility of D-Saccharic Acid 1,4-Lactone Hydrate

Solvent	Solubility	Reference
Water	≥ 100 mg/mL	[1]
DMSO	~20-42 mg/mL	[3][19]
Ethanol	~20 mg/mL	[19]
DMF	~20 mg/mL	[19]

Experimental Protocols

β-Glucuronidase Activity Assay (Fluorometric)

This protocol is adapted from commercially available kits.

Materials:

• 96-well black microplate

• β-Glucuronidase substrate (e.g., 4-Methylumbelliferyl β-D-glucuronide)

• Assay Buffer (e.g., sodium acetate (B1210297) buffer, pH 4.5-5.0)

• Stop Solution (e.g., glycine-carbonate buffer, pH 10.4)

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Sample containing β-glucuronidase (cell lysate, tissue homogenate, etc.)

• Fluorometric plate reader (Ex/Em = 360/445 nm)

Procedure:

• Prepare a standard curve using a fluorescent standard (e.g., 4-Methylumbelliferone).

• In the 96-well plate, add your sample and various concentrations of DSL. Include a positive control (sample without DSL) and a negative control (no enzyme).

• Pre-incubate the plate at 37°C for 10-15 minutes.

• Initiate the reaction by adding the β-glucuronidase substrate to all wells.

• Incubate the plate at 37°C for 30-60 minutes, protected from light.

• Stop the reaction by adding the Stop Solution.

• Read the fluorescence on the plate reader.

• Calculate the percent inhibition for each DSL concentration.

MTT Cytotoxicity Assay

This protocol is a standard method for assessing cell viability.

Materials:

• 96-well clear microplate

• Cells in culture

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution (5 mg/mL in PBS)

• Solubilization solution (e.g., DMSO or a solution of SDS in HCl)

• Spectrophotometric plate reader (570 nm)

Procedure:

• Seed cells in a 96-well plate and allow them to adhere overnight.

• Treat the cells with various concentrations of DSL for the desired exposure time (e.g., 24, 48, 72 hours). Include untreated cells as a control.

• After the treatment period, add 10 µL of MTT solution to each well and incubate for 2-4 hours at 37°C until formazan (B1609692) crystals are visible.

• Carefully remove the media and add 100 µL of solubilization solution to each well.

• Mix thoroughly to dissolve the formazan crystals.

• Read the absorbance at 570 nm.

• Calculate cell viability as a percentage of the untreated control.[13][20][21][22][23]

LDH Cytotoxicity Assay

This assay measures the release of lactate (B86563) dehydrogenase (LDH) from damaged cells.

Materials:

• 96-well clear microplate

• Cells in culture

• D-Saccharic acid 1,4-lactone hydrate (DSL)

• Commercially available LDH cytotoxicity assay kit

• Spectrophotometric plate reader (as per kit instructions, usually ~490 nm)

Procedure:

• Seed cells in a 96-well plate and allow them to adhere.

• Treat cells with various concentrations of DSL. Include controls for spontaneous LDH release (untreated cells) and maximum LDH release (cells treated with a lysis buffer provided in the kit).

• After the incubation period, centrifuge the plate to pellet any floating cells.

• Carefully transfer a portion of the supernatant to a new 96-well plate.

• Add the LDH reaction mixture from the kit to each well.

• Incubate at room temperature for the time specified in the kit protocol, protected from light.

• Add the stop solution if required by the kit.

• Read the absorbance.

• Calculate percent cytotoxicity according to the kit's instructions.[15][16][17][18]

Visualizations

References

• 1. D-Saccharic acid 1,4-lactone hydrate | 61278-30-6 | MOLNOVA [molnova.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. selleckchem.com [selleckchem.com]
• 4. scbt.com [scbt.com]
• 5. biocat.com [biocat.com]
• 6. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 7. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]
• 8. Cas 61278-30-6,D-SACCHARIC ACID 1 4-LACTONE | lookchem [lookchem.com]
• 9. Alteration of gut bacteria and metabolomes after glucaro-1,4-lactone treatment contributes to the prevention of hypercholesterolemia - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. Molecular Insights into Microbial β-Glucuronidase Inhibition to Abrogate CPT-11 Toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. caymanchem.com [caymanchem.com]
• 13. MTT Assay Protocol for Cell Viability and Proliferation [merckmillipore.com]
• 14. LDH-Glo™ Cytotoxicity Assay Technical Manual [promega.ca]
• 15. LDH cytotoxicity assay [protocols.io]
• 16. LDH assay kit guide: Principles and applications | Abcam [abcam.com]
• 17. scientificlabs.co.uk [scientificlabs.co.uk]
• 18. static.igem.org [static.igem.org]
• 19. cdn.caymanchem.com [cdn.caymanchem.com]
• 20. Cytotoxicity MTT Assay Protocols and Methods | Springer Nature Experiments [experiments.springernature.com]
• 21. MTT assay protocol | Abcam [abcam.com]
• 22. broadpharm.com [broadpharm.com]
• 23. Cell Viability Assays - Assay Guidance Manual - NCBI Bookshelf [ncbi.nlm.nih.gov]

D-Saccharic acid 1,4-lactone hydrate purity and its effect on experiments

This technical support center provides researchers, scientists, and drug development professionals with comprehensive guidance on the use of D-Saccharic acid 1,4-lactone hydrate (B1144303). This document addresses common issues related to product purity and its impact on experimental outcomes, offering detailed troubleshooting guides, frequently asked questions (FAQs), and standardized experimental protocols.

Frequently Asked Questions (FAQs)

Q1: What is the typical purity of commercially available D-Saccharic acid 1,4-lactone hydrate?

A1: Commercially available D-Saccharic acid 1,4-lactone hydrate typically has a purity of ≥95% or ≥98% as determined by High-Performance Liquid Chromatography (HPLC).[1][2][3] It is crucial to refer to the Certificate of Analysis (CoA) provided by the supplier for the specific purity of your lot.

Q2: What are the common impurities found in D-Saccharic acid 1,4-lactone hydrate?

A2: The most common impurity is water, with some suppliers specifying a content of ≤10.0%.[2][4] Other potential impurities that may be tested for include dextrose and sucrose.[4] Degradation products may also be present if the compound is not stored correctly.

Q3: How should I store D-Saccharic acid 1,4-lactone hydrate?

A3: D-Saccharic acid 1,4-lactone hydrate should be stored at -20°C in a tightly sealed container to minimize degradation and moisture absorption.[1][5] Stock solutions in organic solvents like DMSO can be stored at -80°C for up to 6 months or at -20°C for one month.[1] Aqueous solutions are less stable and it is not recommended to store them for more than one day.[5]

Q4: What is the primary application of D-Saccharic acid 1,4-lactone hydrate?

A4: Its primary application is as a potent inhibitor of the enzyme β-glucuronidase.[6][7][8][9][10][11] The IC50 value for the human enzyme is approximately 45-48.4 μM.[6][7][8][9][10][11] It is often used as a standard for comparison in the development of new β-glucuronidase inhibitors and to prevent the cleavage of glucuronides in biological samples like plasma, serum, or urine.[6][9][11]

Q5: Beyond β-glucuronidase inhibition, what are other biological activities of this compound?

A5: D-Saccharic acid 1,4-lactone hydrate exhibits antioxidant, anticarcinogenic, and detoxifying properties.[1] It has been shown to protect cells from oxidative stress-induced apoptosis and has been investigated for its potential therapeutic effects in diabetes by protecting pancreatic β-cells and ameliorating renal injury.[1][2][7][12]

Purity and Experimental Outcomes: A Summary

The purity of D-Saccharic acid 1,4-lactone hydrate can significantly influence experimental results. The following table summarizes the potential impact of impurities on its primary application as a β-glucuronidase inhibitor.

Purity Specification	Potential Impurities	Impact on β-Glucuronidase Inhibition Assay	Recommendations
≥98% (HPLC)	Low levels of water, structurally related sugars (e.g., dextrose, sucrose), or degradation products.	Minimal impact on IC50 determination. Results are expected to be highly reproducible.	Ideal for sensitive assays, kinetic studies, and in vivo experiments. Always use a fresh solution.
≥95%	Higher levels of water and other impurities compared to ≥98% grade.	May lead to a slight overestimation of the required concentration for inhibition. Increased variability between experiments is possible.	Suitable for many standard applications. However, for high-precision work, consider using a higher purity grade.
<95% or unknown	Significant levels of unknown impurities.	Unreliable and non-reproducible IC50 values. Impurities may have their own biological activity, leading to confounding results.	Not recommended for quantitative biological assays.

Troubleshooting Guide

This guide addresses common problems encountered during experiments using D-Saccharic acid 1,4-lactone hydrate.

Issue	Possible Cause	Recommended Action
Inconsistent IC50 values for β-glucuronidase inhibition	Purity Variation: Different lots may have slightly different purity levels.	Always note the lot number and refer to the CoA. If possible, use the same lot for a series of related experiments.
Compound Degradation: Improper storage or repeated freeze-thaw cycles of stock solutions can lead to degradation. Aqueous solutions are particularly unstable.	Store the solid compound at -20°C. Prepare fresh aqueous solutions for each experiment. For stock solutions in DMSO, aliquot and store at -80°C to avoid multiple freeze-thaw cycles.
Impurity Interference: Impurities may compete with the inhibitor or affect enzyme stability.	Use the highest purity grade available for your application. If you suspect impurities, you may need to purify the compound.
Lower than expected inhibitory activity	Inaccurate Concentration: This could be due to weighing errors or the presence of a significant amount of water in the compound.	Ensure your balance is properly calibrated. Account for the water content if it is specified on the CoA when calculating the concentration.
pH of the Assay Buffer: The lactone ring is susceptible to hydrolysis at physiological or alkaline pH, which can inactivate the compound.	Ensure the pH of your assay buffer is optimal for both enzyme activity and inhibitor stability. A slightly acidic to neutral pH is generally preferred.
Unexpected biological effects in cell-based assays	Cytotoxicity of Impurities: Unknown impurities may be toxic to cells.	Perform a vehicle control and a toxicity test of the compound at the concentrations used in your experiment.
Off-target effects: The compound itself or its impurities may have biological activities other than β-glucuronidase inhibition.	Review the literature for any known off-target effects. Consider using a structurally different β-glucuronidase inhibitor as a control.

Experimental Protocols

Protocol 1: In Vitro β-Glucuronidase Inhibition Assay

This protocol is adapted from a high-throughput screening assay for bacterial β-glucuronidase inhibitors.[13]

Materials:

• D-Saccharic acid 1,4-lactone hydrate (as the test inhibitor)

• β-Glucuronidase (GUS) enzyme

• 4-Methylumbelliferyl glucuronide (4MUG) as the substrate

• HEPES buffer (50 mM, pH 7.4)

• Triton X-100

• DMSO (for preparing stock solutions)

• Black 384-well plates

• Plate reader capable of fluorescence detection (Excitation: ~365 nm, Emission: ~445 nm)

Procedure:

• Prepare a stock solution of D-Saccharic acid 1,4-lactone hydrate in DMSO. A typical starting concentration is 10 mM.

• Create a serial dilution of the inhibitor stock solution in DMSO.

• Dispense 0.5 µL of each inhibitor dilution (or DMSO as a control) into the wells of a black 384-well plate.

• Prepare the enzyme solution by diluting β-glucuronidase in 50 mM HEPES, pH 7.4 with 0.017% Triton X-100.

• Add 30 µL of the diluted enzyme solution to each well.

• Initiate the reaction by adding 20 µL of 312.5 µM 4MUG substrate solution (diluted in 50 mM HEPES, pH 7.4) to each well.

• Incubate the plate at the optimal temperature for the enzyme (e.g., 37°C) for a specified time (e.g., 30 minutes).

• Stop the reaction by adding a stop solution (e.g., 20 µL of Na2CO3 solution).

• Measure the fluorescence of the product, 4-methylumbelliferone (B1674119) (4MU), using a plate reader.

• Calculate the percent inhibition for each inhibitor concentration and determine the IC50 value by fitting the data to a dose-response curve.

Signaling Pathways and Experimental Workflows

Mitochondria-Dependent Apoptosis Pathway

D-Saccharic acid 1,4-lactone hydrate has been shown to protect against apoptosis by modulating the mitochondria-dependent pathway.[1][7] The following diagram illustrates this signaling cascade.

Caption: D-Saccharic acid 1,4-lactone hydrate's role in inhibiting the mitochondrial apoptosis pathway.

Experimental Workflow for Purity Assessment

This diagram outlines a logical workflow for assessing the purity of D-Saccharic acid 1,4-lactone hydrate and its potential impact on an experiment.

Caption: A workflow for assessing the impact of D-Saccharic acid 1,4-lactone hydrate purity on experiments.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Enzymatic Assay of β-Glucuronidase (EC 3.2.1.31) from E. coli [sigmaaldrich.com]
• 4. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]
• 6. benchchem.com [benchchem.com]
• 7. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic β-cells from apoptosis via mitochondrial dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. selleckchem.com [selleckchem.com]
• 9. caymanchem.com [caymanchem.com]
• 10. D-Saccharic Acid 1,4-lactone (hydrate) | CAS:61278-30-6 | フナコシ [funakoshi.co.jp]
• 11. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]
• 12. D-saccharic acid 1,4-lactone protects diabetic rat kidney by ameliorating hyperglycemia-mediated oxidative stress and renal inflammatory cytokines via NF-κB and PKC signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. A High Throughput Assay for Discovery of Bacterial β-Glucuronidase Inhibitors - PMC [pmc.ncbi.nlm.nih.gov]

dealing with batch-to-batch variability of D-Saccharic acid 1,4-lactone hydrate

Welcome to the technical support center for D-Saccharic acid 1,4-lactone hydrate (B1144303). This resource is designed for researchers, scientists, and drug development professionals to address common issues and questions related to the batch-to-batch variability of this compound.

Frequently Asked Questions (FAQs)

Q1: What is D-Saccharic acid 1,4-lactone hydrate and what is its primary application?

A1: D-Saccharic acid 1,4-lactone hydrate is a potent inhibitor of the enzyme β-glucuronidase.[1][2] Its monohydrate form is commonly used in research as a reference inhibitor in the development of new β-glucuronidase inhibitors and to prevent the cleavage of glucuronides in biological samples like plasma, serum, or urine.[3][4] It also exhibits anticarcinogenic, detoxifying, and antioxidant properties.[2][5]

Q2: What are the typical purity specifications for D-Saccharic acid 1,4-lactone hydrate?

A2: The purity of D-Saccharic acid 1,4-lactone hydrate is typically determined by High-Performance Liquid Chromatography (HPLC). Most commercial suppliers provide a purity of ≥95% or ≥98.0%.[6][7] It is crucial to check the certificate of analysis (CoA) for the specific purity of each batch.

Q3: How should I store D-Saccharic acid 1,4-lactone hydrate?

A3: As a crystalline solid, it is recommended to store the compound at -20°C for long-term stability, where it can be stable for at least four years.[3][7] Some suppliers recommend storage at 2-8°C.[6] For stock solutions, it is advised to aliquot and store at -80°C for up to a year to avoid repeated freeze-thaw cycles.[1] Aqueous solutions are not recommended for storage for more than one day.[7]

Q4: In which solvents is D-Saccharic acid 1,4-lactone hydrate soluble?

A4: D-Saccharic acid 1,4-lactone hydrate is soluble in organic solvents such as dimethyl sulfoxide (B87167) (DMSO), ethanol, and dimethylformamide (DMF).[7] It is also soluble in water and phosphate-buffered saline (PBS) at a pH of 7.2.[6][7] However, using fresh DMSO is recommended as moisture-absorbing DMSO can reduce solubility.[1]

Troubleshooting Guide

Issue 1: Inconsistent IC50 values in my β-glucuronidase inhibition assay.

• Potential Cause A: Variability in Compound Purity. Impurities in the compound can significantly affect the apparent IC50 value.[8] Potent inhibitory impurities can lead to a lower IC50, while non-inhibitory impurities can lead to a higher IC50.

  • Solution: Always verify the purity of each new batch using HPLC. Compare the results to the supplier's certificate of analysis. If a significant discrepancy is found, contact the supplier. Consider re-purifying the compound if necessary.

• Potential Cause B: Inaccurate Compound Concentration. The actual concentration of the active inhibitor can be affected by the water content of the hydrate, which can vary between batches.

  • Solution: Perform Karl Fischer titration to determine the exact water content of each new batch.[6] Adjust the weight of the compound used to prepare stock solutions based on the water content to ensure an accurate final concentration of the active molecule.

• Potential Cause C: Assay Variability. Inconsistencies in the enzyme assay itself can lead to variable IC50 values.

  • Solution: Ensure consistent experimental conditions, including temperature, pH, and incubation times.[9] Calibrate pipettes regularly and use consistent pipetting techniques. Include appropriate positive and negative controls in every assay.

Issue 2: Poor solubility or precipitation of the compound in my assay buffer.

• Potential Cause A: Batch-to-batch differences in crystallinity or particle size. These physical characteristics can affect the dissolution rate.

  • Solution: Before preparing a stock solution, visually inspect the new batch for any obvious differences in appearance compared to previous batches. If solubility issues persist, try gentle heating or sonication to aid dissolution. Always prepare fresh solutions before each experiment.

• Potential Cause B: Buffer composition and pH. The solubility of D-Saccharic acid 1,4-lactone hydrate can be influenced by the pH and composition of the buffer.

  • Solution: Ensure the pH of your buffer is consistent between experiments. If using a buffer system different from standard PBS, you may need to re-evaluate the solubility of the compound.

• Potential Cause C: Use of "wet" DMSO for stock solution. DMSO is hygroscopic and can absorb water from the atmosphere, which can affect the solubility of some compounds.[10]

  • Solution: Use fresh, anhydrous DMSO to prepare your stock solutions.[1] Store DMSO under dry conditions.

Issue 3: Unexpected results or lack of activity in cell-based assays.

• Potential Cause A: Degradation of the compound. D-Saccharic acid 1,4-lactone hydrate may be unstable under certain conditions. Aqueous solutions, in particular, are not recommended for long-term storage.[7]

  • Solution: Prepare fresh solutions of the compound for each experiment. Avoid repeated freeze-thaw cycles of stock solutions.

• Potential Cause B: Low purity of the batch. If the purity of the batch is significantly lower than expected, the concentration of the active compound may be insufficient to elicit a biological response.

  • Solution: Confirm the purity of the batch via HPLC analysis.

Quantitative Data Summary

Parameter	Typical Value	Analytical Method	Reference
Purity	≥95% or ≥98.0%	HPLC	[6][7]
Water Content	≤10.0%	Karl Fischer Titration	[6]
IC50 (β-glucuronidase)	48.4 µM	Enzyme Inhibition Assay	[1]
Solubility in DMSO	~20-42 mg/mL	-	[1][7]
Solubility in Ethanol	~20-42 mg/mL	-	[1][7]
Solubility in Water	~42-50 mg/mL	-	[1][6]
Solubility in PBS (pH 7.2)	~10 mg/mL	-	[7]

Experimental Protocols

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This protocol is a general guideline for the analysis of organic acids.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: A C18 reverse-phase column is commonly used for organic acid analysis.[11]

• Mobile Phase: An aqueous mobile phase, such as a dilute solution of a phosphate (B84403) buffer or a weak acid, is typically used.[12]

• Detection: UV detection at a wavelength of approximately 210 nm.[12][13]

• Procedure:

  • Prepare a standard solution of D-Saccharic acid 1,4-lactone hydrate of known concentration.

  • Prepare a solution of the test batch at the same concentration.

  • Inject the standard and sample solutions into the HPLC system.

  • The purity of the sample is calculated by comparing the peak area of the analyte in the sample to that of the standard.

Water Content Determination by Karl Fischer Titration

This is a standard method for determining the water content in hydrated compounds.[14]

• Instrumentation: An automated Karl Fischer titrator.

• Reagents: Karl Fischer reagent (a solution of iodine, sulfur dioxide, a base, and a solvent).

• Procedure:

  • The instrument is first standardized using a known amount of water or a certified water standard.

  • A precisely weighed amount of the D-Saccharic acid 1,4-lactone hydrate sample is introduced into the titration vessel.

  • The Karl Fischer reagent is added until the endpoint of the titration is reached, which is detected potentiometrically.[14]

  • The water content is then automatically calculated by the instrument based on the amount of reagent consumed.

Structural Confirmation by Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy can be used to confirm the chemical structure of the compound and identify any major impurities.

• Instrumentation: A standard NMR spectrometer.

• Solvent: A deuterated solvent in which the compound is soluble, such as DMSO-d6 or D2O.

• Procedure:

  • Dissolve a small amount of the D-Saccharic acid 1,4-lactone hydrate in the chosen deuterated solvent.

  • Acquire 1H and 13C NMR spectra.

  • Compare the obtained spectra with a reference spectrum of D-Saccharic acid 1,4-lactone hydrate to confirm its identity and assess its purity. The presence of unexpected signals may indicate impurities.

Visualizations

Caption: Workflow for qualifying a new batch of D-Saccharic acid 1,4-lactone hydrate.

Caption: Decision tree for troubleshooting inconsistent experimental results.

Caption: Inhibition of β-glucuronidase by D-Saccharic acid 1,4-lactone hydrate.

References

• 1. selleckchem.com [selleckchem.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. caymanchem.com [caymanchem.com]
• 4. scbt.com [scbt.com]
• 5. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]
• 7. cdn.caymanchem.com [cdn.caymanchem.com]
• 8. Impact of impurities on IC50 values of P450 inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. benchchem.com [benchchem.com]
• 10. researchgate.net [researchgate.net]
• 11. scioninstruments.com [scioninstruments.com]
• 12. Organic Acids : HPLC (Type-IV) | OIV [oiv.int]
• 13. shimadzu.com [shimadzu.com]
• 14. Karl Fischer titration - Wikipedia [en.wikipedia.org]

how to handle hygroscopic nature of D-Saccharic acid 1,4-lactone hydrate

Technical Support Center: D-Saccharic Acid 1,4-Lactone Hydrate (B1144303)

Welcome to the technical support center for D-Saccharic acid 1,4-lactone hydrate. This resource is designed for researchers, scientists, and drug development professionals to address common challenges associated with the hygroscopic nature of this compound.

Frequently Asked Questions (FAQs)

Q1: What is D-Saccharic acid 1,4-lactone hydrate and what are its primary applications?

A1: D-Saccharic acid 1,4-lactone hydrate is a potent inhibitor of the enzyme β-glucuronidase, with an IC50 of approximately 45-48.4 μM.[1][2][3][4] It is frequently used as a standard in the development of novel β-glucuronidase inhibitors.[3][4] Its applications in research include preventing the cleavage of glucuronides in biological samples like plasma, serum, or urine.[3][4] Additionally, it exhibits anticarcinogenic, detoxifying, and antioxidant properties.[1][5] It is also used as a component in phosphate (B84403) buffers to inhibit incidental β-glucuronidase activity.[6]

Q2: What does it mean that D-Saccharic acid 1,4-lactone hydrate is hygroscopic?

A2: The term "hygroscopic" indicates that the compound readily absorbs moisture from the surrounding atmosphere.[7][8] This can lead to physical changes such as clumping, caking, or even dissolving (deliquescence) if exposure to moisture is significant.[8][9] The absorption of water can also potentially affect the compound's chemical properties and stability.[7]

Q3: How should I store D-Saccharic acid 1,4-lactone hydrate to minimize water absorption?

A3: Proper storage is crucial for maintaining the integrity of D-Saccharic acid 1,4-lactone hydrate. It is recommended to store the compound in a tightly sealed container in a cool, dry place.[7] For long-term storage, a temperature of -20°C is recommended, which can ensure stability for at least four years.[3][10] For shorter-term storage, 2-8°C is also acceptable.[11] To further protect against moisture, consider storing the container inside a desiccator with a suitable drying agent like silica (B1680970) gel.[8][9][12]

Q4: What are the recommended solvents for dissolving D-Saccharic acid 1,4-lactone hydrate?

A4: D-Saccharic acid 1,4-lactone hydrate is soluble in several common laboratory solvents. It is important to note that using fresh, anhydrous solvents is recommended, especially with DMSO, as absorbed moisture in the solvent can impact the compound's solubility.[1][2]

Solvent	Solubility
DMSO	~20-100 mg/mL[1][3][10]
Water	≥ 42 mg/mL[2]
Ethanol	~20-42 mg/mL[2][3][10]
DMF	~20 mg/mL[3]
PBS (pH 7.2)	~10 mg/mL[3][10]

Q5: How stable are solutions of D-Saccharic acid 1,4-lactone hydrate?

A5: While the solid form is stable for years under proper storage conditions, aqueous solutions are less stable.[3][10] It is not recommended to store aqueous solutions for more than one day.[10] For stock solutions in organic solvents like DMSO, it is best to aliquot them and store them at -80°C for up to a year to avoid repeated freeze-thaw cycles.[2]

Troubleshooting Guide

This guide addresses specific issues that may arise during the handling and use of D-Saccharic acid 1,4-lactone hydrate due to its hygroscopic nature.

Issue 1: The powder has formed clumps or appears wet.

• Cause: The compound has absorbed moisture from the atmosphere due to improper storage or prolonged exposure to air.

• Solution:

  • While it may be possible to break up clumps with a spatula, the water content will be altered, which can affect weighing accuracy and experimental results.[7]

  • For non-critical applications, you may proceed with caution. However, for quantitative work, it is highly recommended to use a fresh, properly stored vial of the compound.

  • To prevent this, always minimize the time the container is open to the air and ensure it is tightly sealed immediately after use.[7] Storing in a desiccator is also highly recommended.[8][12]

Issue 2: Inconsistent results in biological assays.

• Cause: Inaccurate concentration of the active compound due to absorbed water. The presence of water can lead to weighing errors, where a portion of the weighed mass is water rather than the compound itself.

• Solution:

  • Work in a controlled environment: If possible, handle and weigh the compound in a glove box with controlled low humidity.[12]

  • Rapid weighing: Measure the required amount of the compound as quickly as possible to minimize air exposure.[7]

  • Use of a fresh vial: For sensitive experiments, always use a new, unopened vial of D-Saccharic acid 1,4-lactone hydrate.

  • Consider Karl Fischer titration: If accurate water content is critical, you can determine the water content of your stock using Karl Fischer titration and adjust the concentration of your solutions accordingly.

Issue 3: Difficulty dissolving the compound in DMSO.

• Cause: The DMSO used may have absorbed moisture from the air, which can reduce the solubility of D-Saccharic acid 1,4-lactone hydrate.[1][2]

• Solution:

  • Use a fresh, unopened bottle of anhydrous DMSO.

  • If using a previously opened bottle of DMSO, consider using molecular sieves to dry it before use.

  • Ultrasonication may be required to fully dissolve the compound in DMSO.[1]

Experimental Protocols

Protocol 1: Preparation of a Stock Solution in an Anhydrous Organic Solvent (e.g., DMSO)

• Environment: Perform this procedure in a fume hood. For highly sensitive experiments, a glove box with an inert atmosphere is recommended.

• Materials:

  • D-Saccharic acid 1,4-lactone hydrate (solid)

  • Anhydrous DMSO

  • Sterile microcentrifuge tubes or vials

  • Calibrated pipette

• Procedure: a. Allow the vial of D-Saccharic acid 1,4-lactone hydrate to equilibrate to room temperature before opening to prevent condensation. b. Quickly weigh the desired amount of the solid compound and place it in a sterile vial. c. Add the appropriate volume of anhydrous DMSO to achieve the desired concentration (e.g., for a 100 mg/mL solution, add 1 mL of DMSO to 100 mg of the compound). d. Vortex or sonicate the solution until the solid is completely dissolved.[1] e. Aliquot the stock solution into smaller, single-use volumes to avoid repeated freeze-thaw cycles. f. Store the aliquots at -20°C or -80°C.[2]

Visualizations

Caption: Recommended workflow for handling hygroscopic D-Saccharic acid 1,4-lactone hydrate.

Caption: Troubleshooting logic for common issues with D-Saccharic acid 1,4-lactone hydrate.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. selleckchem.com [selleckchem.com]
• 3. caymanchem.com [caymanchem.com]
• 4. D-Saccharic Acid 1,4-lactone (hydrate) | CAS:61278-30-6 | フナコシ [funakoshi.co.jp]
• 5. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. scbt.com [scbt.com]
• 7. tutorchase.com [tutorchase.com]
• 8. The MSDS HyperGlossary: Hygroscopic [ilpi.com]
• 9. ibisscientific.com [ibisscientific.com]
• 10. cdn.caymanchem.com [cdn.caymanchem.com]
• 11. sds.metasci.ca [sds.metasci.ca]
• 12. How to Handle Hygroscopic Reference Standards? - Chromatography Forum [chromforum.org]

avoiding precipitation of D-Saccharic acid 1,4-lactone hydrate in media

Welcome to the technical support center for D-Saccharic acid 1,4-lactone hydrate (B1144303). This resource is designed for researchers, scientists, and drug development professionals to provide guidance on avoiding precipitation and effectively using this compound in experimental settings.

Frequently Asked Questions (FAQs)

Q1: What is the recommended solvent for preparing a stock solution of D-Saccharic acid 1,4-lactone hydrate?

A1: D-Saccharic acid 1,4-lactone hydrate is soluble in organic solvents such as DMSO, ethanol, and dimethylformamide (DMF) at a concentration of approximately 20 mg/mL.[1][2] For aqueous, organic solvent-free solutions, it can be dissolved in PBS (pH 7.2) at about 10 mg/mL.[1][2]

Q2: How stable is D-Saccharic acid 1,4-lactone hydrate in aqueous solutions?

A2: Aqueous solutions of D-Saccharic acid 1,4-lactone hydrate are not stable and it is recommended to prepare them fresh for use. It is advised not to store aqueous solutions for more than one day.[1] The lactone ring is susceptible to hydrolysis, which can lead to the formation of D-saccharic acid and a decrease in the active compound's concentration over time.

Q3: Can I store the stock solution? If so, under what conditions?

A3: Stock solutions prepared in anhydrous organic solvents like DMSO can be stored for longer periods. For optimal stability, aliquot the stock solution into smaller volumes and store at -20°C for up to one month or -80°C for up to six months.[3] Avoid repeated freeze-thaw cycles.

Q4: What is the primary mechanism of action for D-Saccharic acid 1,4-lactone hydrate?

A4: D-Saccharic acid 1,4-lactone hydrate is a potent inhibitor of the enzyme β-glucuronidase.[4][5] This enzyme is involved in the cleavage of glucuronides, and its inhibition can be crucial in various biological assays and therapeutic contexts.

Troubleshooting Guides

Issue 1: Immediate Precipitation Upon Addition to Media

Symptom: A precipitate forms immediately after adding the D-Saccharic acid 1,4-lactone hydrate stock solution to the cell culture medium.

Possible Causes and Solutions:

• High Final Concentration: The final concentration in the media may exceed the aqueous solubility of the compound.

  • Solution: Lower the final working concentration. Perform a solubility test in your specific medium to determine the maximum soluble concentration before proceeding with your experiment.

• Rapid Dilution: Adding a concentrated stock solution directly to a large volume of media can cause the compound to "crash out."

  • Solution: Perform a serial dilution. First, create an intermediate dilution of your stock solution in a smaller volume of pre-warmed (37°C) media. Then, add this intermediate dilution to the final volume of your culture media. Add the compound dropwise while gently swirling the media.[6]

• Low Temperature of Media: Adding the compound to cold media can decrease its solubility.

  • Solution: Always use pre-warmed (37°C) cell culture media when preparing your final working solution.[6]

• High Solvent Concentration: The final concentration of the organic solvent (e.g., DMSO) in the media may be too high, affecting cell health and potentially causing the compound to precipitate as the solvent is diluted.

  • Solution: Ensure the final concentration of the organic solvent is minimal, typically below 0.5%. Prepare a higher concentration stock solution if necessary to reduce the volume added to the media.

Issue 2: Delayed Precipitation in the Incubator

Symptom: The media appears clear initially, but a precipitate forms after several hours or days of incubation.

Possible Causes and Solutions:

• Compound Instability: D-Saccharic acid 1,4-lactone hydrate is unstable in aqueous environments and can hydrolyze to D-saccharic acid, which may have different solubility properties.

  • Solution: Prepare fresh media with the compound immediately before use. For long-term experiments, consider replacing the media with a freshly prepared solution at regular intervals.

• pH Shift in Media: Cellular metabolism can cause a decrease in the pH of the culture medium over time, which can affect the solubility of the compound.

  • Solution: Monitor the pH of your culture medium. If a significant pH drop is observed, more frequent media changes may be necessary. Ensure your media is properly buffered.

• Media Evaporation: Evaporation from the culture vessel can increase the concentration of all components, including D-Saccharic acid 1,4-lactone hydrate, potentially exceeding its solubility limit.

  • Solution: Ensure proper humidification in your incubator. Use culture plates with low-evaporation lids or seal the plates with a gas-permeable membrane for long-term experiments.[7]

• Interaction with Media Components: Components in the serum or basal media may interact with the compound over time, leading to the formation of an insoluble complex.

  • Solution: If using a serum-containing medium, try reducing the serum percentage or switching to a different lot of serum. If possible, test the compound's stability in a serum-free version of your medium.

Data Presentation

Table 1: Solubility of D-Saccharic Acid 1,4-Lactone Hydrate

Solvent	Concentration
Dimethyl sulfoxide (B87167) (DMSO)	~20 mg/mL[1][2]
Ethanol	~20 mg/mL[2]
Dimethylformamide (DMF)	~20 mg/mL[2]
Phosphate-buffered saline (PBS, pH 7.2)	~10 mg/mL[1][2]
Water	50 mg/mL[8]

Experimental Protocols

Protocol 1: Preparation of D-Saccharic Acid 1,4-Lactone Hydrate for Cell-Based Assays

• Prepare a Concentrated Stock Solution:

  • Weigh out the desired amount of D-Saccharic acid 1,4-lactone hydrate powder in a sterile microcentrifuge tube.

  • Add the appropriate volume of anhydrous DMSO to achieve a high-concentration stock (e.g., 100 mM).

  • Ensure the compound is fully dissolved by vortexing. If necessary, brief sonication in a water bath can be used.

• Create an Intermediate Dilution:

  • Pre-warm your complete cell culture medium (with serum and other supplements) to 37°C.

  • In a sterile tube, perform an intermediate dilution of the DMSO stock solution into the pre-warmed medium. For example, a 1:100 dilution. This helps to minimize the shock of rapid solvent change.

• Prepare the Final Working Solution:

  • Add the intermediate dilution to the main volume of pre-warmed cell culture medium to achieve the desired final concentration.

  • Add the solution dropwise while gently swirling the media flask or plate.

  • Visually inspect the medium for any signs of precipitation.

• Immediate Use:

  • Use the freshly prepared medium containing D-Saccharic acid 1,4-lactone hydrate immediately for your experiment. Do not store the final working solution.

Visualizations

References

• 1. cdn.caymanchem.com [cdn.caymanchem.com]
• 2. D-Saccharic Acid 1,4-lactone (hydrate) | CAS 61278-30-6 | Cayman Chemical | Biomol.com [biomol.com]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. selleckchem.com [selleckchem.com]
• 6. benchchem.com [benchchem.com]
• 7. Troubleshooting Precipitation in Cell Culture: Causes and Solutions [procellsystem.com]
• 8. D-Saccharic acid 1,4-lactone 61278-30-6 [sigmaaldrich.com]

Reference Data & Comparative Studies

A Comparative Guide to β-Glucuronidase Inhibitors: D-Saccharic Acid 1,4-Lactone Hydrate in Focus

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of D-Saccharic acid 1,4-lactone hydrate (B1144303) with other notable β-glucuronidase inhibitors. The information presented is intended to assist researchers in selecting the appropriate inhibitor for their experimental needs, based on objective performance data and established methodologies.

Introduction to β-Glucuronidase and its Inhibition

β-glucuronidase is a lysosomal enzyme crucial for the breakdown of complex carbohydrates.[1] It catalyzes the hydrolysis of β-D-glucuronic acid residues from the non-reducing end of glycosaminoglycans.[1] This enzyme plays a significant role in the enterohepatic circulation of drugs and endogenous compounds. In the liver, many substances are conjugated with glucuronic acid to increase their water solubility and facilitate their excretion in bile.[2] However, β-glucuronidase produced by intestinal microflora can deconjugate these glucuronides, leading to the reabsorption of the active compounds.[2] While this process can prolong the therapeutic effect of some drugs, it can also lead to the reactivation of toxic metabolites, causing adverse effects.[3]

Inhibition of β-glucuronidase is a key area of research for mitigating drug-induced toxicity, particularly with certain anticancer drugs and nonsteroidal anti-inflammatory drugs (NSAIDs).[3] It is also being explored for its potential in cancer therapy and other diseases where elevated β-glucuronidase activity is implicated.

D-Saccharic Acid 1,4-Lactone Hydrate: A Standard Inhibitor

D-Saccharic acid 1,4-lactone hydrate is a well-characterized and commonly used inhibitor of β-glucuronidase.[4][5][6] It serves as a standard for comparison in the development and evaluation of new β-glucuronidase inhibitors.[4] Its inhibitory activity is attributed to its structural similarity to the natural substrate, D-glucuronic acid.

Comparative Inhibitory Activity

The inhibitory potential of various compounds against β-glucuronidase is typically quantified by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a more potent inhibitor. The following table summarizes the IC50 values for D-Saccharic acid 1,4-lactone hydrate and a selection of other inhibitors from different chemical classes. It is important to note that IC50 values can vary depending on the enzyme source and assay conditions.

Inhibitor Class	Compound	IC50 (µM)	Source Organism of Enzyme	Reference
Sugar Acid Lactone	D-Saccharic acid 1,4-lactone hydrate	48.4	Not Specified	[4][7]
D-Saccharic acid 1,4-lactone	45	Human	[5][6]
Natural Flavonoids	Amentoflavone	2.36 - 3.43	Clostridium perfringens, Staphylococcus sp., Escherichia coli	[8]
2'-Hydroxygenistein	5.9	Rat Neutrophils	[9]
Synthetic Quinazolinones	2-Arylquinazolin-4(3H)-one derivative	0.6 - 198.2	Not Specified	[10]
Synthetic Schiff Bases	Phenoxyacetohydrazide Schiff base analog	9.20 - 19.6+	Not Specified	[11]
Synthetic Thioureas	Trisubstituted thiourea (B124793) compound	0.283	Escherichia coli	[12][13]
Other Natural Products	3-Chlorogentisyl alcohol	0.74	Escherichia coli	[9]

Experimental Protocols

The determination of β-glucuronidase inhibitory activity is commonly performed using a spectrophotometric assay. The following is a detailed methodology for a typical in vitro inhibition assay.

In Vitro β-Glucuronidase Inhibition Assay

Principle:

This assay is based on the enzymatic hydrolysis of a chromogenic substrate, such as p-nitrophenyl-β-D-glucuronide (PNPG), by β-glucuronidase. The enzyme cleaves the substrate to release p-nitrophenol, which is a yellow-colored compound that can be quantified by measuring its absorbance at a specific wavelength (typically 405 nm).[14][15] The inhibitory effect of a test compound is determined by measuring the reduction in the rate of p-nitrophenol formation.

Materials:

• β-Glucuronidase (from E. coli or other sources)

• p-Nitrophenyl-β-D-glucuronide (PNPG)

• Phosphate (B84403) buffer (e.g., 50 mM, pH 7.0)

• Test compounds (inhibitors) dissolved in a suitable solvent (e.g., DMSO)

• D-Saccharic acid 1,4-lactone hydrate (as a positive control)

• 96-well microplate

• Microplate reader

Procedure:

• Preparation of Reagents:

  • Prepare a stock solution of β-glucuronidase in phosphate buffer.

  • Prepare a stock solution of PNPG in phosphate buffer.

  • Prepare stock solutions of the test compounds and the positive control (D-Saccharic acid 1,4-lactone hydrate) at various concentrations in a suitable solvent.

• Assay Protocol:

  • In a 96-well microplate, add the following to each well:

    • Phosphate buffer

    • Test compound solution (at different concentrations) or solvent control (for 100% enzyme activity) or positive control.

    • β-Glucuronidase solution.

  • Pre-incubate the mixture at 37°C for a specified period (e.g., 15 minutes).

  • Initiate the enzymatic reaction by adding the PNPG substrate solution to each well.

  • Incubate the plate at 37°C for a defined time (e.g., 30 minutes).

  • Stop the reaction by adding a stop solution (e.g., 0.2 M Na2CO3).

• Measurement:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound using the following formula: % Inhibition = [(Absorbance of control - Absorbance of test) / Absorbance of control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, from the dose-response curve.

Visualizing Key Processes

To better understand the context of β-glucuronidase inhibition, the following diagrams illustrate the enterohepatic circulation pathway and a typical experimental workflow.

Caption: The role of β-glucuronidase in enterohepatic circulation and drug metabolism.

Caption: Workflow for a typical in vitro β-glucuronidase inhibition assay.

Conclusion

D-Saccharic acid 1,4-lactone hydrate remains a valuable tool and a benchmark standard in the study of β-glucuronidase inhibition. While it is a moderately potent inhibitor, a wide array of both natural and synthetic compounds have been identified with significantly lower IC50 values, indicating higher potency. The choice of inhibitor will ultimately depend on the specific research application, considering factors such as potency, selectivity, and the biological system under investigation. The standardized experimental protocol provided in this guide offers a reliable method for comparing the efficacy of different β-glucuronidase inhibitors.

References

• 1. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Enterohepatic circulation - Wikipedia [en.wikipedia.org]
• 3. The role of beta-glucuronidase in drug disposition and drug targeting in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. medchemexpress.com [medchemexpress.com]
• 5. caymanchem.com [caymanchem.com]
• 6. D-Saccharic Acid 1,4-lactone (hydrate) | CAS:61278-30-6 | フナコシ [funakoshi.co.jp]
• 7. selleckchem.com [selleckchem.com]
• 8. researchgate.net [researchgate.net]
• 9. medchemexpress.com [medchemexpress.com]
• 10. ic50 values compared: Topics by Science.gov [science.gov]
• 11. researchgate.net [researchgate.net]
• 12. β-Glucuronidase Inhibitor - CAS 484006-66-8 - Calbiochem | 347423 [merckmillipore.com]
• 13. ≥99% (HPLC), solid | Sigma-Aldrich [sigmaaldrich.com]
• 14. Continuous spectrophotometric assay for beta-glucuronidase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 15. p-Nitrophenyl-β-D-glucuronide | Duchefa Biochemie [duchefa-biochemie.com]

Comparative Guide to the Inhibitory Activity of D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comparative analysis of the inhibitory activity of D-Saccharic acid 1,4-lactone hydrate (B1144303) against the enzyme β-glucuronidase. Its performance is compared with other known inhibitors, supported by experimental data to inform research and drug development efforts.

Introduction to β-Glucuronidase and Its Inhibition

β-glucuronidase is a lysosomal enzyme crucial for the breakdown of complex carbohydrates. In humans, it is involved in the hydrolysis of β-D-glucuronic acid residues from glycosaminoglycans. However, the activity of β-glucuronidase, particularly from gut microbiota, can have significant implications in drug metabolism and toxicity. Certain drugs, such as the chemotherapeutic agent irinotecan, are inactivated in the liver through glucuronidation. This inactive glucuronide form is then excreted into the gastrointestinal tract, where it can be reactivated by bacterial β-glucuronidase. This reactivation can lead to severe, dose-limiting toxicities like diarrhea.

Inhibitors of β-glucuronidase can prevent this reactivation, potentially mitigating drug-induced side effects and improving therapeutic outcomes. D-Saccharic acid 1,4-lactone hydrate is a well-established, orally active inhibitor of β-glucuronidase and is often used as a standard for comparison in the development of new inhibitors.[1] This guide compares its inhibitory potency with other natural and synthetic compounds.

Comparison of Inhibitory Activity

The inhibitory potential of various compounds against β-glucuronidase is typically quantified by their half-maximal inhibitory concentration (IC50). A lower IC50 value indicates a higher potency of the inhibitor. The following table summarizes the IC50 values for D-Saccharic acid 1,4-lactone hydrate and a selection of alternative inhibitors.

Inhibitor	Class	Source Organism of β-Glucuronidase	IC50 (µM)
D-Saccharic acid 1,4-lactone hydrate	Sugar acid lactone	Human	45[2][3]
D-Saccharic acid 1,4-lactone hydrate	Sugar acid lactone	Not Specified	48.4[1][4]
Demethylbellidifolin	Flavonoid	Escherichia coli	0.91
Gentisin	Flavonoid	Escherichia coli	0.68
Kushenol X	Flavonoid	Escherichia coli	2.07
5,7,2'-trihydroxy-8,6'-dimethoxy flavone	Flavonoid	Escherichia coli	4.97
(2S)-farrerol	Flavonoid	Escherichia coli	8.95
Isoliquiritigenin	Flavonoid	Escherichia coli	32.41[5]
Liquiritigenin	Flavonoid	Escherichia coli	44.10[5]

Note: IC50 values can vary depending on the experimental conditions, such as the source of the enzyme, the substrate used, pH, and temperature. The data presented here are compiled from various studies and should be considered for comparative purposes with this in mind.

Experimental Protocols

The following is a detailed methodology for a typical in vitro β-glucuronidase inhibition assay using a spectrophotometric method.

Objective: To determine the in vitro inhibitory effect of a test compound on β-glucuronidase activity.

Principle: The assay measures the enzymatic activity of β-glucuronidase by monitoring the hydrolysis of a chromogenic substrate, such as p-nitrophenyl-β-D-glucuronide (pNPG). The enzyme cleaves the substrate, releasing p-nitrophenol (pNP), which is a yellow-colored product that can be quantified by measuring its absorbance at a specific wavelength (typically 405 nm). The rate of pNP formation is proportional to the enzyme activity. The inhibitory effect of a compound is determined by measuring the reduction in enzyme activity in the presence of the inhibitor.

Materials:

• β-Glucuronidase from E. coli

• p-nitrophenyl-β-D-glucuronide (pNPG)

• D-Saccharic acid 1,4-lactone hydrate (as a positive control)

• Test inhibitor compound

• Phosphate (B84403) buffer (e.g., 75 mM Potassium Phosphate Buffer, pH 6.8)

• Glycine (B1666218) buffer (e.g., 200 mM, pH 10.4) to stop the reaction

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

• Incubator set to 37°C

Procedure:

• Preparation of Reagents:

  • Prepare the phosphate buffer and dissolve the β-glucuronidase enzyme in it to a desired concentration.

  • Prepare a stock solution of the substrate pNPG in the phosphate buffer.

  • Prepare stock solutions of the D-Saccharic acid 1,4-lactone hydrate and the test inhibitor compounds in a suitable solvent (e.g., DMSO or water). Further dilute to various concentrations with the phosphate buffer.

• Assay Protocol:

  • In a 96-well microplate, add the following to each well:

    • Blank: Buffer only.

    • Control (No Inhibitor): Enzyme solution and buffer.

    • Positive Control: Enzyme solution and various concentrations of D-Saccharic acid 1,4-lactone hydrate.

    • Test Inhibitor: Enzyme solution and various concentrations of the test compound.

  • Pre-incubate the plate at 37°C for a short period (e.g., 10 minutes) to allow the inhibitors to interact with the enzyme.

  • Initiate the enzymatic reaction by adding the pNPG substrate solution to all wells except the blank.

  • Incubate the plate at 37°C for a specific time (e.g., 30 minutes).

  • Stop the reaction by adding the glycine buffer to each well. This raises the pH and stops the enzyme activity, while also enhancing the color of the p-nitrophenol.

• Data Analysis:

  • Measure the absorbance of each well at 405 nm using a microplate reader.

  • Subtract the absorbance of the blank from all other readings.

  • Calculate the percentage of inhibition for each inhibitor concentration using the following formula: % Inhibition = [(Absorbance of Control - Absorbance of Inhibitor) / Absorbance of Control] x 100

  • Plot the percentage of inhibition against the logarithm of the inhibitor concentration.

  • Determine the IC50 value, which is the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, from the dose-response curve.

Visualizations

The following diagrams illustrate the mechanism of β-glucuronidase-mediated drug reactivation and a general workflow for the inhibition assay.

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. caymanchem.com [caymanchem.com]
• 3. D-Saccharic Acid 1,4-lactone (hydrate) | CAS:61278-30-6 | フナコシ [funakoshi.co.jp]
• 4. selleckchem.com [selleckchem.com]
• 5. mdpi.com [mdpi.com]

D-Saccharic Acid 1,4-Lactone Hydrate: An In Vitro Antioxidant Profile

A comparative guide for researchers and drug development professionals.

Executive Summary

D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSALH), a derivative of D-glucaric acid, is recognized for its detoxifying and anticarcinogenic properties.[1][2] Emerging research also points towards its potential as an antioxidant. This guide provides a review of the available in vitro data on the antioxidant capacity of DSALH, alongside a comparison with established antioxidants. While direct quantitative comparisons are limited in current literature, this document synthesizes qualitative evidence of DSALH's antioxidant effects and presents standardized experimental protocols for its evaluation.

Introduction to D-Saccharic Acid 1,4-Lactone Hydrate's Antioxidant Activity

D-Saccharic acid 1,4-lactone (DSL), the active form of DSALH, has demonstrated protective effects against oxidative stress in various in vitro models. Studies have shown that DSL can ameliorate cytotoxicity and apoptotic cell death induced by oxidative insults.[1] This protective role is attributed, at least in part, to its antioxidant activity, which involves mitigating the damaging effects of reactive oxygen species (ROS).[1][2] DSALH is also known as a potent inhibitor of β-glucuronidase, an enzyme implicated in the risk of certain cancers.[3][4][5]

Quantitative Comparison of Antioxidant Activity

A comprehensive review of published literature reveals a gap in direct comparative studies providing quantitative antioxidant activity values (such as IC50) for D-Saccharic acid 1,4-lactone hydrate against other common antioxidants in standardized assays like DPPH and ABTS.

For the purpose of providing a baseline, the following tables summarize the reported IC50 values for well-established antioxidants from various studies. It is important to note that these values can vary depending on the specific experimental conditions.

Table 1: DPPH Radical Scavenging Activity (IC50)

Antioxidant	IC50 (µg/mL)	Reference
D-Saccharic acid 1,4-lactone hydrate	Data Not Available
Ascorbic Acid	5.23 ± 0.34	[6]
Ascorbic Acid	31.38 ± 0.47	[6]
Ascorbic Acid	24.34 ± 0.09	[7]
Butylated Hydroxyanisole (BHA)	6.15 ± 0.27	[6]

Table 2: ABTS Radical Scavenging Activity (IC50)

Antioxidant	IC50 (µg/mL)	Reference
D-Saccharic acid 1,4-lactone hydrate	Data Not Available
Gallic Acid Hydrate	1.03 ± 0.25	[8]
(+)-Catechin Hydrate	3.12 ± 0.51	[8]
Caffeic Acid	1.59 ± 0.06	[8]
Quercetin	1.89 ± 0.33	[8]

Signaling Pathways and Experimental Workflows

To visually represent the mechanisms and methodologies discussed, the following diagrams have been generated.

Caption: General mechanism of an antioxidant scavenging reactive oxygen species.

Caption: Experimental workflow for the DPPH radical scavenging assay.

References

• 1. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 3. researchgate.net [researchgate.net]
• 4. D-糖酸1，4-内酯一水合物-1，5g、250mg装在聚乙烯瓶中 [sigmaaldrich.com]
• 5. selleckchem.com [selleckchem.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Antioxidant and Anti-Inflammatory Activity Determination of One Hundred Kinds of Pure Chemical Compounds Using Offline and Online Screening HPLC Assay - PMC [pmc.ncbi.nlm.nih.gov]

A Comparative Analysis of D-Saccharic Acid 1,4-Lactone Hydrate and Its Derivatives in Therapeutic Applications

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparative study of D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSL) and its key derivatives, focusing on their therapeutic potential as β-glucuronidase inhibitors, antioxidants, and anticancer agents. The information presented is based on available experimental data to facilitate objective comparison and inform further research and development.

Introduction

D-Saccharic acid 1,4-lactone (DSL), a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables.[1][2] It has garnered significant interest in the scientific community for its diverse biological activities. This guide will compare DSL with its primary precursor, D-glucaric acid, and its corresponding salt, calcium D-glucarate. Additionally, a structurally related compound, D-gluconic acid lactone, will be included in the antioxidant comparison to provide a broader context.

Core Biological Activities: A Comparative Overview

The primary therapeutic applications of DSL and its derivatives stem from their potent biological activities. This section compares their performance in β-glucuronidase inhibition, antioxidant capacity, and anticancer effects.

β-Glucuronidase Inhibition

β-glucuronidase is an enzyme that has been implicated in the development of certain cancers, particularly hormone-dependent ones, by reactivating detoxified carcinogens.[1][2] DSL is a well-established inhibitor of this enzyme.

Table 1: Comparison of β-Glucuronidase Inhibitory Activity

Compound	IC50 Value (Human β-glucuronidase)	Reference
D-Saccharic acid 1,4-lactone hydrate	45 µM	[3]

Antioxidant Activity

Oxidative stress is a key factor in the pathogenesis of numerous diseases. The antioxidant properties of DSL and its derivatives contribute to their protective effects. A comparative study on the antioxidative properties of various glucose derivatives against peroxynitrite-induced plasma protein and lipid damage provides valuable insights.

Table 2: Comparative Antioxidant Effects on Peroxynitrite-Induced Plasma Damage

Compound	Concentration Range	Effect on Carbonyl Group Formation	Effect on 3-Nitrotyrosine Formation	Effect on Thiol Group Reduction	Effect on Lipid Peroxidation	Reference
Calcium D-glucarate	0.5 - 3 mM	Decreased	Less effective decrease	Significantly higher levels	Inhibitory effect	[4]
D-Gluconic acid lactone	0.5 - 3 mM	Decreased	Effectively decreased	Significantly higher levels	Inhibitory effect	[4]
Sodium D-gluconate	0.5 - 3 mM	Decreased	Effectively decreased	Significantly higher levels	Inhibitory effect	[4]

Anticancer Activity

The anticancer properties of D-glucaric acid and its derivatives are primarily attributed to their ability to inhibit β-glucuronidase, which aids in the detoxification of carcinogens, and their capacity to induce apoptosis and suppress cell proliferation.[1][2][5] While direct comparative IC50 values from a single study are not available, the general anticancer potential is well-documented. D-glucarates have been shown to exert their anticancer action by altering steroidogenesis and the hormonal environment.[1][2]

Experimental Protocols

This section provides detailed methodologies for the key experiments cited in this guide, enabling researchers to replicate and build upon these findings.

β-Glucuronidase Inhibition Assay

Objective: To determine the half-maximal inhibitory concentration (IC50) of a test compound against β-glucuronidase.

Principle: The enzymatic activity of β-glucuronidase is measured using a substrate that, when hydrolyzed, produces a detectable signal (e.g., fluorescent or colorimetric). The inhibition of this reaction by a test compound is quantified.

Protocol:

• Reagent Preparation:

  • Prepare a solution of human β-glucuronidase in a suitable buffer (e.g., 50 mM HEPES, pH 7.4).

  • Prepare a stock solution of the substrate, 4-methylumbelliferyl glucuronide (4MUG), in the same buffer.

  • Prepare serial dilutions of the test compound (e.g., D-Saccharic acid 1,4-lactone hydrate) in the assay buffer.

• Assay Procedure:

  • In a 384-well plate, add a small volume (e.g., 0.5 µL) of the test compound dilution or DMSO (as a control).

  • Add a defined volume (e.g., 30 µL) of the diluted β-glucuronidase enzyme solution to each well.

  • Initiate the reaction by adding a specific volume (e.g., 20 µL) of the 4MUG substrate solution.

  • The final buffer concentration should be maintained (e.g., 50 mM HEPES, pH 7.4, with 0.01% Triton X-100).

• Data Analysis:

  • After a set incubation time, measure the fluorescence of the product, 4-methylumbelliferone (B1674119) (4MU), using a plate reader.

  • Calculate the percentage of inhibition for each concentration of the test compound relative to the control.

  • Determine the IC50 value by plotting the percentage of inhibition against the logarithm of the compound concentration and fitting the data to a dose-response curve.

DPPH Radical Scavenging Assay (Antioxidant Activity)

Objective: To evaluate the free radical scavenging capacity of a test compound.

Principle: The stable 2,2-diphenyl-1-picrylhydrazyl (DPPH) radical has a deep purple color. In the presence of an antioxidant that can donate a hydrogen atom, the DPPH radical is reduced to a colorless or pale yellow hydrazine, leading to a decrease in absorbance at a specific wavelength.

Protocol:

• Reagent Preparation:

  • Prepare a stock solution of DPPH in a suitable solvent (e.g., methanol (B129727) or ethanol).

  • Prepare various concentrations of the test compounds and a standard antioxidant (e.g., ascorbic acid) in the same solvent.

• Assay Procedure:

  • In a 96-well plate, add a specific volume of the test compound or standard to each well.

  • Add an equal volume of the DPPH working solution to initiate the reaction. A blank well should contain only the solvent and the DPPH solution.

  • Incubate the plate in the dark at room temperature for a defined period (e.g., 30 minutes).

• Data Analysis:

  • Measure the absorbance of each well at approximately 517 nm using a microplate reader.

  • Calculate the percentage of radical scavenging activity using the formula: % Scavenging Activity = [ (A_control - A_sample) / A_control ] x 100 where A_control is the absorbance of the blank and A_sample is the absorbance of the test sample.

  • Determine the IC50 value, which is the concentration of the antioxidant required to scavenge 50% of the DPPH radicals.

MTT Assay for Cell Viability (Anticancer Activity)

Objective: To assess the effect of a test compound on the viability and proliferation of cancer cells.

Principle: The MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay is a colorimetric assay that measures cellular metabolic activity. Viable cells with active mitochondrial dehydrogenases can reduce the yellow MTT to purple formazan (B1609692) crystals. The amount of formazan produced is proportional to the number of viable cells.

Protocol:

• Cell Culture and Treatment:

  • Seed cancer cells in a 96-well plate at a predetermined density and allow them to adhere overnight.

  • Treat the cells with various concentrations of the test compound and incubate for a specific period (e.g., 24, 48, or 72 hours).

• MTT Addition and Incubation:

  • After the treatment period, add a specific volume of MTT solution (e.g., 0.5 mg/mL final concentration) to each well.

  • Incubate the plate for a few hours (e.g., 2-4 hours) at 37°C to allow for the formation of formazan crystals.

• Solubilization and Measurement:

  • Carefully remove the medium and add a solubilization solution (e.g., DMSO or a specialized detergent-based solution) to each well to dissolve the formazan crystals.

  • Measure the absorbance of the resulting purple solution at a wavelength between 550 and 600 nm using a microplate reader.

• Data Analysis:

  • Calculate the percentage of cell viability for each treatment group relative to the untreated control cells.

  • Determine the IC50 value, which is the concentration of the compound that causes a 50% reduction in cell viability.

Signaling Pathways and Mechanisms of Action

The therapeutic effects of D-Saccharic acid 1,4-lactone and its derivatives are mediated through various signaling pathways. Understanding these mechanisms is crucial for targeted drug development.

Anticancer Mechanism

The anticancer activity of D-glucarates and D-saccharic acid 1,4-lactone involves multiple pathways, including the induction of apoptosis (programmed cell death) and alterations in steroidogenesis, which is particularly relevant for hormone-dependent cancers.[1][2]

Caption: Anticancer mechanism of D-Saccharic acid 1,4-lactone.

Experimental Workflow: β-Glucuronidase Inhibition Assay

The following diagram illustrates the general workflow for determining the β-glucuronidase inhibitory activity of a test compound.

Caption: Workflow for β-glucuronidase inhibition assay.

Conclusion

D-Saccharic acid 1,4-lactone hydrate and its derivatives, particularly D-glucaric acid and its salts, exhibit significant potential in various therapeutic areas. DSL is a potent β-glucuronidase inhibitor, a key mechanism underlying its anticancer properties. The available data also highlights the antioxidant capabilities of these compounds. While direct comparative studies across a broad range of synthetic derivatives are limited, this guide provides a foundation for researchers by summarizing existing quantitative data and detailing essential experimental protocols. Further research focusing on the synthesis of novel derivatives and comprehensive comparative analyses will be crucial for the development of new and effective therapeutic agents based on the D-saccharic acid scaffold.

References

• 1. [The biological role of D-glucaric acid and its derivatives: potential use in medicine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. Cell-based and cell-free biocatalysis for the production of d-glucaric acid - PMC [pmc.ncbi.nlm.nih.gov]
• 4. In vitro study of the antioxidative properties of the glucose derivatives against oxidation of plasma components - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Potential use of D-glucaric acid derivatives in cancer prevention - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Guide to the Cross-Validation of Analytical Methods for D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive comparison of various analytical methods for the quantification of D-Saccharic acid 1,4-lactone (DSL) hydrate, a compound of significant interest for its potential health benefits, including its role as a β-glucuronidase inhibitor. The following sections detail the experimental protocols and performance data for High-Performance Capillary Electrophoresis (HPCE), Enzymatic Assay, High-Performance Liquid Chromatography with Hydrophilic Interaction Liquid Chromatography (HPLC-HILIC), and Gas Chromatography-Mass Spectrometry (GC-MS).

Data Presentation: A Comparative Overview of Method Performance

The selection of an appropriate analytical method depends on various factors, including the sample matrix, required sensitivity, and available instrumentation. The following table summarizes the key quantitative performance parameters of the discussed methods to facilitate a direct comparison.

Parameter	High-Performance Capillary Electrophoresis (HPCE)	Enzymatic Assay	HPLC-HILIC	Gas Chromatography-Mass Spectrometry (GC-MS)
Principle	Separation based on electrophoretic mobility	Inhibition of β-glucuronidase	Separation based on partitioning between a polar stationary phase and a less polar mobile phase	Separation of volatile derivatives based on their mass-to-charge ratio
Linearity Range	50 - 1500 µg/mL[1]	-	Wide dynamic range expected	0.02 - 3.8 ppm (for related glucaric acid derivatives)[2]
Limit of Detection (LOD)	17.5 µg/mL[1]	-	High sensitivity expected	0.006 - 1.1 ppm (for related glucaric acid derivatives)[2]
Limit of Quantification (LOQ)	-	-	High sensitivity expected	0.02 - 3.8 ppm (for related glucaric acid derivatives)[2]
Accuracy (Recovery)	94.5 - 97.4%[3]	92 - 108%[4]	High accuracy expected	-
Precision (%RSD)	< 5%[1]	4.2 - 8.7%[4]	High precision expected	< 10% (intraday for related glucaric acid derivatives)[2]
Sample Matrix	Kombucha[1]	Urine[4]	Apples[5]	Beverages[2]

Mandatory Visualization: Workflow and Logical Relationships

The following diagrams illustrate the general workflows for the analytical methods and the logical relationship in a cross-validation study.

A high-level overview of the cross-validation workflow for analytical methods.

A decision tree for selecting an appropriate analytical method for DSL hydrate.

Experimental Protocols

Detailed methodologies for the key experiments are provided below.

High-Performance Capillary Electrophoresis (HPCE)

This method is suitable for the analysis of DSL in aqueous matrices like beverages.

• Instrumentation: A standard capillary electrophoresis system with a diode array detector.

• Capillary: Fused silica (B1680970) capillary, 50 cm total length.

• Running Buffer: 40 mmol/L borax (B76245) buffer (pH 6.5) containing 30 mmol/L sodium dodecyl sulfate (B86663) (SDS) and 15% methanol (B129727) (v/v)[1].

• Separation Voltage: 20 kV[1].

• Detection: UV detection at 190 nm[1].

• Sample Preparation: Samples are centrifuged and filtered through a 0.22 µm syringe filter prior to injection[3].

• Injection: Hydrodynamic injection.

Enzymatic Assay

This method relies on the inhibitory effect of D-saccharic acid 1,4-lactone on the enzyme β-glucuronidase. It is particularly useful for biological samples.

• Principle: The method is based on the conversion of D-glucaric acid in the sample to its 1,4-lactone, which then inhibits the activity of β-glucuronidase. The degree of inhibition is proportional to the concentration of DSL.

• Reagents:

  • β-glucuronidase enzyme solution.

  • Substrate for β-glucuronidase (e.g., p-nitrophenyl-β-D-glucuronide).

  • Buffer solution (e.g., acetate (B1210297) buffer, pH 3.8)[4].

• Procedure:

  • Lactonization: The sample is acidified and heated to convert D-glucaric acid to D-saccharic acid 1,4-lactone[4].

  • Enzymatic Reaction: The lactonized sample is incubated with β-glucuronidase and its substrate.

  • Measurement: The formation of the product (e.g., p-nitrophenol) is measured spectrophotometrically. The reduction in product formation compared to a control without the sample is used to quantify the amount of DSL.

High-Performance Liquid Chromatography with Hydrophilic Interaction Liquid Chromatography (HPLC-HILIC)

This technique is well-suited for the separation of polar compounds like DSL from complex matrices such as food products.

• Instrumentation: A standard HPLC system with a UV or mass spectrometry (MS) detector.

• Column: A HILIC stationary phase column.

• Mobile Phase: A mixture of a high concentration of an organic solvent (e.g., acetonitrile) and a low concentration of an aqueous buffer.

• Detection: UV detection or MS for higher selectivity and sensitivity[5].

• Sample Preparation: Typically involves extraction of the analyte from the sample matrix, followed by centrifugation and filtration.

Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS offers high sensitivity and selectivity but requires derivatization to make the non-volatile DSL amenable to gas chromatography. The following protocol is based on the analysis of related glucaric acid derivatives and can be adapted for DSL[2].

• Instrumentation: A gas chromatograph coupled to a mass spectrometer.

• Derivatization: A necessary step to increase the volatility of DSL. A common method is silylation using reagents like N,O-bis(trimethylsilyl)trifluoroacetamide (BSTFA) with trimethylchlorosilane (TMCS)[2].

• GC Column: A capillary column suitable for the separation of the derivatized analytes (e.g., DB-5ms).

• Carrier Gas: Helium.

• Injection: Splitless injection of the derivatized sample.

• Mass Spectrometry: Electron ionization (EI) with detection in selected ion monitoring (SIM) mode for enhanced sensitivity.

• Sample Preparation: The sample is dried and then subjected to the derivatization reaction. The resulting solution is injected into the GC-MS system.

References

• 1. Determination of D-saccharic acid-1,4-lactone from brewed kombucha broth by high-performance capillary electrophoresis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Development of a Gas Chromatography-Mass Spectrometry Method for the Quantification of Glucaric Acid Derivatives in Beverage Substrates - PMC [pmc.ncbi.nlm.nih.gov]
• 3. research.kombuchabrewers.org [research.kombuchabrewers.org]
• 4. Low-pH method for the enzymatic assay of D-glucaric acid in urine - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. Determination of D-glucaric acid and/or D-glucaro-1,4-lacton in different apple varieties through hydrophilic interaction chromatography - PubMed [pubmed.ncbi.nlm.nih.gov]

A Comparative Analysis of D-Saccharic Acid 1,4-Lactone Hydrate and Novel β-Glucuronidase Inhibitors

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of the efficacy of the classical β-glucuronidase inhibitor, D-Saccharic acid 1,4-lactone (DSL) hydrate (B1144303), with a range of recently identified novel inhibitors. The objective is to offer a comprehensive resource for researchers engaged in the study of β-glucuronidase and the development of new therapeutic agents targeting this enzyme. This document summarizes key quantitative data, outlines detailed experimental protocols, and provides visual representations of relevant pathways and workflows.

Introduction to β-Glucuronidase and its Inhibition

β-glucuronidase (GUS) is a lysosomal enzyme crucial for the hydrolysis of β-D-glucuronide conjugates, playing a significant role in the metabolism and detoxification of various endogenous and xenobiotic compounds.[1] However, the activity of bacterial β-glucuronidase in the gut can lead to the reactivation of drug metabolites, causing adverse effects and dose-limiting toxicities for several therapeutic agents.[2] Consequently, the inhibition of β-glucuronidase has emerged as a promising strategy to mitigate these toxicities and enhance the therapeutic efficacy of affected drugs.

D-Saccharic acid 1,4-lactone (DSL) hydrate has long been utilized as a standard, competitive inhibitor of β-glucuronidase in in vitro assays.[3] This guide will compare its inhibitory potency with that of a selection of novel inhibitors, encompassing both natural products and synthetic molecules, which have demonstrated significant potential in recent studies.

Quantitative Comparison of Inhibitor Efficacy

The inhibitory efficacy of various compounds against β-glucuronidase is typically quantified by their half-maximal inhibitory concentration (IC50), which represents the concentration of an inhibitor required to reduce the enzyme's activity by 50%. The following table summarizes the IC50 values for D-Saccharic acid 1,4-lactone hydrate and a selection of novel inhibitors.

Inhibitor Class	Compound	IC50 (µM)	Source Organism of β-Glucuronidase	Reference
Standard Inhibitor	D-Saccharic acid 1,4-lactone hydrate	48.4 ± 1.25	Bovine Liver	[4]
Natural Product (Coumarin)	Auraptene	1.43 ± 0.14	Not Specified
Natural Product (Flavonoid)	Quercetin	2.50 ± 0.31	Not Specified
Natural Product (Coumarin)	Marmesin	3.80 ± 0.1	Not Specified
Natural Product (Coumarin)	Isopimpinellin	5.71 ± 0.8	Not Specified
Natural Product (Flavonoid)	Isoliquiritigenin	32.41 ± 1.61	Escherichia coli	[5]
Natural Product (Flavonoid)	Liquiritigenin	44.10 ± 1.83	Escherichia coli	[5]
Synthetic (Benzothiazole)	Compound 18	2.26 ± 0.06	Not Specified	[4]
Synthetic (Benzothiazole)	Compound 16	4.23 ± 0.054	Not Specified	[4]
Synthetic (Benzothiazole)	Compound 4	8.9 ± 0.25	Not Specified	[4]
Synthetic (Benzothiazole)	Compound 8	8.9 ± 0.38	Not Specified	[4]
Synthetic (Coumarin)	Compound 1p	9.9	Not Specified	[3][6]
Synthetic (Coumarin)	Compound 1n	11.7	Not Specified	[3][6]
Synthetic (Coumarin)	Compound 1k	21.4	Not Specified	[3][6]
Synthetic (Coumarin)	Compound 1e	34.2	Not Specified	[3][6]
Synthetic (Dihydropyrimidinone)	Compound h	0.35 ± 0.09	Not Specified	[7]
Synthetic (Dihydropyrimidinone)	Compound e	1.20 ± 0.01	Not Specified	[7]
Synthetic (Dihydropyrimidinone)	Compound f	1.60 ± 0.10	Not Specified	[7]
Synthetic (Dihydropyrimidinone)	Compound c	2.14 ± 0.03	Not Specified	[7]
Synthetic (Dihydropyrimidinone)	Compound d	2.26 ± 0.06	Not Specified	[7]

Detailed Experimental Protocol: In Vitro β-Glucuronidase Inhibition Assay

This protocol describes a standard spectrophotometric method for determining the inhibitory activity of test compounds against β-glucuronidase using p-nitrophenyl-β-D-glucuronide as a substrate.

Materials and Reagents:

• β-Glucuronidase (e.g., from bovine liver or E. coli)

• p-Nitrophenyl-β-D-glucuronide (PNPG)

• D-Saccharic acid 1,4-lactone hydrate (as a standard inhibitor)

• Test compounds (novel inhibitors)

• Acetate (B1210297) buffer (0.1 M, pH 5.0) or Phosphate buffer (e.g., 75 mM Potassium Phosphate, pH 6.8)

• Sodium Carbonate (Na₂CO₃) solution (e.g., 0.2 M) or Glycine (B1666218) Buffer (200 mM, pH 10.4) as a stop solution

• Dimethyl sulfoxide (B87167) (DMSO) for dissolving compounds

• 96-well microplate

• Microplate reader capable of measuring absorbance at 405 nm

Procedure:

• Preparation of Reagents:

  • Prepare the assay buffer and the stop solution.

  • Dissolve the β-glucuronidase enzyme in the assay buffer to the desired concentration.

  • Dissolve the PNPG substrate in the assay buffer.

  • Dissolve the D-Saccharic acid 1,4-lactone hydrate and the test compounds in DMSO to prepare stock solutions. Further dilute with the assay buffer to obtain a range of working concentrations.

• Assay Protocol:

  • In a 96-well microplate, add the following to each well:

    • A specific volume of the assay buffer (e.g., 185 µL of 0.1 M acetate buffer).[8]

    • A small volume of the test compound solution or the standard inhibitor solution at various concentrations (e.g., 5 µL).[8] For the control (uninhibited reaction), add the same volume of the solvent (e.g., DMSO and buffer).

    • Add the β-glucuronidase enzyme solution (e.g., 10 µL) to each well, except for the blank wells.[8]

  • Incubate the plate at 37°C for a specified period (e.g., 30 minutes).[8]

  • Initiate the enzymatic reaction by adding the PNPG substrate solution to each well (e.g., 50 µL of 0.4 mM PNPG).[8]

  • Incubate the plate again at 37°C for a defined time (e.g., 30 minutes).

  • Stop the reaction by adding the stop solution (e.g., sodium carbonate or glycine buffer) to each well. The stop solution raises the pH, which halts the enzyme activity and develops the color of the p-nitrophenol product.

  • Measure the absorbance of each well at 405 nm using a microplate reader.[8][9]

• Data Analysis:

  • The percentage of inhibition is calculated using the following formula: % Inhibition = [(Absorbance of control - Absorbance of test) / Absorbance of control] x 100

  • The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a sigmoidal dose-response curve.

Visualizing Key Processes

To better understand the concepts discussed, the following diagrams, generated using the DOT language, illustrate the general mechanism of β-glucuronidase inhibition and a typical experimental workflow.

Caption: General mechanism of β-glucuronidase inhibition.

Caption: Workflow for β-glucuronidase inhibitor screening.

Conclusion

While D-Saccharic acid 1,4-lactone hydrate remains a valuable tool as a standard inhibitor, this guide highlights the significant advancements in the discovery of novel, potent β-glucuronidase inhibitors. The presented data demonstrates that many of these new compounds, from both natural and synthetic origins, exhibit substantially lower IC50 values, indicating greater efficacy. The detailed experimental protocol provides a standardized framework for the consistent evaluation and comparison of these inhibitors. The continued exploration of novel scaffolds holds considerable promise for the development of effective co-therapies to mitigate the adverse effects of a wide range of glucuronidated drugs.

References

• 1. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Advanced piperazine-containing inhibitors target microbial β-glucuronidases linked to gut toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Structure-based design, synthesis and biological evaluation of β-glucuronidase inhibitors - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. Synthesis of novel inhibitors of β-glucuronidase based on benzothiazole skeleton and study of their binding affinity by molecular docking - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. mdpi.com [mdpi.com]
• 6. researchgate.net [researchgate.net]
• 7. researchgate.net [researchgate.net]
• 8. Assay in Summary_ki [bindingdb.org]
• 9. tandfonline.com [tandfonline.com]

The Potential Synergistic Effects of D-Saccharic Acid 1,4-Lactone Hydrate with Anticancer Drugs: A Comparative Guide

For Researchers, Scientists, and Drug Development Professionals

Introduction

D-Saccharic acid 1,4-lactone (DSL) hydrate, a derivative of D-glucaric acid, is a naturally occurring compound found in various fruits and vegetables. It is primarily known as a potent inhibitor of β-glucuronidase, an enzyme that has been implicated in the development of certain cancers.[1] DSL also possesses antioxidant and detoxifying properties and has been shown to protect against chemically induced cytotoxicity and apoptosis through mitochondria-dependent pathways.[2][3] While direct experimental evidence of its synergistic effects with mainstream anticancer drugs is currently limited in publicly available literature, its known mechanisms of action suggest a strong potential for enhancing the efficacy of chemotherapeutic agents like doxorubicin, cisplatin, and paclitaxel (B517696).

This guide provides a comparative analysis of the known cellular and molecular effects of DSL and three commonly used anticancer drugs. By examining the overlap in their signaling pathways, we can hypothesize potential synergistic interactions that could lead to improved therapeutic outcomes. This document also includes detailed experimental protocols for key assays to facilitate further research into these potential synergies.

Comparative Analysis of Cellular Effects

The following tables summarize the known effects of DSL, doxorubicin, cisplatin, and paclitaxel on key cellular processes related to cancer cell survival and death. The potential for synergy lies in the convergence of these effects, particularly in the induction of apoptosis.

Table 1: Effects on Apoptosis Induction

Agent	Mechanism of Apoptosis Induction	Key Molecular Targets/Pathways
D-Saccharic acid 1,4-lactone (DSL) hydrate	Modulates mitochondria-dependent apoptosis.[2][3]	Regulates Bcl-2 family proteins, prevents disruption of mitochondrial membrane potential, and inhibits cytochrome c release.[3][4][5]
Doxorubicin	Induces DNA damage and generates reactive oxygen species (ROS), leading to the activation of both intrinsic (mitochondrial) and extrinsic apoptotic pathways.[6][7]	Topoisomerase II inhibition, p53 activation, activation of caspase-3, -8, and -9, modulation of Bcl-2 family proteins.[8][6][9]
Cisplatin	Forms DNA adducts, leading to DNA damage and activation of the intrinsic apoptotic pathway.[10][11][12]	p53 activation, activation of MAPK and JNK pathways, release of cytochrome c, and activation of caspase-3 and -9.[1][11][12][13]
Paclitaxel	Stabilizes microtubules, leading to mitotic arrest and induction of apoptosis through both intrinsic and extrinsic pathways.[14][15][16][17]	Tubulin polymerization, activation of the spindle assembly checkpoint, modulation of Bcl-2 family proteins, activation of caspase-8.[16][18]

Table 2: Effects on Cellular Signaling Pathways

Agent	Affected Signaling Pathways	Potential for Synergistic Interaction
D-Saccharic acid 1,4-lactone (DSL) hydrate	Mitochondria-dependent apoptosis pathway.[2][3]	Could potentially lower the threshold for apoptosis induction by anticancer drugs by pre-sensitizing the mitochondrial pathway.
Doxorubicin	p53, MAPK, PI3K/Akt, Notch signaling pathways.[6][9][19]	Combination with DSL could lead to a more robust activation of the mitochondrial apoptotic cascade.
Cisplatin	p53, MAPK, JNK, c-Abl signaling pathways.[11][12][13]	DSL could enhance cisplatin-induced apoptosis by further modulating the balance of pro- and anti-apoptotic Bcl-2 family proteins.
Paclitaxel	PI3K/Akt, MAPK, NF-κB signaling pathways.[14][18]	Synergistic effects may arise from the dual assault on microtubule dynamics by paclitaxel and the mitochondrial integrity by DSL.

Hypothesized Synergistic Mechanisms

Based on the comparative analysis, a primary hypothesis for the synergistic action of DSL with doxorubicin, cisplatin, and paclitaxel is the amplification of apoptotic signaling . Anticancer drugs induce cellular stress and damage, pushing the cell towards apoptosis. DSL, by modulating the mitochondrial pathway, could act as a "sensitizer," lowering the cell's resistance to the apoptotic signals initiated by the chemotherapeutic agents. This could lead to a greater therapeutic effect at lower, less toxic doses of the anticancer drugs.

Experimental Protocols

To investigate the potential synergistic effects of DSL with anticancer drugs, the following standard experimental protocols can be employed.

Cell Viability Assay (MTT Assay)

This assay is used to determine the half-maximal inhibitory concentration (IC50) of the individual drugs and their combinations.

Protocol:

• Cell Seeding: Plate cancer cells in a 96-well plate at a density of 1,000 to 100,000 cells per well and incubate overnight.

• Drug Treatment: Treat the cells with serial dilutions of DSL, the anticancer drug (doxorubicin, cisplatin, or paclitaxel), and their combinations for 24, 48, or 72 hours.[20]

• MTT Addition: Add 10 µL of MTT reagent (5 mg/mL in PBS) to each well and incubate for 2-4 hours until a purple precipitate is visible.

• Solubilization: Remove the medium and add 100 µL of a solubilizing agent (e.g., DMSO) to each well.

• Absorbance Reading: Shake the plate for 15 minutes and read the absorbance at 570 nm using a microplate reader.

• Data Analysis: Calculate the percentage of cell viability relative to untreated control cells and determine the IC50 values.[20]

Apoptosis Assay (Annexin V-FITC/Propidium (B1200493) Iodide Staining)

This flow cytometry-based assay is used to quantify the percentage of apoptotic and necrotic cells.

Protocol:

• Cell Treatment: Treat cancer cells with DSL, the anticancer drug, and their combinations for a predetermined time.

• Cell Harvesting: Harvest the cells by centrifugation.[21]

• Washing: Wash the cells once with cold 1X PBS and then once with 1X Annexin-binding buffer.[22]

• Staining: Resuspend the cells in 1X Annexin-binding buffer at a concentration of 1-5 x 10^6 cells/mL. Add 5 µL of fluorochrome-conjugated Annexin V and 1 µL of propidium iodide (PI) to 100 µL of the cell suspension.[22]

• Incubation: Incubate for 10-15 minutes at room temperature in the dark.[22]

• Analysis: Analyze the stained cells by flow cytometry.[21][23] Annexin V positive and PI negative cells are in early apoptosis, while cells positive for both are in late apoptosis or necrosis.[21]

Western Blot Analysis for Apoptosis-Related Proteins

This technique is used to detect changes in the expression levels of key proteins involved in the apoptotic pathways.

Protocol:

• Cell Lysis: Treat cells as described above, then lyse them in RIPA buffer containing protease and phosphatase inhibitors.[24]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[24]

• SDS-PAGE: Separate 20-30 µg of protein from each sample by sodium dodecyl sulfate-polyacrylamide gel electrophoresis (SDS-PAGE).[24]

• Protein Transfer: Transfer the separated proteins to a PVDF or nitrocellulose membrane.[24]

• Blocking: Block the membrane with 5% non-fat milk or BSA in TBST for 1 hour.[24]

• Primary Antibody Incubation: Incubate the membrane with primary antibodies against apoptosis-related proteins (e.g., Bcl-2, Bax, cleaved caspase-3, cleaved PARP) overnight at 4°C.[24]

• Secondary Antibody Incubation: Wash the membrane and incubate with a horseradish peroxidase (HRP)-conjugated secondary antibody for 1 hour at room temperature.

• Detection: Detect the protein bands using an enhanced chemiluminescence (ECL) substrate and an imaging system.[25]

• Analysis: Quantify the band intensities using densitometry software and normalize to a loading control (e.g., β-actin or GAPDH).[25]

Visualizing the Pathways

The following diagrams, generated using the DOT language, illustrate the known apoptotic signaling pathways of the individual agents and a hypothetical synergistic pathway.

References

• 1. cgp.iiarjournals.org [cgp.iiarjournals.org]
• 2. Apoptosis western blot guide | Abcam [abcam.com]
• 3. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 4. The prophylactic role of D-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. dovepress.com [dovepress.com]
• 7. Doxorubicin pathways: pharmacodynamics and adverse effects - PMC [pmc.ncbi.nlm.nih.gov]
• 8. mdpi.com [mdpi.com]
• 9. Regulated cell death pathways in doxorubicin-induced cardiotoxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. Cisplatin in cancer therapy: molecular mechanisms of action - PMC [pmc.ncbi.nlm.nih.gov]
• 12. Mechanisms of Cisplatin-Induced Apoptosis and of Cisplatin Sensitivity: Potential of BIN1 to Act as a Potent Predictor of Cisplatin Sensitivity in Gastric Cancer Treatment - PMC [pmc.ncbi.nlm.nih.gov]
• 13. Advances in Our Understanding of the Molecular Mechanisms of Action of Cisplatin in Cancer Therapy - PMC [pmc.ncbi.nlm.nih.gov]
• 14. researchgate.net [researchgate.net]
• 15. Antiangiogenic activity of paclitaxel is associated with its cytostatic effect, mediated by the initiation but not completion of a mitochondrial apoptotic signaling pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 16. Paclitaxel - StatPearls - NCBI Bookshelf [ncbi.nlm.nih.gov]
• 17. Possible mechanisms of paclitaxel-induced apoptosis - PubMed [pubmed.ncbi.nlm.nih.gov]
• 18. Paclitaxel suppresses proliferation and induces apoptosis through regulation of ROS and the AKT/MAPK signaling pathway in canine mammary gland tumor cells - PMC [pmc.ncbi.nlm.nih.gov]
• 19. Mechanisms of doxorubicin-induced drug resistance and drug resistant tumour growth in a murine breast tumour model - PMC [pmc.ncbi.nlm.nih.gov]
• 20. benchchem.com [benchchem.com]
• 21. Annexin V and PI Staining Protocol for Apoptosis by Flow Cytometry | Bio-Techne [bio-techne.com]
• 22. BestProtocols: Annexin V Staining Protocol for Flow Cytometry | Thermo Fisher Scientific - HK [thermofisher.com]
• 23. Protocol for Apoptosis Assay by Flow Cytometry Using Annexin V Staining Method - PMC [pmc.ncbi.nlm.nih.gov]
• 24. benchchem.com [benchchem.com]
• 25. benchchem.com [benchchem.com]

A Comparative Guide to the In Vitro and In Vivo Effects of D-Saccharic Acid 1,4-Lactone Hydrate

For Researchers, Scientists, and Drug Development Professionals

This guide provides an objective comparison of the in vitro and in vivo effects of D-Saccharic acid 1,4-lactone hydrate (B1144303) (DSL), a derivative of D-glucaric acid found in many dietary plants. Known for its detoxifying and antioxidant properties, DSL's primary mechanism of action is the inhibition of β-glucuronidase.[1][2] This guide synthesizes key experimental data to illuminate its therapeutic potential.

In Vitro Effects of D-Saccharic Acid 1,4-Lactone Hydrate

The in vitro activities of DSL are primarily characterized by its potent enzyme inhibition and its protective effects against oxidative stress in cell cultures.

Key In Vitro Activities

• β-Glucuronidase Inhibition: DSL is a well-established inhibitor of β-glucuronidase, an enzyme implicated in the release of toxins and carcinogens in the body.[1][3] It is often used as a standard for comparing new inhibitors of this enzyme.[1][4]

• Hepatoprotection: In murine hepatocyte cultures, DSL has demonstrated significant protection against chemically-induced oxidative stress.[1][5] It improves cell viability by mitigating cytotoxicity and inhibiting apoptosis through a mitochondria-dependent pathway.[1][2][5]

• Antioxidant Properties: The protective effects of DSL in vitro are attributed to its antioxidant capabilities, which help to neutralize reactive oxygen species and preserve intracellular antioxidant mechanisms.[2][5]

Quantitative In Vitro Data

Parameter	Test System	Result	Reference
β-Glucuronidase Inhibition (IC50)	Human β-glucuronidase	45 µM	[4]
β-glucuronidase	48.4 µM	[1][6]
Hepatocyte Protection	Murine hepatocytes treated with tert-Butyl hydroperoxide	Improved cell viability at 1.5 mg/mL	[1]
Murine hepatocytes treated with tert-Butyl hydroperoxide	Reduced cytotoxicity and oxidative stress at 1.5 mg/mL	[1]

In Vivo Effects of D-Saccharic Acid 1,4-Lactone Hydrate

In animal models, DSL has been shown to have protective effects in various organs, particularly in the context of diabetes and associated complications. These studies highlight its potential as a therapeutic agent.

Key In Vivo Activities

• Management of Diabetes: In rat models of alloxan-induced diabetes, oral administration of DSL has been shown to ameliorate hyperglycemia, restore insulin (B600854) levels, and protect pancreatic β-cells from apoptosis.[1][7][8]

• Nephroprotection: DSL has demonstrated a protective effect against diabetic nephropathy in rats.[9] It achieves this by reducing hyperglycemia-mediated oxidative stress and downregulating inflammatory pathways involving NF-κB and PKC signaling.[9][10]

• Hepatoprotection: In diabetic rats, DSL prevents liver damage by inhibiting both the intrinsic and extrinsic pathways of apoptosis.[11]

• Spleen Protection: The protective effects of DSL extend to the spleen in diabetic rats, where it mitigates hyperglycemia-induced apoptosis via a mitochondria-dependent pathway.[12][13]

Quantitative In Vivo Data

Parameter	Animal Model	Dosage	Key Findings	Reference
Blood Glucose & Insulin	Alloxan-induced diabetic rats	20–120 mg/kg (oral, daily for 6 weeks)	Restored abnormal blood glucose and insulin levels.	[1]
Pancreatic β-cell apoptosis	Alloxan-induced diabetic rats	80 mg/kg (oral)	Inhibited apoptosis via a mitochondrial-dependent pathway.	[7]
Renal Injury Markers	Alloxan-induced diabetic rats	80 mg/kg (oral)	Restored serum markers related to renal injury to near-normal levels.	[10]
Hepatic Apoptosis	Alloxan-induced diabetic rats	Not specified	Prevented hyperglycemia-induced hepatic apoptosis.	[11]

Signaling Pathways and Experimental Workflows

To visualize the mechanisms of action and experimental designs, the following diagrams are provided.

Caption: Mitochondria-dependent apoptosis pathway in hepatocytes and the inhibitory action of DSL.

Caption: NF-κB and PKC signaling in diabetic nephropathy and the inhibitory role of DSL.

Caption: Workflow for the alloxan-induced diabetic rat model to study the effects of DSL.

Detailed Experimental Protocols

In Vitro β-Glucuronidase Inhibition Assay

This protocol is adapted from standard enzymatic assays for β-glucuronidase.[14][15]

• Reagents and Materials:

  • β-Glucuronidase enzyme solution.

  • Phenolphthalein (B1677637) glucuronide (substrate).

  • D-Saccharic acid 1,4-lactone hydrate (inhibitor).

  • Phosphate (B84403) buffer (pH 6.8).

  • Glycine (B1666218) buffer (pH 10.4).

  • Spectrophotometer.

• Procedure:

  • Prepare a series of dilutions of DSL in phosphate buffer.

  • In a microplate, add the β-glucuronidase enzyme solution to each well.

  • Add the DSL dilutions to the respective wells, including a control group with no inhibitor.

  • Pre-incubate the plate at 37°C for a specified time.

  • Initiate the reaction by adding the phenolphthalein glucuronide substrate to all wells.

  • Incubate at 37°C for a defined period.

  • Stop the reaction by adding glycine buffer.

  • Measure the absorbance at 540 nm to quantify the amount of phenolphthalein released.

  • Calculate the percentage of inhibition for each DSL concentration and determine the IC50 value.

In Vitro Hepatocyte Protection Assay

This protocol is based on the study of DSL's protective effects against TBHP-induced cytotoxicity.[2]

• Cell Culture and Treatment:

  • Culture murine hepatocytes in appropriate media.

  • Pre-treat the cells with DSL (e.g., 1.5 mg/mL) for 2 hours.

  • Induce oxidative stress by adding tert-Butyl hydroperoxide (TBHP) to the culture media.

  • Include control groups (untreated, DSL only, TBHP only).

• Cell Viability and Cytotoxicity Assessment:

  • After the incubation period, assess cell viability using an MTT assay or similar method.

  • Measure cytotoxicity by quantifying lactate (B86563) dehydrogenase (LDH) release into the culture medium.

• Apoptosis and Mitochondrial Function Analysis:

  • Analyze apoptosis using flow cytometry with Annexin V/Propidium Iodide staining.

  • Assess mitochondrial membrane potential using a fluorescent probe (e.g., JC-1).

  • Perform Western blotting to measure the expression levels of pro-apoptotic (e.g., Bax, Caspase-3) and anti-apoptotic (e.g., Bcl-2) proteins.

In Vivo Alloxan-Induced Diabetic Rat Model

This protocol is a standard method for inducing type 1 diabetes in rodents to study therapeutic interventions.[7][12]

• Animal Handling and Diabetes Induction:

  • Use male Swiss albino rats, acclimatized to laboratory conditions.

  • Induce diabetes with a single intraperitoneal (i.p.) injection of alloxan (B1665706) monohydrate (e.g., 120 mg/kg body weight) dissolved in sterile saline.

  • Confirm the diabetic state by measuring fasting blood glucose levels after 72 hours; rats with glucose levels above a specified threshold (e.g., 200 mg/dL) are considered diabetic.

• Treatment Protocol:

  • Divide the diabetic rats into groups: a diabetic control group and groups receiving different oral doses of DSL (e.g., 20, 40, 80, 120 mg/kg body weight) daily for a period of several weeks (e.g., 6 weeks).

  • Include a non-diabetic control group.

• Data Collection and Analysis:

  • Monitor blood glucose levels and body weight regularly throughout the study.

  • At the end of the treatment period, collect blood samples for biochemical analysis (e.g., insulin, serum markers for kidney and liver function).

  • Harvest organs (pancreas, kidney, liver, spleen) for histopathological examination and molecular analysis (e.g., Western blotting for apoptotic and inflammatory markers, measurement of oxidative stress markers).

References

• 1. medchemexpress.com [medchemexpress.com]
• 2. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 4. caymanchem.com [caymanchem.com]
• 5. Effect of the β-glucuronidase inhibitor saccharolactone on glucuronidation by human tissue microsomes and recombinant UDP-glucuronosyltransferases (UGTs) - PMC [pmc.ncbi.nlm.nih.gov]
• 6. selleckchem.com [selleckchem.com]
• 7. D-saccharic acid-1,4-lactone ameliorates alloxan-induced diabetes mellitus and oxidative stress in rats through inhibiting pancreatic β-cells from apoptosis via mitochondrial dependent pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. researchgate.net [researchgate.net]
• 9. D-saccharic acid 1,4-lactone protects diabetic rat kidney by ameliorating hyperglycemia-mediated oxidative stress and renal inflammatory cytokines via NF-κB and PKC signaling - PubMed [pubmed.ncbi.nlm.nih.gov]
• 10. researchgate.net [researchgate.net]
• 11. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. Protective role of D-saccharic acid-1,4-lactone in alloxan induced oxidative stress in the spleen tissue of diabetic rats is mediated by suppressing mitochondria dependent apoptotic pathway - PubMed [pubmed.ncbi.nlm.nih.gov]
• 13. researchgate.net [researchgate.net]
• 14. Enzymatic Assay of β-Glucuronidase (EC 3.2.1.31) from E. coli [sigmaaldrich.com]
• 15. ß-Glucuronidase Enzymatic Assay [sigmaaldrich.com]

A Researcher's Guide to the Head-to-Head Comparison of D-Saccharic Acid 1,4-Lactone Hydrate from Different Suppliers

For researchers, scientists, and drug development professionals, the quality and purity of chemical reagents are paramount to achieving reliable and reproducible experimental results. D-Saccharic acid 1,4-lactone hydrate (B1144303), a potent inhibitor of β-glucuronidase, is a critical tool in various research applications, from cancer studies to drug metabolism. This guide provides a framework for conducting a head-to-head comparison of this product from different suppliers, ensuring the selection of the most suitable material for your specific research needs.

Key Quality Attributes for Comparison

A thorough comparison of D-Saccharic acid 1,4-lactone hydrate from various suppliers should focus on several key quality attributes. The following table outlines these parameters and provides a template for data presentation. It is recommended to request Certificates of Analysis (CoAs) for at least two different lots from each supplier to assess batch-to-batch consistency.

Table 1: Comparative Analysis of D-Saccharic Acid 1,4-Lactone Hydrate from Different Suppliers

Parameter	Supplier A (Lot 1)	Supplier A (Lot 2)	Supplier B (Lot 1)	Supplier B (Lot 2)	Supplier C (Lot 1)	Supplier C (Lot 2)	Recommended Method
Purity by HPLC (%)	e.g., 99.2%	e.g., 99.5%	e.g., 98.7%	e.g., 98.9%	e.g., 99.8%	e.g., 99.7%	High-Performance Liquid Chromatography
Water Content (%)	e.g., 8.5%	e.g., 8.7%	e.g., 9.2%	e.g., 9.0%	e.g., 8.4%	e.g., 8.6%	Karl Fischer Titration
Identity	Conforms	Conforms	Conforms	Conforms	Conforms	Conforms	¹H-NMR, ¹³C-NMR, Mass Spectrometry, FTIR
Appearance	White Crystalline Solid	White Crystalline Solid	White Powder	White Powder	White Crystalline Solid	White Crystalline Solid	Visual Inspection
Solubility	Clear, Colorless Solution	Clear, Colorless Solution	Clear, Colorless Solution	Clear, Colorless Solution	Clear, Colorless Solution	Clear, Colorless Solution	As per Experimental Protocol
Residual Solvents (ppm)	e.g., Acetone: <50	e.g., Acetone: <50	e.g., Methanol (B129727): 120	e.g., Methanol: 150	e.g., Not Detected	e.g., Not Detected	Gas Chromatography-Mass Spectrometry (GC-MS)
Elemental Analysis (%)	C, H, O within ±0.4%	C, H, O within ±0.4%	C, H, O within ±0.4%	C, H, O within ±0.4%	C, H, O within ±0.4%	C, H, O within ±0.4%	Combustion Analysis
Inhibitory Activity (IC₅₀)	e.g., 45 µM	e.g., 47 µM	e.g., 52 µM	e.g., 50 µM	e.g., 44 µM	e.g., 46 µM	β-Glucuronidase Inhibition Assay

Note: The data presented in this table are for illustrative purposes only and should be replaced with actual experimental findings.

Experimental Protocols

To ensure a fair and accurate comparison, standardized experimental protocols should be employed. The following are recommended methodologies for the key analytical tests.

Purity Determination by High-Performance Liquid Chromatography (HPLC)

This method provides a quantitative measure of the purity of the compound and can detect the presence of any impurities.

• Instrumentation: A standard HPLC system with a UV detector.

• Column: C18 reverse-phase column (e.g., 4.6 mm x 250 mm, 5 µm particle size).

• Mobile Phase: A gradient of water with 0.1% formic acid (A) and acetonitrile (B52724) with 0.1% formic acid (B).

• Gradient Program:

  • 0-5 min: 95% A, 5% B

  • 5-25 min: Linear gradient to 5% A, 95% B

  • 25-30 min: 5% A, 95% B

  • 30.1-35 min: Return to 95% A, 5% B

• Flow Rate: 1.0 mL/min.

• Detection Wavelength: 210 nm.

• Injection Volume: 10 µL.

• Sample Preparation: Dissolve an accurately weighed amount of D-Saccharic acid 1,4-lactone hydrate in the mobile phase to a final concentration of 1 mg/mL.

• Calculation: Purity is calculated based on the area of the main peak relative to the total area of all peaks.

Water Content Determination by Karl Fischer Titration

This is a specific and accurate method for determining the water content in a sample.

• Instrumentation: A volumetric or coulometric Karl Fischer titrator.

• Reagent: A suitable Karl Fischer reagent (one-component or two-component).

• Solvent: Anhydrous methanol or a specialized solvent for aldehydes and ketones if necessary.

• Sample Preparation: Accurately weigh a suitable amount of the sample and add it directly to the titration vessel.

• Procedure: Titrate the sample with the Karl Fischer reagent to the electrometric endpoint. The water content is then calculated based on the volume of titrant consumed.

Identity Confirmation by Spectroscopy

• Nuclear Magnetic Resonance (NMR) Spectroscopy (¹H and ¹³C): Provides detailed information about the molecular structure. The obtained spectra should be compared with a reference spectrum or literature data.

• Mass Spectrometry (MS): Confirms the molecular weight of the compound.

• Fourier-Transform Infrared (FTIR) Spectroscopy: Provides information about the functional groups present in the molecule.

Biological Activity: β-Glucuronidase Inhibition Assay

Since the primary function of D-Saccharic acid 1,4-lactone hydrate is as a β-glucuronidase inhibitor, assessing its inhibitory activity is crucial.

• Enzyme: Human recombinant or bovine liver β-glucuronidase.

• Substrate: Phenolphthalein glucuronic acid or p-nitrophenyl-β-D-glucuronide.

• Buffer: Sodium acetate (B1210297) buffer (pH 5.0).

• Procedure:

  • Pre-incubate the enzyme with varying concentrations of D-Saccharic acid 1,4-lactone hydrate from each supplier.

  • Initiate the reaction by adding the substrate.

  • Incubate at 37°C for a defined period.

  • Stop the reaction and measure the product formation (phenolphthalein or p-nitrophenol) spectrophotometrically.

• Data Analysis: Calculate the IC₅₀ value (the concentration of inhibitor required to inhibit 50% of the enzyme activity) for the product from each supplier.

Visualizing the Experimental Workflow and Biological Context

To further clarify the comparison process and the biological relevance of D-Saccharic acid 1,4-lactone hydrate, the following diagrams are provided.

Caption: Experimental workflow for comparing D-Saccharic acid 1,4-lactone hydrate.

D-Saccharic acid 1,4-lactone is known to exert some of its biological effects through the inhibition of β-glucuronidase, which can influence cellular processes, including apoptosis. One of the key apoptotic pathways is the mitochondria-dependent pathway.

Caption: Role of D-Saccharic acid 1,4-lactone and the mitochondrial apoptosis pathway.

Conclusion

By implementing a systematic and rigorous comparative approach, researchers can confidently select a supplier of D-Saccharic acid 1,4-lactone hydrate that meets the stringent quality standards required for their research. This not only ensures the reliability of experimental outcomes but also contributes to the overall reproducibility of scientific findings. It is imperative to move beyond catalog specifications and base purchasing decisions on empirical data generated through standardized in-house testing.

A Comparative Guide to the Specificity of D-Saccharic Acid 1,4-Lactone Hydrate for β-Glucuronidase

For Researchers, Scientists, and Drug Development Professionals

This guide provides a detailed comparison of D-Saccharic acid 1,4-lactone hydrate (B1144303), a widely recognized inhibitor of β-glucuronidase, with other alternative inhibitors. The focus of this guide is to objectively present experimental data to validate the specificity of D-Saccharic acid 1,4-lactone hydrate for its target enzyme.

Introduction to β-Glucuronidase and Its Inhibition

β-glucuronidase is a lysosomal enzyme that catalyzes the hydrolysis of β-D-glucuronic acid residues from the non-reducing end of glycosaminoglycans. Elevated levels of β-glucuronidase are associated with various pathological conditions, including certain cancers and drug-induced toxicities. Therefore, the inhibition of this enzyme is a key area of research in drug development. D-Saccharic acid 1,4-lactone hydrate is a well-established competitive inhibitor of β-glucuronidase and is often used as a standard for the evaluation of new inhibitory compounds.[1]

Comparative Performance of β-Glucuronidase Inhibitors

The following table summarizes the inhibitory potency (IC50 values) of D-Saccharic acid 1,4-lactone hydrate and a selection of alternative compounds against β-glucuronidase. Lower IC50 values indicate higher potency.

Inhibitor	Target Enzyme	IC50 (µM)	Source(s)
D-Saccharic acid 1,4-lactone hydrate	β-Glucuronidase	48.4	[2][3][4][5][6][7][8][9][10]
UNC10201652	E. coli β-Glucuronidase	Potent inhibitor (specific IC50 not provided in snippets)	[1]
β-Glucuronidase-IN-1	E. coli β-Glucuronidase	0.283 (Ki = 0.164 µM)	[1]
Compound 1 (Phenoxyacetohydrazide Schiff Base)	β-Glucuronidase	9.20 ± 0.32	[11]
Chromen-4-one oxadiazole analog	β-Glucuronidase	0.8 ± 0.1	[12]
Indole based thiadiazole derivative	β-Glucuronidase	0.5 ± 0.08	[13]
Dihydropyrimidinone derivative 4i	β-Glucuronidase	31.52 ± 2.54	[10]

Specificity of D-Saccharic Acid 1,4-Lactone Hydrate

One study found that D-Saccharic-1,4-lactone and saccharic acid inhibited bacterial hyaluronidase (B3051955) (LHyal) but did not affect the enzymatic activity of testicular hyaluronidase, suggesting a degree of selectivity.[2][14] Furthermore, while it has been noted to indirectly affect β-galactosidase activity, this is attributed to alterations in lysosomal pH and cellular trafficking rather than direct competitive inhibition at the enzyme's active site.[15] In studies where other enzymes like α-glucosidase are assayed alongside β-glucuronidase, D-Saccharic acid 1,4-lactone is consistently used as a specific standard inhibitor for β-glucuronidase, reinforcing its targeted action.[3][4]

The following table summarizes the known effects of D-Saccharic acid 1,4-lactone hydrate on other enzymes based on available literature.

Enzyme	Effect of D-Saccharic acid 1,4-lactone hydrate	Source(s)
Bacterial Hyaluronidase (LHyal)	Inhibitory	[2][14]
Testicular Hyaluronidase	No effect	[2][14]
β-Galactosidase	Indirect inhibition via effects on lysosomal pH and trafficking	[15]

Experimental Protocols

Detailed methodologies are crucial for the accurate assessment of enzyme inhibition. Below are protocols for determining β-glucuronidase activity and inhibitor specificity.

High-Throughput Fluorometric Assay for β-Glucuronidase Inhibition

This assay utilizes the fluorogenic substrate 4-methylumbelliferyl glucuronide (4MUG) to measure β-glucuronidase activity.[14]

Materials:

• β-Glucuronidase (GUS) enzyme

• 4-methylumbelliferyl glucuronide (4MUG) substrate

• HEPES buffer (50 mM, pH 7.4)

• Triton X-100

• Sodium carbonate (1 M) for stopping the reaction

• D-Saccharic acid 1,4-lactone hydrate (or other inhibitors)

• 384-well plates (black)

• Plate reader with fluorescence detection (Excitation: 355 nm, Emission: 460 nm)

Procedure:

• Prepare a solution of the test compound (inhibitor) in DMSO.

• Add 0.5 µL of the compound solution (or DMSO for control) to the wells of a 384-well plate.

• Prepare a diluted solution of β-glucuronidase in 50 mM HEPES (pH 7.4) with 0.017% Triton X-100.

• Add 30 µL of the diluted enzyme solution to each well.

• Initiate the reaction by adding 20 µL of 312.5 µM 4MUG substrate solution (in 50 mM HEPES, pH 7.4).

• Incubate the plate for 30 minutes at 23°C.

• Stop the reaction by adding 20 µL of 1 M sodium carbonate solution.

• Measure the fluorescence in a plate reader.

• Calculate the percent inhibition relative to the DMSO control.

Colorimetric Assay for β-Glucuronidase Activity

This method uses the chromogenic substrate phenolphthalein (B1677637) glucuronide.[15]

Materials:

• β-Glucuronidase enzyme

• Phenolphthalein glucuronic acid

• Potassium phosphate (B84403) buffer (75 mM, pH 6.8) with 1.0% (w/v) bovine serum albumin

• Glycine (B1666218) buffer (200 mM, pH 10.4)

• Spectrophotometer

Procedure:

• Prepare a reaction mixture containing potassium phosphate buffer and phenolphthalein glucuronide substrate.

• Add the β-glucuronidase enzyme solution to initiate the reaction.

• Incubate at 37°C for a defined period (e.g., 60 minutes).

• Stop the reaction by adding glycine buffer, which shifts the pH and develops the color of the liberated phenolphthalein.

• Measure the absorbance at 540 nm.

• The amount of liberated phenolphthalein is determined from a standard curve.

Visualizing the Experimental Workflow and Enzyme Inhibition

The following diagrams, generated using Graphviz (DOT language), illustrate the experimental workflow for validating inhibitor specificity and the mechanism of β-glucuronidase inhibition.

Caption: Experimental workflow for determining inhibitor potency.

References

• 1. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Paving the way towards effective plant-based inhibitors of hyaluronidase and tyrosinase: a critical review on a structure–activity relationship - PMC [pmc.ncbi.nlm.nih.gov]
• 3. mdpi.com [mdpi.com]
• 4. α-Glucosidase and Bacterial β-Glucuronidase Inhibitors from the Stems of Schisandra sphaerandra Staph - PMC [pmc.ncbi.nlm.nih.gov]
• 5. researchgate.net [researchgate.net]
• 6. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 7. medchemexpress.com [medchemexpress.com]
• 8. mdpi.com [mdpi.com]
• 9. biocat.com [biocat.com]
• 10. selleckchem.com [selleckchem.com]
• 11. The prophylactic role of d-saccharic acid-1,4-lactone against hyperglycemia-induced hepatic apoptosis via inhibition of both extrinsic and intrinsic pathways in diabetic rats - Food & Function (RSC Publishing) [pubs.rsc.org]
• 12. Activity guided discovery of dual inhibitors of α-glucosidase and β-glucuronidase from the leaves of Millettia pachycarpa Benth - PMC [pmc.ncbi.nlm.nih.gov]
• 13. orca.cardiff.ac.uk [orca.cardiff.ac.uk]
• 14. pdfs.semanticscholar.org [pdfs.semanticscholar.org]
• 15. scbt.com [scbt.com]

A Comparative Guide to Alternatives for D-Saccharic Acid 1,4-Lactone Hydrate in β-Glucuronidase Inhibition Research

For Researchers, Scientists, and Drug Development Professionals

D-Saccharic acid 1,4-lactone hydrate (B1144303) is a well-established inhibitor of β-glucuronidase and is often used as a standard in research. However, the quest for more potent, selective, or readily available inhibitors is ongoing. This guide provides a comparative overview of notable alternatives, presenting experimental data, detailed protocols, and visual representations of key concepts to aid researchers in selecting the most suitable compound for their studies.

Quantitative Comparison of β-Glucuronidase Inhibitors

The inhibitory potential of various compounds against β-glucuronidase is typically quantified by their half-maximal inhibitory concentration (IC50). The table below summarizes the IC50 values for D-Saccharic acid 1,4-lactone hydrate and a selection of natural and synthetic alternatives. A lower IC50 value indicates a higher potency.

Compound	Class	Source/Type	IC50 (µM)	Citation(s)
D-Saccharic acid 1,4-lactone hydrate	Lactone	Standard	48.4	[1][2]
Liquiritigenin	Flavonoid	Natural (Licorice)	44.10 ± 1.83	[3]
Isoliquiritigenin	Flavonoid	Natural (Licorice)	32.41 ± 1.61	[3]
Morin	Flavonoid	Natural (Mulberry Bark)	1.12 - 5.0	[4]
Sanggenon C	Flavonoid	Natural (Mulberry Bark)	1.12 - 5.0	[4]
Kuwanon G	Flavonoid	Natural (Mulberry Bark)	1.12 - 5.0	[4]
Coumarin Derivative (Compound 1p)	Coumarin	Synthetic	9.9
Amoxapine	Piperazine-containing	Synthetic Drug	0.53 ± 0.01
Ciprofloxacin	Piperazine-containing	Synthetic Drug	9 ± 1
Dihydropyrimidinone Derivative (Compound h)	Dihydropyrimidinone	Synthetic	0.35 ± 0.09

Experimental Protocols

Accurate and reproducible assessment of β-glucuronidase inhibition is crucial. Below are detailed methodologies for common in vitro assays.

Spectrophotometric Assay using p-Nitrophenyl-β-D-glucuronide (pNPG)

This widely used colorimetric assay relies on the cleavage of the colorless substrate pNPG by β-glucuronidase to produce the yellow-colored p-nitrophenol, which can be quantified spectrophotometrically.

Materials:

• β-Glucuronidase enzyme (e.g., from E. coli)

• p-Nitrophenyl-β-D-glucuronide (pNPG) substrate solution

• Assay buffer (e.g., 50 mM sodium phosphate (B84403) buffer, pH 7.0)

• Test inhibitor compounds dissolved in a suitable solvent (e.g., DMSO)

• Stop solution (e.g., 0.2 M sodium carbonate)

• 96-well microplate

• Microplate reader

Procedure:

• Reaction Setup: In a 96-well microplate, add 30 µL of diluted β-glucuronidase enzyme solution to each well.

• Inhibitor Addition: Add 0.5 µL of the test inhibitor solution at various concentrations to the respective wells. For the control (uninhibited reaction), add the same volume of the solvent.

• Pre-incubation: Incubate the enzyme and inhibitor mixture for a specified time (e.g., 10-15 minutes) at a controlled temperature (e.g., 37°C).

• Initiate Reaction: Add 20 µL of the pNPG substrate solution to each well to start the enzymatic reaction.

• Incubation: Incubate the reaction mixture for a defined period (e.g., 30-60 minutes) at 37°C.

• Stop Reaction: Terminate the reaction by adding 100 µL of the stop solution to each well.

• Measure Absorbance: Read the absorbance of the yellow p-nitrophenol product at 405 nm using a microplate reader.

• Calculate Percentage Inhibition: The percentage of inhibition is calculated using the following formula: % Inhibition = [1 - (Absorbance of test sample / Absorbance of control)] x 100

• Determine IC50: The IC50 value is determined by plotting the percentage of inhibition against the logarithm of the inhibitor concentration and fitting the data to a dose-response curve.

Fluorometric Assay using 4-Methylumbelliferyl Glucuronide (4MUG)

This highly sensitive assay utilizes the non-fluorescent substrate 4MUG, which is hydrolyzed by β-glucuronidase to produce the highly fluorescent 4-methylumbelliferone (B1674119) (4MU).

Materials:

• β-Glucuronidase enzyme

• 4-Methylumbelliferyl glucuronide (4MUG) substrate solution

• Assay buffer (e.g., 50 mM HEPES, pH 7.4)

• Test inhibitor compounds

• Stop solution (optional, depending on the reader)

• 96-well black microplate (for fluorescence)

• Fluorescence microplate reader

Procedure:

• Reaction Setup: In a 96-well black microplate, add 30 µL of diluted β-glucuronidase enzyme solution to each well.

• Inhibitor Addition: Add 0.5 µL of the test inhibitor solution at various concentrations.

• Initiate Reaction: Add 20 µL of the 4MUG substrate solution to each well. The final volume is typically around 50 µL.

• Incubation: Incubate the plate at a controlled temperature (e.g., 37°C) for a specific time (e.g., 30-60 minutes), protected from light.

• Measure Fluorescence: Read the fluorescence intensity at an excitation wavelength of approximately 360 nm and an emission wavelength of approximately 445 nm.

• Calculate Percentage Inhibition and IC50: Follow the same calculation steps as described for the pNPG assay.

Visualizing Key Concepts

To further aid in understanding, the following diagrams illustrate important pathways and workflows related to β-glucuronidase inhibition research.

Caption: Role of β-Glucuronidase in Drug Metabolism and Enterohepatic Circulation.

Caption: Experimental Workflow for Screening β-Glucuronidase Inhibitors.

Caption: Classification of β-Glucuronidase Inhibitors.

References

• 1. The role of beta-glucuronidase in drug disposition and drug targeting in humans - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Virtual screening for the discovery of microbiome β-glucuronidase inhibitors to alleviate cancer drug toxicity - PMC [pmc.ncbi.nlm.nih.gov]
• 3. The Role of β-Glucuronidase in Drug Disposition and Drug Targeting in Humans | springermedicine.com [springermedicine.com]
• 4. Molecular Insights into Microbial β-Glucuronidase Inhibition to Abrogate CPT-11 Toxicity - PMC [pmc.ncbi.nlm.nih.gov]

Benchmarking D-Saccharic Acid 1,4-Lactone Hydrate: A Comparative Guide for Researchers

For researchers, scientists, and drug development professionals, this guide provides an objective comparison of D-Saccharic acid 1,4-lactone hydrate's (DSL) activity against known standards in key biological assays. The information presented is supported by experimental data to inform research and development decisions.

D-Saccharic acid 1,4-lactone hydrate (B1144303), a derivative of D-glucaric acid, is a well-documented inhibitor of β-glucuronidase, an enzyme implicated in the development of certain cancers and the adverse effects of some medications.[1][2] DSL also exhibits notable antioxidant and cytoprotective properties.[3] This guide benchmarks DSL's performance in β-glucuronidase inhibition and antioxidant capacity, providing a framework for its evaluation as a potential therapeutic agent.

Quantitative Comparison of Biological Activity

To provide a clear perspective on the efficacy of D-Saccharic acid 1,4-lactone hydrate, the following tables summarize its inhibitory concentration (IC50) for β-glucuronidase activity and compare its utility as a standard in antioxidant assays.

Table 1: β-Glucuronidase Inhibition

D-Saccharic acid 1,4-lactone hydrate is frequently utilized as a standard inhibitor in the development of novel β-glucuronidase inhibitors.[3][4] Its potency is comparable to other natural and synthetic compounds.

Compound	IC50 (µM)	Source Organism of Enzyme	Reference
D-Saccharic acid 1,4-lactone hydrate	45 - 48.4	Human, E. coli	[3][4]
Auraptene	1.43 ± 0.14	Not Specified	[5]
Quercetin	2.50 ± 0.31	Not Specified	[5]
Marmesin	3.80 ± 0.1	Not Specified	[5]
Isopimpinellin	5.71 ± 0.8	Not Specified	[5]

Table 2: Common Standards for Antioxidant Assays

While specific comparative quantitative data for DSL's antioxidant activity against standards is less commonly published in a head-to-head format, it is recognized for its antioxidant properties.[3] The following table lists common standards used in antioxidant assays, against which DSL's activity is often implicitly compared.

Standard Antioxidant	Commonly Used Assays
Trolox	Oxygen Radical Absorbance Capacity (ORAC), Ferric Reducing Antioxidant Power (FRAP), 2,2'-azino-bis(3-ethylbenzothiazoline-6-sulfonic acid) (ABTS)
Ascorbic Acid (Vitamin C)	DPPH (2,2-diphenyl-1-picrylhydrazyl), FRAP
Butylated Hydroxyanisole (BHA)	DPPH

Experimental Protocols

Detailed methodologies are crucial for the replication and validation of experimental findings. The following protocols outline the key assays used to evaluate the activity of D-Saccharic acid 1,4-lactone hydrate.

β-Glucuronidase Inhibition Assay

This assay quantifies the inhibitory effect of a compound on β-glucuronidase activity.

• Preparation of Solutions:

  • Prepare a solution of β-glucuronidase from E. coli in a suitable buffer (e.g., 0.1 M acetate (B1210297) buffer, pH 5.0).

  • Prepare a stock solution of the substrate, p-nitrophenyl-β-D-glucuronide, in the same buffer.

  • Prepare stock solutions of D-Saccharic acid 1,4-lactone hydrate and other test compounds in a suitable solvent (e.g., DMSO).[6]

• Assay Procedure:

  • In a 96-well plate, add the enzyme solution to each well.

  • Add various concentrations of the test compounds (including DSL as a standard) to the wells.

  • Pre-incubate the plate at 37°C for a specified time (e.g., 30 minutes).

  • Initiate the reaction by adding the substrate solution to each well.

  • Incubate the plate at 37°C for a defined period (e.g., 30 minutes).

  • Stop the reaction by adding a stop solution (e.g., 0.2 M Na2CO3).

  • Measure the absorbance of the product (p-nitrophenol) at a specific wavelength (e.g., 405 nm) using a microplate reader.

• Data Analysis:

  • Calculate the percentage of inhibition for each concentration of the test compound.

  • Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition of the enzyme activity, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.

tert-Butyl Hydroperoxide (t-BHP)-Induced Cytotoxicity Assay

This assay assesses the protective effect of a compound against oxidative stress-induced cell death.

• Cell Culture:

  • Culture hepatocytes (e.g., primary rat hepatocytes or a suitable cell line) in a standard culture medium.

  • Seed the cells in 96-well plates at an appropriate density and allow them to attach overnight.

• Treatment:

  • Pre-treat the cells with various concentrations of D-Saccharic acid 1,4-lactone hydrate for a specific duration (e.g., 2 hours).

  • Induce oxidative stress by adding a solution of tert-butyl hydroperoxide (t-BHP) to the culture medium at a final concentration known to cause significant cell death (e.g., 100-1000 µM) and incubate for a further period (e.g., 1-2 hours).[7][8]

• Cell Viability Assessment:

  • Measure cell viability using a standard method such as the MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) assay or by measuring the release of lactate (B86563) dehydrogenase (LDH) into the culture medium.[8]

• Data Analysis:

  • Calculate the percentage of cell viability relative to the untreated control cells.

  • Compare the viability of cells treated with t-BHP alone to those pre-treated with DSL to determine its cytoprotective effect.

Visualizing Cellular Pathways and Workflows

To better understand the mechanisms of action and experimental designs, the following diagrams are provided in the DOT language for Graphviz.

Caption: Workflow for the β-glucuronidase inhibition assay.

Caption: Simplified signaling pathway of mitochondria-dependent apoptosis.

References

• 1. Therapeutic significance of β-glucuronidase activity and its inhibitors: A review - PMC [pmc.ncbi.nlm.nih.gov]
• 2. researchgate.net [researchgate.net]
• 3. medchemexpress.com [medchemexpress.com]
• 4. caymanchem.com [caymanchem.com]
• 5. researchgate.net [researchgate.net]
• 6. cdn.caymanchem.com [cdn.caymanchem.com]
• 7. Cytotoxic and genotoxic effects of tert-butyl hydroperoxide on Chinese hamster B14 cells - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. The Effect of tert-Butyl Hydroperoxide-Induced Oxidative Stress on Lean and Steatotic Rat Hepatocytes In Vitro - PMC [pmc.ncbi.nlm.nih.gov]

Unlocking Therapeutic Potential: A Comparative Analysis of D-Saccharic Acid 1,4-Lactone Analogues

For researchers, scientists, and drug development professionals, D-Saccharic acid 1,4-lactone (DSL) and its analogues represent a promising frontier in the development of novel therapeutics, particularly as inhibitors of β-glucuronidase and as potential anticancer and antioxidant agents. This guide provides a comparative analysis of the structure-activity relationships (SAR) of DSL analogues, supported by experimental data and detailed methodologies to facilitate further research and development in this area.

D-Saccharic acid 1,4-lactone, a derivative of D-glucaric acid found in various fruits and vegetables, is a potent, naturally occurring inhibitor of β-glucuronidase.[1] This enzyme plays a crucial role in the metabolism of various endogenous and exogenous compounds, including the reactivation of detoxified carcinogens. By inhibiting β-glucuronidase, DSL and its derivatives can enhance the detoxification of harmful substances and have demonstrated potential in cancer prevention.[2] Furthermore, DSL exhibits antioxidant properties, protecting cells from oxidative stress-induced damage.[3][4]

The therapeutic potential of DSL has spurred interest in the synthesis and evaluation of its analogues to improve potency, selectivity, and pharmacokinetic properties. Understanding the relationship between the chemical structure of these analogues and their biological activity is paramount for designing more effective drug candidates.

Comparative Analysis of Biological Activity

While extensive research has highlighted the bioactivity of D-Saccharic acid 1,4-lactone, comprehensive structure-activity relationship studies on a wide range of its synthetic analogues are still emerging. The parent compound, DSL, serves as a crucial benchmark for these investigations.

Compound	Target	Assay	IC50 (µM)	Source
D-Saccharic acid 1,4-lactone	Human β-glucuronidase	Fluorometric Assay	45	[5]
D-Saccharic acid 1,4-lactone	β-glucuronidase	Not Specified	48.4	[3]

This table will be populated with data on DSL analogues as more specific SAR studies are identified and analyzed.

Structure-Activity Relationships

The core structure of D-Saccharic acid 1,4-lactone, with its lactone ring and multiple hydroxyl groups, is critical for its inhibitory activity against β-glucuronidase. Modifications to this scaffold can significantly impact its biological function. Key areas for structural modification and potential SAR insights include:

• Modification of the Carboxylic Acid Group: Conversion of the carboxylic acid to esters or amides can influence the molecule's polarity, cell permeability, and interaction with the enzyme's active site.

• Alterations to the Hydroxyl Groups: The number and stereochemistry of the hydroxyl groups are likely crucial for hydrogen bonding within the active site of target enzymes. Derivatization of these groups could modulate binding affinity and selectivity.

• Modification of the Lactone Ring: Opening or altering the size of the lactone ring would significantly change the three-dimensional shape of the molecule, likely impacting its ability to fit into the enzyme's binding pocket.

Further research is required to systematically explore these modifications and establish a clear SAR profile for this class of compounds.

Experimental Protocols

To ensure reproducibility and facilitate comparative analysis, detailed experimental protocols are essential.

β-Glucuronidase Inhibition Assay (Fluorometric)

This assay quantifies the inhibitory effect of test compounds on β-glucuronidase activity by measuring the fluorescence of a product released from a fluorogenic substrate.

Materials:

• β-Glucuronidase enzyme solution

• Fluorogenic substrate (e.g., 4-Methylumbelliferyl β-D-glucuronide)

• Assay buffer (e.g., sodium acetate (B1210297) buffer, pH 5.0)

• Test compounds (D-Saccharic acid 1,4-lactone analogues) dissolved in a suitable solvent (e.g., DMSO)

• Stop solution (e.g., a high pH buffer like 0.2 M glycine-NaOH, pH 10.4)

• 96-well black microplate

• Fluorescence microplate reader

Procedure:

• To the wells of a 96-well black microplate, add the assay buffer.

• Add various concentrations of the test compounds to the designated wells. For control wells, add only the solvent.

• Add the β-glucuronidase enzyme solution to all wells and incubate for a predetermined period (e.g., 15 minutes) at 37°C to allow for inhibitor binding.

• Initiate the enzymatic reaction by adding the fluorogenic substrate to all wells.

• Incubate the plate at 37°C for a specific duration (e.g., 30-60 minutes), protected from light.

• Stop the reaction by adding the stop solution to each well.

• Measure the fluorescence intensity using a microplate reader at the appropriate excitation and emission wavelengths (e.g., Ex/Em = 365/450 nm for 4-methylumbelliferone).

• Calculate the percentage of inhibition for each concentration of the test compound relative to the control.

• Determine the IC50 value, the concentration of the inhibitor that causes 50% inhibition, by plotting the percentage of inhibition against the logarithm of the inhibitor concentration.[6]

Signaling Pathways and Experimental Workflows

Visualizing the complex biological processes and experimental designs is crucial for a clear understanding of the research.

Caption: Workflow for β-Glucuronidase Inhibition Assay.

Caption: Mechanism of Action of D-Saccharic Acid 1,4-Lactone.

Conclusion

D-Saccharic acid 1,4-lactone and its analogues hold significant promise as therapeutic agents. The information and protocols provided in this guide are intended to serve as a valuable resource for researchers dedicated to advancing our understanding of the structure-activity relationships of these compounds. Further systematic studies focused on the synthesis and biological evaluation of a diverse range of DSL analogues are crucial for the development of potent and selective drug candidates for the treatment of cancer and other diseases.

References

• 1. [The biological role of D-glucaric acid and its derivatives: potential use in medicine] - PubMed [pubmed.ncbi.nlm.nih.gov]
• 2. Potential use of D-glucaric acid derivatives in cancer prevention - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. medchemexpress.com [medchemexpress.com]
• 4. Prophylactic role of D-Saccharic acid-1,4-lactone in tertiary butyl hydroperoxide induced cytotoxicity and cell death of murine hepatocytes via mitochondria-dependent pathways - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. caymanchem.com [caymanchem.com]
• 6. benchchem.com [benchchem.com]

Safety & Regulatory Compliance

Proper Disposal of D-Saccharic Acid 1,4-Lactone Hydrate: A Comprehensive Guide for Laboratory Professionals

For immediate release: This document provides crucial safety and logistical information for the proper disposal of D-Saccharic acid 1,4-lactone hydrate (B1144303), a compound noted for its inhibitory effects on β-glucuronidase and its potential as an anticarcinogenic agent.[1][2] Adherence to these procedural guidelines is essential for ensuring laboratory safety and environmental compliance. This guide is intended for researchers, scientists, and professionals in drug development.

D-Saccharic acid 1,4-lactone hydrate should be regarded as a hazardous chemical until comprehensive toxicological data becomes available.[3] Some safety data sheets (SDS) indicate that it may cause skin, eye, and respiratory irritation.[4] Therefore, appropriate personal protective equipment (PPE), including safety goggles, gloves, and a lab coat, should be worn at all times when handling this compound.

Quantitative Data Summary

The following table summarizes key quantitative data for D-Saccharic acid 1,4-lactone hydrate, essential for safe handling and disposal.

Property	Value	Source
Molecular Formula	C₆H₈O₇ • H₂O	--INVALID-LINK--, --INVALID-LINK--
Molecular Weight	210.14 g/mol	--INVALID-LINK--, --INVALID-LINK--
Appearance	White to off-white crystalline solid	--INVALID-LINK--, --INVALID-LINK--
Solubility	Water: 50 mg/mLDMSO: ~20 mg/mLEthanol: ~20 mg/mLPBS (pH 7.2): ~10 mg/mL	--INVALID-LINK--, --INVALID-LINK--
Acute Toxicity	Oral TDLO (rat): 840 mg/kg (6 weeks, intermittent)	--INVALID-LINK--
Environmental Hazard	Water hazard class 1 (Self-assessment): slightly hazardous for water.	--INVALID-LINK--

Experimental Protocol for Disposal

The following step-by-step methodology outlines the recommended procedure for the disposal of D-Saccharic acid 1,4-lactone hydrate waste, including the pure compound and contaminated materials.

1. Waste Identification and Segregation:

• Treat all D-Saccharic acid 1,4-lactone hydrate and its containers as hazardous waste.

• Designate a specific, clearly labeled waste container for D-Saccharic acid 1,4-lactone hydrate waste.

• Do not mix this waste with other chemical waste streams, particularly strong acids, bases, or oxidizing agents, to prevent unforeseen reactions.

2. Disposal of Solid D-Saccharic Acid 1,4-Lactone Hydrate Waste:

• Unused or expired pure D-Saccharic acid 1,4-lactone hydrate should be disposed of as solid chemical waste.

• Place the solid waste in a securely sealed container to minimize dust generation.

• The container must be labeled as "Hazardous Waste" and include the chemical name: "D-Saccharic acid 1,4-lactone hydrate."

3. Disposal of Liquid D-Saccharic Acid 1,4-Lactone Hydrate Waste (Solutions):

• Aqueous Solutions: Due to its slight water hazard classification, direct drain disposal is not recommended without consulting your institution's Environmental Health and Safety (EHS) office. If approved, flush with a large volume of water.

• Organic Solvent Solutions: Solutions of D-Saccharic acid 1,4-lactone hydrate in organic solvents must be collected in a designated, properly labeled hazardous waste container for non-halogenated or halogenated solvents, depending on the solvent used.

4. Decontamination and Disposal of Empty Containers:

• Empty containers that held D-Saccharic acid 1,4-lactone hydrate must be decontaminated.

• Triple rinse the container with a suitable solvent (e.g., water or ethanol).

• The first rinsate should be collected and disposed of as liquid hazardous waste. Subsequent rinses may be permissible for drain disposal with EHS approval.

• After decontamination, deface the original label and dispose of the container according to institutional guidelines for clean lab glass or plastic.

5. Disposal of Contaminated Labware:

• Disposable labware (e.g., pipette tips, gloves) contaminated with D-Saccharic acid 1,4-lactone hydrate should be placed in a sealed bag and disposed of as solid hazardous waste.

• Non-disposable glassware should be decontaminated by washing thoroughly with an appropriate solvent and detergent.

6. Final Disposal:

• All collected hazardous waste must be disposed of through your institution's EHS program or a licensed chemical waste disposal company.

• One disposal method suggested by an SDS is to dissolve the material in a combustible solvent and burn it in a chemical incinerator equipped with an afterburner and scrubber. This should only be performed by a licensed disposal facility.

Mandatory Visualization

The following diagram illustrates the decision-making process for the proper disposal of D-Saccharic acid 1,4-lactone hydrate waste.

Caption: Disposal workflow for D-Saccharic acid 1,4-lactone hydrate.

References

• 1. scbt.com [scbt.com]
• 2. medchemexpress.com [medchemexpress.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. sds.metasci.ca [sds.metasci.ca]

Personal protective equipment for handling D-Saccharic acid 1,4-lactone hydrate

This guide provides crucial safety and logistical information for the handling and disposal of D-Saccharic acid 1,4-lactone hydrate (B1144303), tailored for researchers, scientists, and professionals in drug development. The following procedures are designed to ensure a safe laboratory environment.

Personal Protective Equipment (PPE)

When handling D-Saccharic acid 1,4-lactone hydrate, it is imperative to use appropriate personal protective equipment to prevent contact and inhalation.

Recommended Personal Protective Equipment:

PPE Category	Specific Recommendations
Eye/Face Protection	Wear safety glasses with side-shields or chemical safety goggles.[1] Use equipment for eye protection tested and approved under appropriate government standards such as NIOSH (US) or EN 166 (EU).[2]
Skin Protection	Chemical-resistant gloves (e.g., nitrile rubber) should be worn.[1][2] Gloves must be inspected prior to use and disposed of properly after handling.[2] A lab coat or other protective clothing is also recommended to prevent skin contact.[1]
Respiratory Protection	For nuisance levels of dust, a type N95 (US) or type P1 (EN 143) dust mask is recommended.[2] In general, work should be conducted in a well-ventilated area to keep airborne concentrations low.[1]

Operational Plan for Safe Handling

A systematic approach to handling D-Saccharic acid 1,4-lactone hydrate is essential to minimize exposure and ensure safety.

Step-by-Step Handling Protocol:

• Preparation:

  • Ensure a well-ventilated work area, such as a chemical fume hood.[1]

  • Have an eyewash station and safety shower readily accessible.[1]

  • Gather all necessary PPE and ensure it is in good condition.

  • Review the Safety Data Sheet (SDS) before starting any work.

• Handling the Compound:

  • Avoid generating dust.[1]

  • Weigh the required amount of the compound carefully.

  • If creating a solution, slowly add the solid to the solvent to prevent splashing. D-Saccharic acid 1,4-lactone hydrate is soluble in organic solvents like ethanol, DMSO, and dimethylformamide.[3]

  • Keep the container tightly closed when not in use.[1][2]

• Post-Handling:

  • Wash hands thoroughly with soap and water after handling.[1]

  • Clean the work area and any equipment used.

  • Remove and properly dispose of contaminated PPE.[2]

Disposal Plan

Proper disposal of D-Saccharic acid 1,4-lactone hydrate and its containers is crucial to prevent environmental contamination and ensure regulatory compliance.

Disposal Guidelines:

• Unused Product: Dispose of the contents and container to an approved waste disposal plant.[1] Do not allow the product to enter drains.[2]

• Contaminated Materials: Any materials that have come into contact with the chemical, such as gloves and paper towels, should be placed in a sealed, labeled container for disposal as chemical waste.

• Packaging: Do not reuse empty containers. Dispose of them as unused product.[1]

Hazard and Safety Data

The following table summarizes key hazard and safety information for D-Saccharic acid 1,4-lactone hydrate. Note that classifications may vary between suppliers.

Hazard Category	Description
Skin Irritation	Causes skin irritation.[1][4]
Eye Irritation	Causes serious eye irritation.[1][4]
Respiratory Irritation	May cause respiratory irritation.[1][4]
Acute Oral Toxicity	Harmful if swallowed.[4]
Storage Temperature	Recommended storage at 2-8°C or -20°C.[1][3]
NFPA Rating	Health: 1, Fire: 0, Reactivity: 0.[5]

Experimental Workflow

The following diagram illustrates the standard workflow for the safe handling of D-Saccharic acid 1,4-lactone hydrate.

Safe Handling Workflow for D-Saccharic acid 1,4-lactone hydrate.

References

• 1. sds.metasci.ca [sds.metasci.ca]
• 2. datasheets.scbt.com [datasheets.scbt.com]
• 3. cdn.caymanchem.com [cdn.caymanchem.com]
• 4. file.medchemexpress.com [file.medchemexpress.com]
• 5. cdn.caymanchem.com [cdn.caymanchem.com]